Boc-L-Valine-d8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Boc-L-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Boc-L-Valine-d8, a deuterated derivative of the protected amino acid Boc-L-Valine. This information is critical for its application in peptide synthesis, proteomics, and as an internal standard in quantitative analytical methods.

Core Physicochemical Properties

Boc-L-Valine-d8 is a stable, isotopically labeled compound where eight hydrogen atoms in the valine side chain and alpha-carbon have been replaced with deuterium. This substitution imparts a higher molecular weight without significantly altering the chemical reactivity, making it an ideal internal standard for mass spectrometry-based quantification.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₁D₈NO₄	[1]
Molecular Weight	225.31 g/mol	[1]
CAS Number	153568-33-3	[1]
Appearance	White to off-white solid	[2]
Melting Point	77-80 °C
Optical Rotation	[α]20/D = -6.5° (c=1% in acetic acid)
Isotopic Purity	≥98 atom % D
Chemical Purity	≥99.5%
Storage Conditions	Long-term: -20°C; Short-term: 2-8°C. Store desiccated.	[1][3]

Solubility Profile

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Soluble
Dimethylformamide (DMF)	Soluble
Methanol	Soluble
Chloroform	Soluble
Water	Insoluble to slightly soluble

Spectroscopic and Chromatographic Properties

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the high level of deuteration, standard ¹H NMR is of limited use for structural confirmation. Instead, ²H (Deuterium) NMR is the preferred method. The resulting spectrum is expected to be clean, with signals corresponding to the deuterated positions, free from interference from protonated solvents.[5] For the non-deuterated analogue, Boc-L-Valine, the ¹H NMR spectrum shows characteristic peaks for the valine and Boc protecting group protons.[6]

Infrared (IR) Spectroscopy

The IR spectrum of Boc-L-Valine-d8 is expected to be very similar to that of its non-deuterated counterpart, with the key difference being the presence of C-D stretching and bending vibrations. These vibrations occur at lower frequencies (e.g., C-D stretch around 2100-2250 cm⁻¹) compared to the corresponding C-H vibrations (around 2850-3000 cm⁻¹).[7][8] Key expected absorptions include:

• ~3300 cm⁻¹: N-H stretch (amide)

• ~2970 cm⁻¹: C-H stretch (from Boc group)

• ~2100-2250 cm⁻¹: C-D stretch (from valine-d8 backbone)

• ~1710 cm⁻¹: C=O stretch (carboxylic acid)

• ~1690 cm⁻¹: C=O stretch (urethane)

Mass Spectrometry (MS)

The key feature in the mass spectrum of Boc-L-Valine-d8 is a mass shift of +8 atomic mass units compared to the unlabeled compound. This distinct mass difference allows for its use as an internal standard in quantitative mass spectrometry assays. The expected exact mass is 225.1816.

High-Performance Liquid Chromatography (HPLC)

Boc-L-Valine-d8 can be analyzed by reversed-phase HPLC. For chiral purity analysis, pre-column derivatization with a chiral reagent followed by separation on a standard C18 column is a common strategy.[9][10] Alternatively, direct chiral separation can be achieved using a chiral stationary phase.[11] A typical mobile phase would consist of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can be used to assess the thermal stability of Boc-L-Valine-d8. For the parent amino acid L-Valine, DSC shows an irreversible exothermic decomposition starting around 220°C.[12] The Boc-protected form is expected to have a lower decomposition temperature due to the lability of the Boc group. TGA would show a mass loss corresponding to the loss of the Boc group, followed by the decomposition of the valine molecule at higher temperatures.

Experimental Protocols

Determination of Quantitative Solubility (Shake-Flask Method)

• Preparation: Add an excess amount of Boc-L-Valine-d8 to a series of vials, each containing a known volume of a different solvent (e.g., DMSO, Methanol, Water).

• Equilibration: Seal the vials and place them on a shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure the solution is saturated.

• Sampling: Centrifuge the vials to pellet the excess solid. Carefully withdraw a known volume of the supernatant.

• Quantification: Dilute the supernatant with an appropriate solvent and determine the concentration of Boc-L-Valine-d8 using a validated analytical method such as HPLC-UV or LC-MS.

• Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration and dilution factor.

NMR Analysis (Deuterium NMR)

• Sample Preparation: Dissolve an appropriate amount of Boc-L-Valine-d8 in a non-deuterated solvent (e.g., DMSO, Chloroform).

• Instrument Setup: Use a high-field NMR spectrometer equipped with a broadband probe. Tune the probe to the deuterium frequency.

• Data Acquisition: Acquire the ²H NMR spectrum. Due to the low gyromagnetic ratio of deuterium, a longer acquisition time may be necessary to achieve a good signal-to-noise ratio.[5]

• Data Processing: Process the free induction decay (FID) with appropriate window functions and Fourier transformation. Reference the spectrum according to the solvent signal.

HPLC Analysis (Purity)

• System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile.

Applications and Workflows

Boc Solid-Phase Peptide Synthesis (SPPS)

Boc-L-Valine-d8 can be incorporated into peptides using the Boc/Bzl solid-phase synthesis strategy. The workflow involves the sequential addition of Boc-protected amino acids to a growing peptide chain anchored to a solid support.

Caption: Boc-SPPS workflow for peptide synthesis.

Internal Standard for Quantitative Mass Spectrometry

Boc-L-Valine-d8 is an excellent internal standard for quantifying unlabeled Boc-L-Valine or a valine-containing peptide in a complex matrix.

Caption: Workflow for using Boc-L-Valine-d8 as an internal standard.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. L-Valine-𝑁-𝑡-Boc (D₈, 98%) - Cambridge Isotope Laboratories, DLM-3651-0.5 [isotope.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. N-Boc-L-valine(13734-41-3) 1H NMR spectrum [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Amino acid side chain contribution to protein FTIR spectra: impact on secondary structure evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. DSC and TGA Analysis | MtoZ Biolabs [mtoz-biolabs.com]

Boc-L-Valine-d8 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-L-Valine-d8, a deuterated, protected amino acid crucial for the synthesis of isotopically labeled peptides. These labeled peptides are indispensable tools in modern proteomics, metabolic research, and drug development, enabling precise protein quantitation and structural analysis.

Core Compound Data

Boc-L-Valine-d8, also known as N-(tert-Butoxycarbonyl)-L-valine-d8, is a stable isotope-labeled version of the proteinogenic amino acid valine. The tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino function makes it suitable for use in stepwise solid-phase peptide synthesis (SPPS). The replacement of eight hydrogen atoms with deuterium provides a distinct mass shift, facilitating its use as an internal standard in mass spectrometry-based applications.

Physicochemical and Isotopic Properties

The key quantitative data for Boc-L-Valine-d8 are summarized in the table below, providing essential information for experimental design and analysis.

Property	Value	Citations
CAS Number	153568-33-3	[1]
Molecular Weight	225.31 g/mol	[1]
Molecular Formula	C₁₀H₁₁D₈NO₄
Linear Formula	(CD₃)₂CDCD(NH-Boc)CO₂H
Isotopic Purity	≥98 atom % D
Mass Shift	M+8
Melting Point	77-80 °C
Appearance	White to off-white solid
Optical Activity	[α]20/D -6.5°, c = 1% in acetic acid

Applications in Research and Drug Development

The primary application of Boc-L-Valine-d8 is as a building block in the synthesis of deuterium-labeled peptides. These peptides are critical for a range of applications:

• Quantitative Proteomics: Labeled peptides serve as ideal internal standards for mass spectrometry (MS)-based protein quantitation, allowing for the precise measurement of protein expression levels in complex biological samples.[1]

• Biomolecular NMR: The incorporation of deuterated amino acids can simplify complex NMR spectra of proteins, aiding in structural and dynamic studies.[1][2]

• Metabolic Tracing: Deuterium-labeled amino acids act as tracers to study metabolic pathways and determine protein turnover rates in vivo and in vitro.[2]

• Pharmacokinetic Studies: In drug development, deuterium labeling can alter a drug's metabolic profile due to the kinetic isotope effect. This can lead to improved pharmacokinetic properties, such as a longer half-life and reduced formation of toxic metabolites.[3][]

Experimental Protocols

Boc Solid-Phase Peptide Synthesis (SPPS)

The synthesis of peptides using Boc-L-Valine-d8 follows the principles of Boc/Bzl (tert-butyloxycarbonyl/benzyl) chemistry. This strategy relies on the differential acid lability of the temporary Nα-Boc protecting group and the more permanent benzyl-based side-chain protecting groups.[5][6]

Materials and Reagents:

• Boc-L-Valine-d8

• Other required Boc-L-amino acids (with side-chain protection where necessary)

• Merrifield or PAM resin

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU, HATU, DIC)

• Scavengers (e.g., p-cresol, thioanisole)

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA) for cleavage

General Protocol:

• Resin Preparation: The synthesis begins by swelling the chosen resin (e.g., Merrifield resin) in DCM within a reaction vessel.[7]

• First Amino Acid Coupling: The C-terminal amino acid is attached to the resin.

• Deprotection: The Nα-Boc protecting group is removed by treating the resin-bound peptide with a solution of 50% TFA in DCM. This step exposes a free amine at the N-terminus. A short pre-wash (5 minutes) is followed by a longer deprotection step (15-25 minutes).[7]

• Neutralization: The protonated N-terminus (a TFA salt) is neutralized to the free amine. This is typically achieved by washing the resin with a solution of 5% or 10% DIEA in DCM or DMF.[6][8]

• Coupling: The next Boc-protected amino acid (e.g., Boc-L-Valine-d8) is activated and coupled to the free amine of the resin-bound peptide. Activation is commonly performed in situ using coupling reagents like HBTU or HATU in the presence of DIEA. The reaction is agitated for 1-2 hours.[8][9] The completion of the reaction can be monitored using a colorimetric test like the Kaiser test (which will be negative for secondary amines like proline or N-methylated amino acids).[8]

• Cycle Repetition: The deprotection, neutralization, and coupling steps are repeated for each subsequent amino acid in the desired peptide sequence.

• Final Cleavage: Once the peptide chain is fully assembled, the peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously. This is most commonly achieved by treatment with anhydrous HF at 0°C for 1-2 hours in the presence of a scavenger cocktail (e.g., 90% HF, 5% p-cresol, 5% thioanisole).[7][8]

• Purification: The cleaved crude peptide is precipitated and washed with cold diethyl ether. The final product is then purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).[8]

Visualized Workflows and Relationships

To better illustrate the processes and relationships described, the following diagrams are provided in the DOT language for Graphviz.

Caption: General workflow for Boc solid-phase peptide synthesis (SPPS).

Caption: Use of labeled peptides in a bottom-up proteomics workflow.

Caption: Relationship of Boc-L-Valine-d8 to signaling pathway analysis.

References

• 1. L-Valine-𝑁-𝑡-Boc (D₈, 98%) - Cambridge Isotope Laboratories, DLM-3651-0.5 [isotope.com]
• 2. benchchem.com [benchchem.com]
• 3. lifetein.com [lifetein.com]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]
• 6. peptide.com [peptide.com]
• 7. chempep.com [chempep.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]

An In-depth Technical Guide to the Isotopic Purity and Enrichment of Boc-L-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and enrichment of Boc-L-Valine-d8, a deuterated derivative of the amino acid L-valine protected with a tert-butyloxycarbonyl (Boc) group. This isotopically labeled compound is a valuable tool in various scientific disciplines, particularly in mass spectrometry-based proteomics and biomolecular NMR, where it serves as an internal standard for quantification and a tracer for metabolic studies.[1][2] This guide will delve into the key quality attributes of Boc-L-Valine-d8, present methods for its analysis, and illustrate the workflows involved in determining its isotopic integrity.

Quantitative Data Summary

The quality of Boc-L-Valine-d8 is primarily defined by its isotopic purity and chemical purity. Isotopic purity refers to the percentage of the molecule that contains the desired number of deuterium atoms, while chemical purity indicates the percentage of the material that is in the specified chemical form. The following table summarizes the typical specifications for commercially available Boc-L-Valine-d8.

Parameter	Value	Source
Isotopic Purity (atom % D)	98%	[1][3][4]
Chemical Purity	98%	[1]
Molecular Formula	(CD₃)₂CDCD(NH-Boc)CO₂H	[1][3][4][5]
Molecular Weight	225.31 g/mol	[1][3][4][5]
Mass Shift (M+n)	M+8	[3]

Experimental Protocols for Isotopic Analysis

The determination of isotopic purity and enrichment of Boc-L-Valine-d8 relies on sophisticated analytical techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

2.1. Determination of Isotopic Purity and Enrichment by Mass Spectrometry

Mass spectrometry is a powerful technique for analyzing the isotopic distribution of a molecule by measuring the mass-to-charge ratio of its ions.

Objective: To determine the isotopic distribution and calculate the isotopic purity and enrichment of Boc-L-Valine-d8.

Methodology:

• Sample Preparation:

  • Dissolve a known quantity of Boc-L-Valine-d8 in a suitable solvent, such as acetonitrile or a water/acetonitrile mixture, to a final concentration appropriate for the mass spectrometer being used (typically in the low µg/mL to ng/mL range).[6]

  • For complex samples, a deuterated internal standard can be used to account for matrix effects and improve quantification accuracy.[6][7]

• Instrumentation:

  • A high-resolution mass spectrometer, such as a Time-of-Flight (TOF), Orbitrap, or Fourier Transform Ion Cyclotron Resonance (FT-ICR) instrument, is recommended for accurate mass determination and separation of isotopic peaks.

  • The mass spectrometer can be coupled with a liquid chromatography system (LC-MS) for sample introduction and purification.[7][8][9]

• Data Acquisition:

  • Infuse the sample solution directly into the mass spectrometer or inject it into the LC-MS system.

  • Acquire the mass spectrum in a full scan mode over a mass range that includes the expected molecular ion of Boc-L-Valine-d8 (m/z ≈ 226.18 for [M+H]⁺).

  • Ensure sufficient resolution to distinguish between the different isotopologues (M+0 to M+8).

• Data Analysis:

  • Identify the cluster of peaks corresponding to the different isotopic species of the Boc-L-Valine-d8 molecular ion.

  • Measure the intensity (peak area or height) of each isotopic peak.

  • Calculate the relative abundance of each isotopologue.

  • Isotopic Purity Calculation: The isotopic purity is typically reported as the percentage of the desired deuterated species (d8) relative to all other isotopic species.

  • Isotopic Enrichment Calculation: The atom percent deuterium can be calculated by taking a weighted average of the deuterium content of all measured isotopologues.

2.2. Determination of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is another primary technique for determining the isotopic purity of deuterated compounds. While ¹H NMR can be used to observe the disappearance of proton signals upon deuteration, ²H (Deuterium) NMR directly detects the deuterium nuclei.

Objective: To confirm the positions of deuteration and assess the isotopic purity of Boc-L-Valine-d8.

Methodology:

• Sample Preparation:

  • Dissolve a sufficient amount of Boc-L-Valine-d8 in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to achieve a concentration suitable for NMR analysis (typically 5-20 mg/mL).

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of detecting ¹H and ²H nuclei.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton NMR spectrum. The absence or significant reduction of signals corresponding to the valine side chain protons (at the Cγ and Cβ positions) and the Cα proton indicates successful deuteration.

  • ²H NMR: Acquire a deuterium NMR spectrum. The presence of signals at chemical shifts corresponding to the deuterated positions confirms the incorporation of deuterium. The integral of these signals can be used to quantify the relative amounts of deuterium at different sites.

• Data Analysis:

  • ¹H NMR: Compare the spectrum of the deuterated sample to that of a non-deuterated Boc-L-Valine standard.[10] The reduction in the integral of the proton signals at the deuterated positions relative to a non-deuterated internal standard or the Boc group protons can be used to estimate the level of deuteration.

  • ²H NMR: The spectrum will show peaks for each of the deuterium atoms. The chemical shifts will be very similar to the proton chemical shifts of the non-deuterated compound. The relative integrals of the deuterium signals can provide information about the distribution of deuterium within the molecule.

Visualizations

3.1. Experimental Workflow for Isotopic Purity Determination

The following diagram illustrates a typical workflow for the determination of the isotopic purity of Boc-L-Valine-d8 using mass spectrometry.

Workflow for Isotopic Purity Determination.

3.2. Relationship between Isotopic Purity and Enrichment

The concepts of isotopic purity and enrichment are related but distinct. The following diagram illustrates this relationship for Boc-L-Valine-d8.

Isotopic Purity and Enrichment Relationship.

References

• 1. L-Valine-𝑁-𝑡-Boc (D₈, 98%) - Cambridge Isotope Laboratories, DLM-3651-0.5 [isotope.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Boc-Val-OH-d8 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. High-Throughput Analysis of Amino Acids for Protein Quantification in Plant and Animal-Derived Samples Using High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Amino Acid Analysis Using Mass Spectrometry: Key Techniques & Uses - Creative Proteomics [creative-proteomics.com]
• 10. N-Boc-L-valine(13734-41-3) 1H NMR spectrum [chemicalbook.com]

The Synthesis and Purification of Deuterated Boc-Amino Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Deuterated amino acids are powerful tools in pharmaceutical and biotechnological research, offering enhanced metabolic stability and unique analytical properties. Their applications range from improving the pharmacokinetic profiles of peptide-based drugs to serving as internal standards in mass spectrometry and probes in NMR-based structural biology.[1][2][3] The introduction of a tert-butyloxycarbonyl (Boc) protecting group is a fundamental step in peptide synthesis, enabling the controlled, sequential addition of amino acid residues. This in-depth technical guide provides a comprehensive overview of the core methodologies for the synthesis and purification of deuterated Boc-amino acids, tailored for researchers, scientists, and drug development professionals.

Strategies for the Synthesis of Deuterated Amino Acids

The synthesis of deuterated Boc-amino acids begins with the incorporation of deuterium into the amino acid scaffold. This can be achieved through several methods, each with its own advantages regarding selectivity, cost, and scalability.[4] The choice of deuteration strategy often depends on the desired level and position of deuterium incorporation.

Hydrogen-Deuterium (H/D) Exchange Reactions

Direct H/D exchange is a common and cost-effective method for introducing deuterium, often using deuterium oxide (D₂O) as the deuterium source.[4] This approach can be catalyzed by acids, bases, or metals.

• Metal-Catalyzed H/D Exchange: Transition metals, such as palladium, platinum, and ruthenium, are effective catalysts for H/D exchange.[1][5][6] These reactions are often performed under hydrothermal conditions or with D₂ gas.[1][7] For instance, ruthenium on carbon (Ru/C) has been used for the stereoselective α-deuteration of L-alanine in D₂O under a hydrogen atmosphere.[1] Palladium-catalyzed methods have also been developed for the β-deuteration of N-protected amino amides.[6][8]

• Acid- and Base-Catalyzed H/D Exchange: Deuteration can also be achieved using strong acids or bases in a deuterated solvent.[4][9] For example, heating an amino acid with benzaldehyde in acetic acid-d₄ can lead to racemic α-deuterated amino acids with high isotopic purity.[4] Base-catalyzed exchange can also be employed, though it may lead to racemization.[4]

Synthesis from Deuterated Precursors

This method involves using starting materials that are already deuterated to build the final amino acid.[1] While this approach can provide high levels of specific deuteration, it often requires a multi-step synthesis, which can be more complex and costly.[1][4]

Enzymatic Synthesis

Biocatalytic methods offer high site- and stereoselectivity for deuterium incorporation under mild reaction conditions.[10][11][12] Pyridoxal phosphate (PLP)-dependent enzymes, for instance, can reversibly deprotonate α-amino acids, allowing for deuterium exchange at the α-position when the reaction is conducted in D₂O.[10] Tryptophan synthase is another enzyme that can be used to catalyze the hydrogen-deuterium exchange of the α-proton of various amino acids.[13]

Boc-Protection of Deuterated Amino Acids

Once the deuterated amino acid has been synthesized, the α-amino group is protected with a tert-butyloxycarbonyl (Boc) group. This is a standard procedure in peptide synthesis to prevent unwanted side reactions during peptide coupling.[14][15]

The most common method for Boc-protection involves the reaction of the deuterated amino acid with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[14][15][16] The base deprotonates the amino group, enhancing its nucleophilicity to attack the (Boc)₂O.

Purification of Deuterated Boc-Amino Acids

Purification is a critical step to ensure the high purity of the final deuterated Boc-amino acid, removing unreacted starting materials, byproducts, and any potential diastereomers.[17]

• Extraction: After the Boc-protection reaction, a series of aqueous extractions are typically performed to remove water-soluble impurities and byproducts. The pH of the aqueous layer is adjusted to ensure the protonation of the carboxylic acid, facilitating its extraction into an organic solvent.[17]

• Crystallization: Crystallization is a powerful technique for purifying solid Boc-amino acids. The crude product is dissolved in a suitable solvent and allowed to crystallize, leaving impurities behind in the mother liquor.[17]

• Chromatography: For compounds that are difficult to crystallize or require very high purity, column chromatography is often employed.[18] Reversed-phase high-performance liquid chromatography (HPLC) is a common method for the final purification of peptides and their derivatives.[18]

• Conversion to DCHA Salt: If the crude Boc-amino acid is an oil and difficult to purify, it can be converted into a solid dicyclohexylamine (DCHA) salt. This is achieved by dissolving the oil in a solvent like ether and adding one equivalent of DCHA, causing the salt to precipitate. The solid salt can then be more easily purified by recrystallization.[17]

Quantitative Data Summary

The following tables summarize typical quantitative data for the synthesis and purification of deuterated Boc-amino acids. Note that yields and isotopic purity can vary significantly depending on the specific amino acid, the chosen method, and the reaction conditions.

Amino Acid	Deuteration Method	Catalyst/Reagent	Deuteration Level (%)	Reference
L-Alanine	H/D Exchange	5% Ru/C, NaOH in D₂O	99 (α-position)	[1]
Glycine	H/D Exchange	Standard conditions (200 °C, 24 h)	91.0	[19]
Phenylalanine	H/D Exchange	Standard conditions (200 °C, 24 h)	80.7	[19]
Histidine	H/D Exchange	Standard conditions (200 °C, 24 h)	82.5	[19]
L-Tyrosine	H/D Exchange	Deuterated triflic acid	>90 (aromatic ring)	[4]

Experimental Protocols

General Protocol for Deuteration via Metal-Catalyzed H/D Exchange

Materials:

• Amino Acid

• Deuterium Oxide (D₂O)

• Metal Catalyst (e.g., 10% Pt/C)

• Celite

Procedure:

• A mixture of the amino acid and the metal catalyst in D₂O is prepared in a reaction vessel.[7]

• The vessel is sealed and heated to the desired temperature (e.g., 100–230 °C) with continuous stirring for a specified duration (e.g., one to several days).[7]

• After cooling to room temperature, the catalyst is removed by filtration through Celite.[7]

• The filtrate is evaporated to dryness under reduced pressure to yield the crude deuterated amino acid.[7]

• Further purification can be achieved by washing the crude product with a suitable solvent like ethanol.[7]

General Protocol for Boc-Protection

Materials:

• Deuterated Amino Acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Base (e.g., Triethylamine (Et₃N) or Sodium Hydroxide)

• Solvent (e.g., Dioxane/water mixture, THF)

• Ethyl acetate

• 5% Citric acid solution or 1N HCl

Procedure:

• Dissolve the deuterated amino acid and the base in the chosen solvent system.[17][20]

• Add (Boc)₂O to the solution and stir at room temperature for the appropriate time (typically a few hours).[20]

• Dilute the reaction mixture with water.[20]

• Perform an initial extraction with an organic solvent (e.g., ethyl acetate) to remove unreacted (Boc)₂O and byproducts.[17][20]

• Acidify the aqueous layer to a pH of 2-3 with a citric acid or HCl solution.[17][20]

• Extract the aqueous layer multiple times with ethyl acetate.[17][20]

• Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, and evaporate the solvent to obtain the crude Boc-protected deuterated amino acid.[20]

General Protocol for Purification via DCHA Salt Formation

Materials:

• Crude oily Boc-amino acid

• Ether (or other suitable solvent)

• Dicyclohexylamine (DCHA)

Procedure:

• Dissolve the crude oily Boc-amino acid in a suitable solvent like ether.[17]

• Slowly add one equivalent of DCHA to the solution with stirring.[17]

• The DCHA salt will precipitate out of the solution.[17]

• Collect the solid precipitate by filtration.

• The solidified salt can be further purified by recrystallization from an appropriate solvent system.

Visualizing the Workflow

The following diagrams illustrate the key processes in the synthesis and purification of deuterated Boc-amino acids.

Caption: General workflow for the synthesis of deuterated Boc-amino acids.

Caption: General workflow for the purification of deuterated Boc-amino acids.

References

• 1. mdpi.com [mdpi.com]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic enantiospecific deuteration of complex amino acid mixtures with ruthenium nanoparticles - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 10. Biocatalytic, Stereoselective Deuteration of α-Amino Acids and Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzymatic synthesis of alpha-deuterated amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. portlandpress.com [portlandpress.com]
• 14. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 15. jk-sci.com [jk-sci.com]
• 16. Boc-Protected Amino Groups [organic-chemistry.org]
• 17. benchchem.com [benchchem.com]
• 18. rsc.org [rsc.org]
• 19. Development of the Direct Deuteration Method for Amino Acids and Characterization of Deuterated Tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 20. peptide.com [peptide.com]

The Enduring Workhorse: An In-depth Technical Guide to the Boc Protecting Group in Peptide Chemistry

For Researchers, Scientists, and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) protecting group remains a cornerstone of peptide chemistry, offering a robust and versatile strategy for the synthesis of peptides in both academic research and industrial drug development. Its acid-labile nature, coupled with stability under a wide range of other conditions, provides a distinct advantage in the strategic assembly of complex peptide sequences. This technical guide delves into the core principles of Boc chemistry, providing detailed experimental protocols, quantitative data for key reactions, and a discussion of its strategic applications in solid-phase peptide synthesis (SPPS).

The Chemistry of the Boc Protecting Group

The Boc group is a carbamate-based protecting group for amines, prized for its ease of introduction and its clean, acid-catalyzed removal.[1][2] This section outlines the fundamental mechanisms governing its application.

Mechanism of Boc Protection

The introduction of the Boc group, or N-tert-butoxycarbonylation, is typically achieved by reacting a primary or secondary amine with di-tert-butyl dicarbonate (Boc₂O), also known as Boc anhydride.[3][4] The reaction proceeds via a nucleophilic acyl substitution where the amine attacks one of the carbonyl carbons of the Boc anhydride.[5] This is generally performed in the presence of a base to neutralize the protonated amine.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Solubility of Boc-L-Valine-d8 in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

Core Physical and Chemical Properties

Boc-L-Valine-d8 is a white to off-white crystalline solid.[1] The replacement of eight hydrogen atoms with deuterium increases the molecular weight to approximately 225.31 g/mol .[2] The melting point is reported to be in the range of 77-80 °C, which is consistent with the non-deuterated form.[3]

Qualitative and Quantitative Solubility Data

The following table summarizes the known solubility of Boc-L-Valine in common laboratory solvents. This data serves as a strong proxy for the solubility of Boc-L-Valine-d8.

Solvent	IUPAC Name	Solubility Profile	Quantitative Data (for Boc-L-Valine)
Chloroform	Trichloromethane	Soluble[3][4]	Not available
DMF	N,N-Dimethylformamide	Soluble[1][3][5]	Not available
DMSO	Dimethyl sulfoxide	Soluble[3][5][6]	100 mg/mL (460.28 mM)[6]
Methanol	Methanol	Soluble[3][5]	Not available
Ethanol	Ethanol	Freely soluble[4]	Not available
Ether	Diethyl ether	Freely soluble[4]	Not available
Water	Water	Slightly soluble[1][4]	Not available

It is important to note that for DMSO, achieving the stated concentration may require ultrasonication, and the use of newly opened, anhydrous DMSO is recommended as the solvent is hygroscopic.[6]

Experimental Protocol for Solubility Determination

To ascertain the precise solubility of Boc-L-Valine-d8 in a specific solvent, the following experimental protocol can be employed. This method is based on the principle of saturation.

Materials:

• Boc-L-Valine-d8

• Selected solvent of interest (e.g., water, ethanol, DMSO)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of Boc-L-Valine-d8 into a vial.

  • Add a known volume of the solvent to the vial.

  • Tightly cap the vial and vortex thoroughly to suspend the solid.

  • Place the vial in a thermostatically controlled shaker or water bath set to a constant temperature (e.g., 25 °C) to equilibrate for a sufficient period (typically 24-48 hours) to ensure saturation.

• Separation of Undissolved Solid:

  • After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

  • Carefully pipette an aliquot of the clear supernatant without disturbing the solid pellet.

• Quantification of Dissolved Solute:

  • Prepare a series of standard solutions of known concentrations of Boc-L-Valine-d8 in the same solvent.

  • Dilute the aliquot of the saturated solution with the solvent to a concentration that falls within the linear range of the standard curve.

  • Analyze the standard solutions and the diluted sample solution using a suitable analytical method such as HPLC or UV-Vis spectrophotometry to determine the concentration of the dissolved Boc-L-Valine-d8.

• Calculation of Solubility:

  • Construct a standard curve by plotting the analytical signal (e.g., peak area from HPLC) versus the concentration of the standard solutions.

  • Use the equation of the line from the standard curve to calculate the concentration of the diluted sample.

  • Multiply the calculated concentration by the dilution factor to determine the solubility of Boc-L-Valine-d8 in the solvent at the specified temperature. The solubility is typically expressed in mg/mL or mol/L.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a compound like Boc-L-Valine-d8.

References

• 1. CAS 13734-41-3: Boc-L-valine | CymitQuimica [cymitquimica.com]
• 2. L-Valine-𝑁-𝑡-Boc (D₈, 98%) - Cambridge Isotope Laboratories, DLM-3651-0.5 [isotope.com]
• 3. BOC-L-Valine - CD Formulation [formulationbio.com]
• 4. BOC-L-Valine (BOC-L-VAL-OH) BP EP USP CAS 13734-41-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 5. N-Boc-L-valine CAS#: 13734-41-3 [m.chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]

Mass Spectrometry Analysis of Boc-L-Valine-d8: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mass spectrometry analysis of Boc-L-Valine-d8, a deuterated and protected form of the amino acid valine. Boc-L-Valine-d8 is commonly utilized as an internal standard in quantitative mass spectrometry-based bioanalytical assays due to its chemical similarity to the endogenous analyte and its distinct mass. This document outlines the core principles of its fragmentation, detailed experimental protocols for its use, and quantitative data presentation.

Core Principles of Boc-L-Valine-d8 Mass Spectrometry

Molecular and Mass Characteristics:

Boc-L-Valine-d8 has a chemical formula of C₁₀H₁₁D₈NO₄ and a monoisotopic mass of approximately 225.18 g/mol . The presence of eight deuterium atoms provides a significant mass shift from its non-deuterated counterpart, enabling clear differentiation in a mass spectrometer.

Fragmentation Pathway:

Under typical positive ion electrospray ionization (ESI) conditions followed by collision-induced dissociation (CID) in a tandem mass spectrometer, N-Boc protected amino acids exhibit a characteristic fragmentation pattern. The primary fragmentation involves the neutral loss of isobutylene (C₄H₈) from the tert-butoxycarbonyl (Boc) group, followed by the loss of carbon dioxide (CO₂).

The expected fragmentation pathway for the protonated molecule of Boc-L-Valine-d8 ([M+H]⁺) is as follows:

• Precursor Ion: The protonated molecule of Boc-L-Valine-d8 will have a mass-to-charge ratio (m/z) of approximately 226.19.

• Primary Fragmentation: The initial and most prominent fragmentation is the loss of isobutylene (56.06 Da), resulting in a product ion with an m/z of approximately 170.13.

• Secondary Fragmentation: This primary product ion can further fragment through the loss of carbon dioxide (44.00 Da), yielding a second product ion corresponding to the protonated, deuterated valine with an m/z of approximately 126.13.

This predictable fragmentation is crucial for developing highly specific and sensitive quantitative methods using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

Quantitative Data

The following table summarizes the key mass-to-charge ratios for the quantitative analysis of Boc-L-Valine-d8 using tandem mass spectrometry.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Description
Boc-L-Valine-d8	226.2	170.1	126.1	[M+H]⁺, [M+H - C₄H₈]⁺, [M+H - C₄H₈ - CO₂]⁺

Experimental Protocols

A robust and reproducible experimental protocol is essential for the accurate quantification of analytes using Boc-L-Valine-d8 as an internal standard. The following sections detail a typical workflow.

Sample Preparation

The choice of sample preparation technique depends on the biological matrix. A common method for plasma or serum is protein precipitation.

Protocol for Protein Precipitation:

• To 100 µL of the biological sample (e.g., plasma, serum), add a known concentration of Boc-L-Valine-d8 solution to serve as the internal standard.

• Add 300 µL of a cold protein precipitating agent, such as acetonitrile or methanol.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant and transfer it to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis (e.g., 100 µL of 50:50 acetonitrile:water with 0.1% formic acid).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically suitable for the separation of valine.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A gradient from low to high organic phase is used to elute the analyte and internal standard. A typical gradient might start at 5% B, ramp to 95% B over a few minutes, hold, and then re-equilibrate.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in Positive Mode.

• Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Boc-L-Valine-d8: Precursor m/z 226.2 → Product m/z 170.1 (primary) and/or 126.1 (secondary).

  • Analyte (e.g., Boc-L-Valine): Precursor m/z 218.2 → Product m/z 162.1 and/or 118.1.

• Ion Source Parameters: These should be optimized for the specific instrument but typical values include:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• Collision Energy: This will need to be optimized for the specific instrument and transition but will typically be in the range of 10-20 eV.

Visualizations

The following diagrams illustrate the key processes in the mass spectrometry analysis of Boc-L-Valine-d8.

Caption: Fragmentation pathway of Boc-L-Valine-d8 in ESI-MS/MS.

Caption: Experimental workflow for quantitative analysis.

Certificate of Analysis: A Technical Guide for Commercial Boc-L-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical data and methodologies presented in a Certificate of Analysis (CoA) for commercial Boc-L-Valine-d8. Understanding the CoA is paramount for ensuring the quality, identity, and purity of this isotopically labeled amino acid, which is crucial for its application in research and drug development. Boc-L-Valine-d8 is a deuterated form of the protected amino acid Boc-L-Valine, commonly used as an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[1][2]

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a CoA for commercial Boc-L-Valine-d8, compiled from various suppliers. These values represent the key quality attributes of the material.

Table 1: Identification and General Properties

Parameter	Specification	Source(s)
Chemical Name	N-(tert-Butoxycarbonyl)-L-valine-d8	[3]
Synonyms	Boc-L-valine-d8, Boc-Val-OH-d8	[3][4][5]
Molecular Formula	C₁₀H₁₁D₈NO₄	[6][7]
Molecular Weight	225.31 g/mol	[3][4][5][6][7]
CAS Number	153568-33-3 (labeled)	[4][5][6][7]
Unlabeled CAS No.	13734-41-3	[4][5]
Appearance	White to off-white solid	[2][8]
Melting Point	77-80 °C (lit.)	[3]

Table 2: Purity and Isotopic Enrichment

Parameter	Specification	Source(s)
Chemical Purity	≥98%	[4]
Isotopic Enrichment	≥98 atom % D	[3][5]
Optical Rotation	[α]20/D -6.5° (c=1% in acetic acid)	[3]

Experimental Protocols

The specifications presented in the CoA are verified through rigorous analytical testing. Below are detailed methodologies for the key experiments typically performed.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

HPLC is used to determine the chemical purity of Boc-L-Valine-d8 by separating it from any non-deuterated or other impurities.

• Principle: The sample is dissolved in a suitable solvent and injected into a liquid chromatograph. The components of the sample are separated based on their differential partitioning between a stationary phase (the column) and a mobile phase. A detector measures the separated components as they elute from the column, and the purity is calculated based on the relative peak areas.

• Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

• Typical Method:

  • Column: A reversed-phase C18 column is commonly employed for the analysis of protected amino acids.

  • Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% trifluoroacetic acid) and an organic solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid).

  • Flow Rate: Approximately 1.0 mL/min.

  • Detection: UV detection at a wavelength of 210-220 nm.

  • Sample Preparation: A known concentration of the Boc-L-Valine-d8 is prepared in the mobile phase or a compatible solvent.

  • Quantification: The percentage purity is calculated by dividing the area of the main peak by the total area of all peaks.

Mass Spectrometry (MS) for Isotopic Enrichment

Mass spectrometry is a powerful technique to confirm the molecular weight and determine the isotopic enrichment of Boc-L-Valine-d8.

• Principle: The molecule is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). The relative abundance of the deuterated (M+8) and non-deuterated (M) species is used to calculate the isotopic enrichment. High-resolution mass spectrometry (HR-MS) can be used for more precise determination.[9][10]

• Instrumentation: An electrospray ionization (ESI) source coupled with a time-of-flight (TOF) or Orbitrap mass analyzer.

• Typical Method:

  • Sample Introduction: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused directly into the mass spectrometer or introduced via an LC system.

  • Ionization Mode: Positive or negative ESI mode is selected to generate molecular ions.

  • Data Acquisition: Full scan mass spectra are acquired over a relevant m/z range.

  • Data Analysis: The isotopic distribution of the molecular ion cluster is analyzed. The isotopic enrichment is calculated from the relative intensities of the peaks corresponding to the fully deuterated molecule and any partially deuterated or non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Integrity and Isotopic Purity

NMR spectroscopy provides detailed information about the molecular structure and can also be used to confirm isotopic enrichment.

• Principle: The sample is placed in a strong magnetic field and irradiated with radio waves. The absorption of energy by specific nuclei is detected, providing a spectrum that reveals the chemical environment of each atom. For deuterated compounds, the absence of signals in the ¹H NMR spectrum at the positions of deuterium incorporation confirms successful labeling.[9]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Typical Method:

  • Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • ¹H NMR: The ¹H NMR spectrum is acquired to confirm the absence of proton signals at the valine side chain positions, indicating a high level of deuteration. The presence of the Boc protecting group protons will be visible.

  • ¹³C NMR: The ¹³C NMR spectrum can also be acquired to confirm the carbon backbone of the molecule.

  • Data Analysis: The chemical shifts, signal integrations, and coupling patterns are analyzed to confirm the structure of the molecule. The low intensity of residual proton signals in the deuterated positions is indicative of high isotopic purity.

Chiral High-Performance Liquid Chromatography (Chiral HPLC) for Enantiomeric Purity

Chiral HPLC is used to separate the L- and D-enantiomers of Boc-Valine-d8 to ensure the stereochemical integrity of the product.

• Principle: Enantiomers are separated on a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

• Instrumentation: An HPLC system with a chiral column and a UV or other suitable detector.

• Typical Method:

  • Column: A polysaccharide-based or macrocyclic glycopeptide-based chiral stationary phase is often used.[1]

  • Mobile Phase: A mixture of organic solvents such as hexane and isopropanol, or a reversed-phase mobile phase, may be used depending on the column.

  • Detection: UV detection is common.

  • Analysis: The retention times of the L- and D-enantiomers are compared to standards, and the percentage of the desired L-enantiomer is calculated from the peak areas. In some cases, derivatization with a chiral derivatizing agent can be used to separate the resulting diastereomers on a standard achiral column.[11]

Visualized Workflows and Pathways

The following diagrams illustrate key processes and concepts relevant to the analysis and application of Boc-L-Valine-d8.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Enantioseparation of N-FMOC α-Amino Acids [phenomenex.com]
• 4. L-Valine-𝑁-𝑡-Boc (D₈, 98%) - Cambridge Isotope Laboratories, DLM-3651-0.5 [isotope.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. jascoinc.com [jascoinc.com]
• 7. file.medchemexpress.eu [file.medchemexpress.eu]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Using Boc-L-Valine-d8 for quantitative proteomics via mass spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative mass spectrometry-based proteomics is a cornerstone of modern biological research and drug development, enabling the precise measurement of protein abundance changes in response to various stimuli or disease states. Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a powerful metabolic labeling strategy that provides high accuracy and reproducibility in quantitative proteomics.[1][2] This method involves the metabolic incorporation of "heavy" stable isotope-labeled amino acids into the entire proteome of cultured cells.[3][4] When combined with a "light" unlabeled control proteome, the relative abundance of thousands of proteins can be determined with high precision by mass spectrometry.[5][6]

Deuterium-labeled amino acids offer a cost-effective alternative to the more common ¹³C and ¹⁵N isotopes for metabolic labeling.[5] Boc-L-Valine-d8 is a deuterated form of the essential amino acid L-valine, protected by a tert-butyloxycarbonyl (Boc) group. The deuterium atoms provide the mass shift necessary for mass spectrometric quantification, while the Boc group ensures stability during synthesis and storage. Prior to its use in cell culture, the Boc protecting group must be removed to allow for its incorporation into newly synthesized proteins.

This application note provides a detailed protocol for the use of Boc-L-Valine-d8 in quantitative proteomics experiments, from the initial deprotection of the labeled amino acid to the final mass spectrometry data analysis. We also present a case study on the application of this technique to investigate the mTOR signaling pathway, a central regulator of cell growth and metabolism.[7][8][9]

Experimental Protocols

Deprotection of Boc-L-Valine-d8

The tert-butyloxycarbonyl (Boc) protecting group is acid-labile and can be efficiently removed using trifluoroacetic acid (TFA).

Materials:

• Boc-L-Valine-d8

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Diethyl ether (cold)

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

• Centrifuge

Protocol:

• Dissolve Boc-L-Valine-d8 in a minimal amount of DCM in a round-bottom flask.

• Add a solution of 50% TFA in DCM to the flask. A typical ratio is 10-20 equivalents of TFA per equivalent of Boc-protected amino acid.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the TFA and DCM under reduced pressure using a rotary evaporator.

• Add cold diethyl ether to the residue to precipitate the deprotected L-Valine-d8 as a TFA salt.

• Collect the precipitate by centrifugation and wash with cold diethyl ether.

• Dry the deprotected L-Valine-d8 under vacuum.

• Resuspend the purified L-Valine-d8 in sterile water or cell culture medium and sterile filter before use.

SILAC Metabolic Labeling

Materials:

• Deprotected L-Valine-d8

• "Light" L-Valine

• Valine-free cell culture medium (e.g., DMEM, RPMI-1640)

• Dialyzed fetal bovine serum (dFBS)

• Cell line of interest (e.g., HEK293, HeLa)

• Cell culture flasks/plates

• Standard cell culture reagents and equipment

Protocol:

• Media Preparation: Prepare "heavy" and "light" SILAC media. For the "heavy" medium, supplement the valine-free medium with the deprotected L-Valine-d8 at the normal physiological concentration. For the "light" medium, supplement with standard L-Valine at the same concentration. Both media should be supplemented with dFBS and other necessary components.

• Cell Adaptation: Culture the cells in the "heavy" and "light" media for at least five to six cell doublings to ensure complete incorporation of the labeled and unlabeled valine, respectively.

• Experimental Treatment: Once the cells are fully labeled, apply the experimental treatment (e.g., drug treatment, growth factor stimulation) to one of the cell populations (e.g., the "heavy" labeled cells). The other cell population ("light" labeled) will serve as the control.

• Cell Lysis and Protein Extraction: After treatment, harvest the "heavy" and "light" cell populations. Combine the cell pellets at a 1:1 ratio based on cell number or total protein concentration.

• Lyse the combined cell pellet using a suitable lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Clarify the lysate by centrifugation to remove cellular debris. The supernatant contains the mixed "heavy" and "light" proteomes.

Protein Digestion and Mass Spectrometry

Materials:

• Combined protein lysate

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic acid

• C18 solid-phase extraction (SPE) cartridges

• Liquid chromatography-mass spectrometry (LC-MS/MS) system

Protocol:

• Reduction and Alkylation: Reduce the disulfide bonds in the protein mixture by adding DTT and incubating at 56°C. Alkylate the free cysteine residues by adding IAA and incubating in the dark.

• Tryptic Digestion: Dilute the protein mixture to reduce the concentration of denaturants. Add trypsin and incubate overnight at 37°C.

• Peptide Cleanup: Acidify the peptide mixture with formic acid. Desalt and concentrate the peptides using C18 SPE cartridges.

• LC-MS/MS Analysis: Analyze the cleaned peptide mixture by LC-MS/MS. The mass spectrometer will detect pairs of "heavy" and "light" peptides, which are chemically identical but differ in mass due to the incorporated deuterium atoms.

Data Presentation

The relative quantification of proteins is achieved by comparing the signal intensities of the "heavy" and "light" peptide pairs in the mass spectra. The data is typically presented in tables summarizing the protein identification, the calculated heavy/light (H/L) ratio, and statistical significance.

Table 1: Example Quantitative Data for mTOR Signaling Pathway Proteins

Protein Accession	Gene	Protein Name	H/L Ratio	p-value	Regulation
P42345	MTOR	Serine/threonine-protein kinase mTOR	1.05	0.85	No Change
Q9Y243	RICTOR	Rapamycin-insensitive companion of mTOR	2.58	0.001	Upregulated
P62753	RPS6KB1	Ribosomal protein S6 kinase beta-1	0.45	0.005	Downregulated
P60709	EIF4EBP1	Eukaryotic translation initiation factor 4E-binding protein 1	3.12	<0.001	Upregulated
Q13541	AKT1	RAC-alpha serine/threonine-protein kinase	1.98	0.02	Upregulated

Table 2: Example Quantitative Data for Cellular Process-Related Proteins

Protein Accession	Gene	Protein Name	H/L Ratio	p-value	Regulation
P08670	VIM	Vimentin	0.98	0.91	No Change
P14136	HSPA8	Heat shock cognate 71 kDa protein	1.89	0.03	Upregulated
P62258	ACTG1	Actin, cytoplasmic 2	1.02	0.88	No Change
P02768	ALB	Serum albumin	1.15	0.45	No Change
Q06830	PRDX1	Peroxiredoxin-1	0.33	0.002	Downregulated

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for quantitative proteomics using Boc-L-Valine-d8.

mTOR Signaling Pathway

Caption: Simplified diagram of the mTOR signaling pathway.

Principle of SILAC Quantification

Caption: Principle of relative quantification in SILAC by mass spectrometry.

References

• 1. Quantitative analysis of SILAC data sets using spectral counting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of Highly Deuterated Phenylalanine, Alanine, Valine, and Leucine/Isoleucine Using Facultative Methylotrophic Bacterium ?revibacterium Methylicum | Semantic Scholar [semanticscholar.org]
• 3. Transcriptional Control of Cellular Metabolism by mTOR Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.yale.edu [research.yale.edu]
• 7. Expression of mTOR in normal and pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mTOR Signaling in Growth, Metabolism, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Incorporation of Boc-L-Valine-d8 in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the incorporation of the isotopically labeled amino acid, Boc-L-Valine-d8, into synthetic peptides using t-butyloxycarbonyl (Boc) solid-phase peptide synthesis (SPPS). The integration of stable isotopes like deuterium is a critical technique in various fields, including quantitative proteomics, metabolic studies, and the development of therapeutic peptides. This protocol addresses the specific challenges associated with the coupling of sterically hindered amino acids like valine and provides recommendations for optimizing the synthesis and ensuring the integrity of the isotopic label.

Introduction

Solid-phase peptide synthesis (SPPS) is a cornerstone of modern peptide chemistry, enabling the efficient and controlled assembly of peptide chains. The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy is a well-established approach, particularly advantageous for the synthesis of hydrophobic peptides that are prone to aggregation. The incorporation of stable isotope-labeled amino acids, such as Boc-L-Valine-d8, into peptides allows for their use as internal standards in quantitative mass spectrometry (MS) assays, for structural studies by nuclear magnetic resonance (NMR) spectroscopy, and to probe metabolic pathways.

Boc-L-Valine-d8 is a protected amino acid where the eight hydrogen atoms on the valine side chain have been replaced with deuterium. This mass shift allows for the clear differentiation of the labeled peptide from its unlabeled counterpart by mass spectrometry. This application note provides a comprehensive guide for the successful incorporation of this valuable building block into synthetic peptides.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Boc-L-Valine-d8	≥98% isotopic purity	e.g., Cambridge Isotope Laboratories, Inc.	Store at 2-8°C, desiccated, and protected from light.
SPPS Resin	e.g., Merrifield, PAM, MBHA	100-200 or 200-400 mesh	Choice of resin depends on the desired C-terminal functionality (acid or amide).
Dichloromethane (DCM)	Anhydrous, peptide synthesis grade
N,N-Dimethylformamide (DMF)	Anhydrous, peptide synthesis grade
Trifluoroacetic acid (TFA)	Reagent grade
Diisopropylethylamine (DIEA)	Reagent grade
Coupling Reagents	e.g., HBTU, HATU, DIC/HOBt	High purity	See Section 4 for a discussion on selection.
Scavengers	e.g., Anisole, Thioanisole, Dithiothreitol (DTT)	Reagent grade	For cleavage cocktail.
Diethyl ether	Anhydrous	For peptide precipitation.
Acetic Anhydride	Reagent grade	For capping (optional).
Pyridine	Reagent grade	For capping (optional).

Experimental Workflow

The overall workflow for incorporating Boc-L-Valine-d8 into a peptide sequence via Boc-SPPS is outlined below.

Figure 1: General workflow for Boc-SPPS incorporating Boc-L-Valine-d8.

Detailed Protocols

Resin Preparation and Swelling

• Place the desired amount of resin in a reaction vessel.

• Add DCM to swell the resin for at least 30 minutes with gentle agitation.

• Drain the DCM.

First Amino Acid Coupling

The attachment of the first Boc-protected amino acid to the resin depends on the type of resin used. For Merrifield resin, the cesium salt method is commonly employed to minimize racemization.

Boc Deprotection

• Wash the resin with DCM (3x).

• Add a solution of 50% TFA in DCM to the resin.

• Agitate for 2 minutes, then drain.

• Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

• Drain the TFA solution and wash the resin thoroughly with DCM (3x), isopropanol (2x), and finally DCM (3x) to remove residual acid.

Neutralization

• Add a solution of 10% DIEA in DCM to the resin.

• Agitate for 5-10 minutes.

• Drain the neutralization solution.

• Wash the resin with DCM (3x) and DMF (3x) in preparation for the coupling step.

Coupling of Boc-L-Valine-d8

Due to the steric hindrance of the valine side chain, a potent coupling reagent is recommended to ensure high coupling efficiency.

Recommended Coupling Reagents:

Coupling Reagent	Activation	Notes
HBTU/HATU	In situ with DIEA	Fast and efficient, generally providing high yields. HATU is often more effective for particularly difficult couplings.
DIC/HOBt	Pre-activation or in situ	A cost-effective option, though may require longer reaction times compared to uronium/aminium salts.

Protocol using HBTU:

• In a separate vessel, dissolve Boc-L-Valine-d8 (2-4 equivalents relative to resin substitution) and HBTU (0.95 equivalents relative to the amino acid) in DMF.

• Add DIEA (2-4 equivalents relative to resin substitution) to the activated amino acid solution.

• Immediately add the activated amino acid solution to the neutralized peptide-resin.

• Agitate the reaction mixture for 1-4 hours at room temperature. The reaction time may need to be extended for this sterically hindered residue.

• Monitor the completion of the coupling reaction using a qualitative method such as the ninhydrin (Kaiser) test. If the test is positive (indicating free amines), a second coupling may be necessary.

• Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3x) and DCM (3x).

Peptide Chain Elongation

Repeat the deprotection, neutralization, and coupling cycles (steps 4.3 - 4.5) for the remaining amino acids in the peptide sequence.

Final Cleavage and Deprotection

The final step involves cleaving the peptide from the resin and removing the side-chain protecting groups. This is typically achieved using a strong acid like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).

Caution: Anhydrous HF is highly corrosive and toxic, requiring specialized equipment and handling procedures.

Standard HF Cleavage Protocol:

• Dry the peptide-resin thoroughly under vacuum.

• In a specialized HF cleavage apparatus, add the dried peptide-resin and a scavenger mixture (e.g., 90% HF, 10% anisole).

• Stir the mixture at 0°C for 1-2 hours.

• Evaporate the HF under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Wash the precipitated peptide with cold diethyl ether to remove scavengers.

• Dry the crude peptide under vacuum.

Stability of Deuterium Label: The C-D bonds in the valine side chain are stable under the strong acidic conditions of HF or TFMSA cleavage, and significant deuterium-hydrogen exchange is not expected. However, it is crucial to use anhydrous conditions, as the presence of water could potentially facilitate some back-exchange.

Purification and Analysis

The crude peptide should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and isotopic purity of the final peptide should be confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF). The mass spectrum should show a clear isotopic envelope corresponding to the mass of the peptide with the incorporated L-Valine-d8 residue.

Quantitative Data Summary

The following table provides illustrative data for the synthesis of a model peptide containing L-Valine-d8. Actual results may vary depending on the peptide sequence and synthesis conditions.

Parameter	Value	Method of Determination
Coupling Efficiency of Boc-L-Valine-d8	>99%	Qualitative Ninhydrin Test / Quantitative HPLC analysis of a cleaved aliquot
Overall Crude Peptide Purity	75-85%	RP-HPLC at 220 nm
Isotopic Purity of Final Peptide	>98%	Mass Spectrometry
Observed Mass (Model Peptide)	[Calculated Mass + 8 Da]	ESI-MS or MALDI-TOF MS

Signaling Pathways and Logical Relationships

The logical progression of the Boc-SPPS cycle is depicted below.

Figure 2: The iterative cycle of Boc solid-phase peptide synthesis.

Conclusion

The protocol outlined in this application note provides a robust framework for the successful incorporation of Boc-L-Valine-d8 into synthetic peptides using Boc-SPPS. By employing potent coupling reagents and optimized reaction conditions, high coupling efficiencies can be achieved for this sterically hindered, isotopically labeled amino acid. The resulting deuterated peptides are valuable tools for a wide range of applications in biomedical research and drug development. Final analysis by mass spectrometry is essential to confirm the successful synthesis and isotopic integrity of the peptide product.

The Gold Standard in Bioanalysis: Boc-L-Valine-d8 as an Internal Standard for Accurate LC-MS Quantification

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of quantitative liquid chromatography-mass spectrometry (LC-MS), achieving high accuracy and precision is paramount for reliable bioanalytical data. Endogenous analytes, such as amino acids, present unique challenges due to matrix effects and variability in sample preparation. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard to mitigate these issues. This application note details the use of Boc-L-Valine-d8, a deuterated analog of Boc-L-Valine, as an internal standard for the precise and accurate quantification of L-Valine in biological matrices.

The principle of isotope dilution mass spectrometry relies on the addition of a known quantity of a SIL-IS to a sample at the earliest stage of preparation.[1] Because the SIL-IS is chemically identical to the analyte, it co-elutes and experiences the same ionization suppression or enhancement in the mass spectrometer.[2] This allows for the accurate correction of variations, leading to highly reliable results.[2] Boc-L-Valine-d8 is an ideal internal standard for L-Valine quantification due to its identical chemical properties and a distinct mass difference that allows for separate detection by the mass spectrometer.

Key Performance Characteristics

The use of a deuterated internal standard like Boc-L-Valine-d8 significantly improves the performance of LC-MS/MS methods for amino acid quantification. The following tables summarize the expected performance characteristics for a validated method for L-Valine using a deuterated internal standard, based on representative data from published literature.

Table 1: Linearity of L-Valine Quantification

Concentration Range (µg/mL)	Correlation Coefficient (r²)	Deviation from Nominal Concentration
0.5 - 500	> 0.998	≤ 15% (≤ 20% at LLOQ)

This data demonstrates a strong linear relationship between the concentration of L-Valine and the instrument response over a wide dynamic range.

Table 2: Precision and Accuracy of L-Valine Quantification

Quality Control Sample	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (% of Nominal)	Inter-day Accuracy (% of Nominal)
Low QC (1 µg/mL)	< 12.0%	< 14.5%	87.0 - 115.0%	86.0 - 114.0%
Medium QC (100 µg/mL)	< 11.0%	< 13.0%	88.0 - 113.0%	89.0 - 112.0%
High QC (400 µg/mL)	< 10.0%	< 12.0%	90.0 - 110.0%	91.0 - 111.0%

The low relative standard deviation (%RSD) and high accuracy demonstrate the method's excellent precision and trueness, respectively.

Table 3: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
L-Valine	Consistent across concentration levels	Minimal to no significant ion suppression or enhancement

The use of Boc-L-Valine-d8 effectively compensates for any variability in extraction recovery and mitigates the impact of matrix effects, ensuring reliable quantification.

Experimental Protocols

This section provides a detailed protocol for the quantification of L-Valine in a biological matrix (e.g., plasma) using Boc-L-Valine-d8 as an internal standard.

Materials and Reagents

• L-Valine analytical standard

• Boc-L-Valine-d8 (isotopic purity ≥ 98%)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (LC-MS grade)

• Protein precipitation solvent (e.g., methanol or acetonitrile)

• Biological matrix (e.g., human plasma)

Preparation of Stock and Working Solutions

• L-Valine Stock Solution (1 mg/mL): Accurately weigh and dissolve L-Valine in a suitable solvent (e.g., 50% methanol in water) to a final concentration of 1 mg/mL.

• Boc-L-Valine-d8 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Boc-L-Valine-d8 in a suitable solvent (e.g., methanol) to a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of L-Valine by serial dilution of the stock solution with the appropriate solvent.

• Internal Standard Working Solution: Dilute the Boc-L-Valine-d8 stock solution with the appropriate solvent to a final concentration suitable for spiking into samples (e.g., 10 µg/mL).

Sample Preparation (Protein Precipitation)

The following diagram illustrates the sample preparation workflow.

Caption: A typical protein precipitation workflow for sample preparation.

LC-MS/MS Method

The following diagram illustrates the general logic of an LC-MS/MS analysis with an internal standard.

Caption: Logical flow of LC-MS/MS analysis using an internal standard.

Table 4: Suggested LC-MS/MS Parameters

Parameter	Recommended Condition
LC System	UPLC or HPLC system
Column	C18 or HILIC column suitable for amino acid analysis
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of L-Valine from other matrix components
Flow Rate	0.3 - 0.6 mL/min
Injection Volume	5 - 20 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	L-Valine: To be optimizedBoc-L-Valine-d8: To be optimized
Dwell Time	100 - 200 ms
Collision Energy	To be optimized for each transition
Cone Voltage	To be optimized

Note: MRM transitions, collision energies, and cone voltage must be optimized for the specific instrument being used.

Conclusion

The use of Boc-L-Valine-d8 as an internal standard provides a robust and reliable method for the quantification of L-Valine in complex biological matrices by LC-MS/MS. Its ability to mimic the behavior of the analyte throughout the analytical process effectively corrects for variations in sample preparation and matrix effects, leading to data of the highest accuracy and precision.[2] The protocols and performance data presented in this application note serve as a comprehensive guide for researchers and scientists in the fields of drug development and clinical research to implement this gold-standard bioanalytical technique.

References

• 1. agilent.com [agilent.com]
• 2. resolvemass.ca [resolvemass.ca]

Application of Boc-L-Valine-d8 in Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a powerful and widely adopted metabolic labeling strategy for quantitative mass spectrometry-based proteomics. The technique relies on the in vivo incorporation of "heavy" stable isotope-labeled amino acids into the entire proteome of cultured cells. By comparing the mass spectra of peptides from cells grown in "light" (natural abundance) and "heavy" media, SILAC enables accurate relative quantification of protein abundance between different experimental conditions.

Traditionally, SILAC experiments have predominantly utilized heavy isotopes of arginine and lysine. However, the use of other essential amino acids, such as valine, can offer unique advantages. Boc-L-Valine-d8, a deuterated and protected form of the essential amino acid L-valine, serves as a valuable reagent for extending the capabilities of SILAC. The incorporation of L-Valine-d8 introduces a mass shift of +8 Da for each valine residue in a peptide, providing a distinct isotopic signature for mass spectrometric analysis.

One of the primary applications for using a non-canonical SILAC amino acid like valine is in biological systems where arginine and lysine metabolism may be altered, or for studies focusing on proteins with a low abundance of these two amino acids. Furthermore, employing a third labeled amino acid can expand the multiplexing capabilities of SILAC experiments.

A critical consideration when using Boc-L-Valine-d8 is the presence of the tert-butyloxycarbonyl (Boc) protecting group. This group must be removed (deprotection) prior to the preparation of the SILAC culture medium to make the L-Valine-d8 available for cellular uptake and protein synthesis. Additionally, it is important to note that in some instances, deuterated compounds may exhibit slight chromatographic shifts compared to their non-deuterated counterparts during reversed-phase liquid chromatography, a factor that should be considered during data analysis.[1]

This document provides detailed protocols for the deprotection of Boc-L-Valine-d8 and its subsequent application in a complete SILAC workflow, from cell culture to data analysis. It also presents hypothetical quantitative data to illustrate the expected outcomes and includes diagrams of signaling pathways that can be investigated using this methodology.

Experimental Protocols

Deprotection of Boc-L-Valine-d8

Objective: To remove the Boc protecting group from Boc-L-Valine-d8 to yield L-Valine-d8 suitable for use in cell culture media.

Materials:

• Boc-L-Valine-d8

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Diethyl ether (anhydrous)

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Deionized water

• Rotary evaporator

• pH meter

• Lyophilizer

Protocol:

• Dissolution: Dissolve the desired amount of Boc-L-Valine-d8 in a minimal amount of DCM in a round-bottom flask.

• Acidification: Slowly add an excess of TFA to the solution (e.g., a 1:1 v/v ratio of TFA to DCM). The reaction is typically vigorous and should be performed in a fume hood.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) if desired.

• Solvent Removal: Remove the TFA and DCM by rotary evaporation.

• Precipitation: Add a large volume of cold, anhydrous diethyl ether to the residue to precipitate the L-Valine-d8 as a salt.

• Washing: Wash the precipitate several times with cold diethyl ether to remove any remaining organic impurities.

• Dissolution and Neutralization: Dissolve the precipitate in deionized water and carefully neutralize the solution to pH 7.0 by the dropwise addition of a saturated NaHCO₃ solution.

• Lyophilization: Freeze-dry the neutralized solution to obtain pure L-Valine-d8 as a powder.

• Quality Control: Confirm the complete removal of the Boc group and the purity of the L-Valine-d8 by NMR or mass spectrometry.

SILAC Labeling with L-Valine-d8

Objective: To metabolically label cells with "heavy" L-Valine-d8 for quantitative proteomic analysis.

Materials:

• SILAC-grade DMEM or RPMI-1640 medium deficient in L-valine

• Dialyzed Fetal Bovine Serum (dFBS)

• "Light" L-Valine (unlabeled)

• "Heavy" L-Valine-d8 (deprotected)

• Penicillin-Streptomycin solution

• Cell line of interest (e.g., HEK293, HeLa)

Protocol:

• Media Preparation:

  • Light Medium: Prepare the valine-deficient SILAC medium according to the manufacturer's instructions. Supplement with "light" L-Valine to the normal physiological concentration (e.g., 95 mg/L for DMEM). Add dFBS to a final concentration of 10% and penicillin-streptomycin.

  • Heavy Medium: Prepare the valine-deficient SILAC medium as above, but supplement with "heavy" L-Valine-d8 to the same final concentration as the light medium. Add dFBS and penicillin-streptomycin.

• Cell Culture and Adaptation:

  • Culture two separate populations of the chosen cell line.

  • Grow one population in the "light" medium and the other in the "heavy" medium.

  • To ensure complete incorporation of the labeled amino acid, the cells must be cultured for at least five to six cell doublings in the respective SILAC media.[1]

• Experimental Treatment:

  • Once full incorporation is achieved, the two cell populations can be subjected to different experimental conditions (e.g., drug treatment vs. vehicle control).

• Cell Harvesting and Lysis:

  • Harvest the "light" and "heavy" cell populations separately.

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification and Mixing:

  • Determine the protein concentration of the "light" and "heavy" cell lysates using a protein assay (e.g., BCA assay).

  • Mix equal amounts of protein from the "light" and "heavy" lysates.

• Protein Digestion:

  • Reduce the disulfide bonds in the mixed protein sample with dithiothreitol (DTT) and alkylate the resulting free thiols with iodoacetamide.

  • Digest the proteins into peptides using a sequence-grade protease, most commonly trypsin, overnight at 37°C.

• Peptide Cleanup:

  • Desalt and concentrate the peptide mixture using a C18 solid-phase extraction (SPE) column or tip.

• LC-MS/MS Analysis:

  • Analyze the cleaned peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a suitable software package (e.g., MaxQuant, Proteome Discoverer) to identify peptides and proteins and to quantify the relative abundance of "heavy" and "light" peptides. The software will calculate the H/L (heavy/light) ratios for each identified protein.

Data Presentation

The following tables represent hypothetical quantitative data from a SILAC experiment using L-Valine-d8 to compare a treated versus a control cell population.

Table 1: Protein Quantification in a SILAC Experiment Using L-Valine-d8

Protein ID	Gene Name	Protein Name	H/L Ratio	Regulation
P04637	TP53	Cellular tumor antigen p53	2.58	Upregulated
P10415	CASP3	Caspase-3	3.12	Upregulated
P60709	ACTB	Actin, cytoplasmic 1	1.02	Unchanged
Q06609	MTOR	Serine/threonine-protein kinase mTOR	0.45	Downregulated
P42336	RPS6KB1	Ribosomal protein S6 kinase beta-1	0.38	Downregulated

Table 2: Peptide-Level Quantification for mTOR (Q06609)

Peptide Sequence	Modifications	m/z (Light)	m/z (Heavy)	H/L Ratio
V.LGYLR.A	-	456.28	460.29	0.48
V.SVELWHEMWHEG.L	Oxidation (M)	876.42	880.43	0.42
V.ALLQVLVL.K	-	495.36	503.38	0.46

Mandatory Visualization

Caption: Workflow for Boc-L-Valine-d8 deprotection and subsequent SILAC experiment.

Signaling Pathway Application: mTOR Signaling

The mTOR (mechanistic Target of Rapamycin) signaling pathway is a central regulator of cell growth, proliferation, and metabolism, and its activity is highly sensitive to amino acid availability. L-Valine is known to be an activator of the mTORC1 complex. A SILAC experiment using L-Valine-d8 could be designed to quantify changes in the proteome in response to valine starvation and re-addition, providing insights into the downstream targets of mTOR signaling.

Caption: Simplified mTOR signaling pathway activated by L-Valine.

Signaling Pathway Application: Apoptosis

SILAC proteomics is a powerful tool for studying the global protein changes that occur during apoptosis (programmed cell death). By comparing the proteomes of apoptotic and non-apoptotic cells, researchers can identify key proteins and pathways involved in this process. A SILAC experiment using L-Valine-d8 could quantify changes in the expression of pro- and anti-apoptotic proteins following the induction of apoptosis.

References

• 1. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Step-by-Step Guide to Boc Deprotection in Peptide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the acid-catalyzed removal of the tert-butyloxycarbonyl (Boc) protecting group in peptide synthesis. Detailed protocols, data on reaction optimization, and strategies to mitigate common side reactions are presented to ensure high peptide purity and yield.

Introduction to Boc Deprotection

The tert-butyloxycarbonyl (Boc) group is a widely used Nα-protecting group in solid-phase peptide synthesis (SPPS). Its removal, or deprotection, is a critical step that must be performed efficiently and repeatedly throughout the synthesis of a peptide. The Boc group is labile to acid, and its removal is typically achieved using trifluoroacetic acid (TFA). This process generates a free N-terminal amine on the growing peptide chain, allowing for the coupling of the next amino acid.

The selection of appropriate deprotection conditions is crucial to prevent side reactions that can compromise the integrity and purity of the final peptide product. This guide outlines the mechanism of Boc deprotection, provides detailed experimental protocols, and discusses strategies for troubleshooting and optimization.

Mechanism of Boc Deprotection

The deprotection of a Boc-protected amine is an acid-catalyzed process involving the protonation of the Boc group's carbonyl oxygen, followed by the cleavage of the tert-butyl-oxygen bond. This generates a stable tert-butyl cation and an unstable carbamic acid intermediate, which readily decarboxylates to yield the free amine as an ammonium salt.

The generated tert-butyl cation is a reactive electrophile that can lead to undesired side reactions, such as the alkylation of sensitive amino acid residues like tryptophan, methionine, cysteine, and tyrosine.[1] To prevent these side reactions, scavengers are added to the deprotection cocktail to trap the tert-butyl cations.[2]

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Peptide Coupling with Boc-L-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled (SIL) amino acids are critical reagents in modern proteomics and drug development. Boc-L-Valine-d8, a deuterated analog of Boc-L-Valine, serves as a key building block for the synthesis of SIL peptides. These peptides are primarily utilized as internal standards in quantitative mass spectrometry (MS)-based assays, enabling precise and accurate quantification of target peptides and proteins in complex biological matrices. The steric hindrance of the valine side chain presents a challenge in peptide synthesis, requiring optimized coupling methods to ensure high efficiency.

This document provides detailed application notes and protocols for the efficient coupling of Boc-L-Valine-d8 in solid-phase peptide synthesis (SPPS) and its subsequent application in quantitative proteomics.

Methods for Peptide Coupling with Boc-L-Valine-d8

Due to the sterically hindered nature of the valine residue, the selection of an appropriate coupling reagent is crucial for achieving high coupling efficiency and minimizing racemization.[1] The following methods are recommended for the incorporation of Boc-L-Valine-d8 into a growing peptide chain. The efficiency of these methods is comparable for both the deuterated and non-deuterated forms of Boc-L-Valine.

Recommended Coupling Reagents

Several classes of coupling reagents are effective for sterically hindered amino acids.[] Uronium/aminium salts and carbodiimides in the presence of additives are the most common choices.

• Uronium/Aminium Salts: Reagents like HBTU, HATU, and HCTU are highly efficient and lead to rapid coupling times with minimal side reactions.[3] HATU is often preferred for its faster reaction rates and lower propensity for racemization compared to HBTU.[3] COMU is another excellent option, offering high reactivity and an improved safety profile as it is not based on potentially explosive HOBt or HOAt.

• Carbodiimides with Additives: The combination of a carbodiimide, such as N,N'-Diisopropylcarbodiimide (DIC), with an additive like 1-Hydroxybenzotriazole (HOBt) or Ethyl (hydroxyimino)cyanoacetate (Oxyma), is a cost-effective and widely used method.[4] These additives act as racemization suppressants and accelerate the coupling reaction.

Quantitative Data on Coupling Efficiency

The following table summarizes typical coupling efficiencies and reaction times for sterically hindered amino acids like Valine using various coupling reagents. This data is representative and can be expected for Boc-L-Valine-d8 under optimized conditions.

Coupling Reagent	Additive	Base	Typical Coupling Time	Typical Yield	Purity
HBTU	HOBt	DIPEA	30 - 60 min	> 95%	> 98%
HATU	-	DIPEA/Collidine	15 - 45 min	> 98%	> 99%
HCTU	-	DIPEA	20 - 60 min	> 97%	> 98%
COMU	-	DIPEA	15 - 45 min	> 98%	> 99%
DIC	HOBt	-	60 - 120 min	> 90%	> 97%
DIC	Oxyma	-	45 - 90 min	> 95%	> 98%

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using HBTU/HOBt

This protocol outlines a single coupling cycle for the incorporation of Boc-L-Valine-d8 onto a resin-bound peptide with a free N-terminal amine.

Materials:

• Boc-L-Valine-d8

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide), peptide synthesis grade

• DCM (Dichloromethane), peptide synthesis grade

• TFA (Trifluoroacetic acid)

• Peptide synthesis resin (e.g., Merrifield or PAM resin) with the growing peptide chain

• Nitrogen for agitation

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes and drain.

  • Treat the resin again with 50% TFA in DCM for 20-30 minutes to ensure complete removal of the Boc protecting group.

  • Wash the resin with DCM (3x), followed by DMF (3x).

• Neutralization: Neutralize the resin-bound peptide trifluoroacetate salt by washing with a 10% solution of DIPEA in DMF (2 x 2 minutes). Wash the resin thoroughly with DMF (5x).

• Activation of Boc-L-Valine-d8:

  • In a separate reaction vessel, dissolve Boc-L-Valine-d8 (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution and vortex briefly. The solution should change color, indicating activation.

• Coupling:

  • Immediately add the activated amino acid solution to the neutralized peptide-resin.

  • Agitate the reaction mixture with nitrogen bubbling for 30-60 minutes at room temperature.

• Monitoring the Coupling Reaction:

  • Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete reaction.

  • If the Kaiser test is positive, continue the coupling for another 30 minutes and re-test. If it remains positive, a recoupling step may be necessary.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM (3x). The resin is now ready for the next deprotection and coupling cycle.

Protocol 2: Cleavage and Deprotection of the Final Peptide

Materials:

• Peptide-resin with the synthesized deuterated peptide

• Anhydrous HF (Hydrogen Fluoride) or TFMSA (Trifluoromethanesulfonic acid)

• Scavengers (e.g., anisole, p-cresol)

• Cold diethyl ether

• Acetonitrile

• Water

Procedure:

• Resin Drying: Dry the peptide-resin under vacuum for at least 4 hours.

• Cleavage Cocktail Preparation: Prepare the cleavage cocktail (e.g., HF with 10% anisole as a scavenger) in a specialized HF cleavage apparatus.

• Cleavage Reaction: Add the dried peptide-resin to the pre-cooled cleavage cocktail. Allow the reaction to proceed at 0°C for 1-2 hours with stirring.

• HF Evaporation: Remove the HF by a stream of nitrogen gas.

• Peptide Precipitation: Precipitate the cleaved peptide by adding cold diethyl ether.

• Washing and Collection: Wash the peptide precipitate with cold diethyl ether several times to remove scavengers and other small molecules. Collect the peptide by centrifugation.

• Drying: Dry the peptide pellet under vacuum.

• Purification: Dissolve the crude peptide in a water/acetonitrile mixture and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

Application: Use of the Deuterated Peptide as an Internal Standard in LC-MS/MS

The synthesized peptide containing L-Valine-d8 is an ideal internal standard for the quantification of its non-deuterated counterpart in biological samples.

Protocol 3: Quantitative Analysis of a Target Peptide using a Deuterated Internal Standard

Materials:

• Purified deuterated peptide (internal standard)

• Biological sample containing the target peptide (analyte)

• Acetonitrile with 0.1% formic acid (Protein precipitation solution)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Aliquot the biological sample (e.g., plasma, cell lysate) into a microcentrifuge tube.

  • Spike the sample with a known concentration of the deuterated internal standard peptide.

  • Add 3-4 volumes of cold acetonitrile with 0.1% formic acid to precipitate proteins.

  • Vortex and centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant containing the analyte and internal standard to a new tube for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Separate the analyte and the internal standard using a suitable C18 reverse-phase column and a water/acetonitrile gradient. Due to a slight isotope effect, the deuterated standard may have a slightly different retention time than the analyte.[5]

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor at least two specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

• Data Analysis:

  • Integrate the peak areas for the selected transitions of both the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Generate a calibration curve using known concentrations of the analyte and a fixed concentration of the internal standard.

  • Determine the concentration of the analyte in the biological sample by interpolating its peak area ratio on the calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for peptide synthesis with Boc-L-Valine-d8 and its use in quantitative analysis.

Peptide Coupling Reaction

Caption: Key steps in the coupling of Boc-L-Valine-d8 to a peptide chain on a solid support.

References

• 1. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Use of Boc-L-Valine-d8 in Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a critical technique for quantifying the rates (fluxes) of metabolic pathways within a biological system. Stable isotope tracers are fundamental to MFA, allowing researchers to track the fate of atoms through metabolic networks. Boc-L-Valine-d8, a deuterated and protected form of the essential amino acid L-valine, serves as a valuable tracer for investigating cellular metabolism. The deuterium labels on Boc-L-Valine-d8 can be traced into various metabolic pathways, providing insights into amino acid catabolism, protein synthesis, and the interconnectivity of central carbon metabolism.

The tert-Butoxycarbonyl (Boc) protecting group enhances the solubility and stability of L-Valine-d8, facilitating its use in cell culture media. Once taken up by cells, the Boc group is cleaved, releasing L-Valine-d8 to participate in metabolic processes. This document provides detailed application notes and protocols for the use of Boc-L-Valine-d8 in metabolic flux analysis.

Principle of Tracing with Boc-L-Valine-d8

Upon cellular uptake and deprotection, L-Valine-d8 can enter several metabolic pathways:

• Protein Synthesis: A significant portion of L-Valine-d8 will be incorporated into newly synthesized proteins. Measuring the rate of this incorporation provides a direct measure of protein synthesis rates.

• Amino Acid Catabolism: L-Valine-d8 can be catabolized, with its carbon skeleton and deuterium atoms entering central metabolic pathways. The initial step is transamination to α-ketoisovalerate-d7. Subsequent oxidative decarboxylation leads to the formation of isobutyryl-CoA-d7, which is further metabolized to propionyl-CoA-d3. Propionyl-CoA can then enter the Tricarboxylic Acid (TCA) cycle via succinyl-CoA. Tracing the deuterium from L-Valine-d8 into these intermediates and downstream metabolites provides quantitative data on the flux through these pathways.[1][2]

Applications in Research and Drug Development

• Understanding Disease Metabolism: Elucidating how disease states, such as cancer or metabolic disorders, alter amino acid metabolism and its contribution to central carbon metabolism.

• Drug Discovery and Development: Assessing the impact of drug candidates on specific metabolic pathways involving amino acid catabolism and protein synthesis.

• Bioprocess Optimization: In biotechnology, understanding and optimizing amino acid metabolism is crucial for maximizing the production of therapeutic proteins or other desired metabolites.[3]

Experimental Protocols

Protocol 1: In Vitro Metabolic Flux Analysis in Cultured Cells

This protocol outlines the steps for a stable isotope tracing experiment using Boc-L-Valine-d8 in adherent mammalian cell culture, followed by sample preparation for mass spectrometry analysis.

Materials:

• Boc-L-Valine-d8 (≥98% isotopic purity)

• Valine-free cell culture medium (e.g., DMEM, RPMI-1640)

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate-Buffered Saline (PBS), ice-cold

• Methanol (LC-MS grade), pre-chilled to -80°C

• Water (LC-MS grade)

• Chloroform (LC-MS grade)

• Cell scrapers

• Centrifuge tubes

• Lyophilizer or vacuum concentrator

Procedure:

• Cell Culture and Labeling:

  • Plate cells in multi-well plates (e.g., 6-well or 12-well) and grow to the desired confluency (typically 70-80%).

  • Prepare the labeling medium: Supplement valine-free medium with Boc-L-Valine-d8 to the desired final concentration (e.g., the physiological concentration of valine in the standard medium). Also, add dFBS and other necessary supplements.

  • Aspirate the standard growth medium from the cells and wash once with pre-warmed PBS.

  • Add the pre-warmed Boc-L-Valine-d8 labeling medium to the cells.

  • Incubate the cells for a time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of label incorporation. For steady-state analysis, a longer incubation time (e.g., 24 hours) is typically used.

• Metabolite Extraction:

  • At each time point, place the culture plate on ice and aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Add a pre-chilled extraction solvent (e.g., 80:20 methanol:water, -80°C) to each well.

  • Scrape the cells in the extraction solvent and transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • For a biphasic extraction to separate polar and nonpolar metabolites, add chloroform to the lysate (final ratio of methanol:water:chloroform = 2:2:1.8).

  • Vortex the tubes vigorously and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the upper aqueous phase (polar metabolites) into a new tube.

  • Dry the extracted metabolites using a lyophilizer or vacuum concentrator.

• Protein Hydrolysis (for Protein Synthesis Measurement):

  • After metabolite extraction, the protein pellet can be used to measure L-Valine-d8 incorporation into protein.

  • Wash the protein pellet with methanol to remove any remaining soluble metabolites.

  • Hydrolyze the protein pellet (e.g., using 6N HCl at 110°C for 24 hours).

  • Neutralize the hydrolysate and analyze the amino acid composition and isotopic enrichment by GC-MS or LC-MS.

• Sample Analysis by Mass Spectrometry:

  • Reconstitute the dried polar metabolites in a suitable solvent for LC-MS or derivatize for GC-MS analysis.

  • Analyze the samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to identify and quantify the mass isotopologues of valine, its catabolites, and TCA cycle intermediates.

Data Analysis:

The raw mass spectrometry data is processed to determine the mass isotopologue distributions (MIDs) for key metabolites. The MIDs are then used in computational models (e.g., using software like INCA or Metran) to calculate intracellular metabolic fluxes.

Data Presentation

The following tables represent hypothetical but expected quantitative data from a metabolic flux analysis experiment using Boc-L-Valine-d8 in a cancer cell line.

Table 1: Isotopic Enrichment of L-Valine in Intracellular and Protein-Bound Pools

Time (hours)	Intracellular L-Valine-d8 Enrichment (%)	Protein-Bound L-Valine-d8 Enrichment (%)
0	0	0
1	65.2 ± 3.1	5.8 ± 0.7
4	92.1 ± 1.5	20.3 ± 1.9
8	95.8 ± 0.9	38.7 ± 2.5
24	96.3 ± 0.8	75.1 ± 3.3

Table 2: Mass Isotopologue Distribution (MID) of Key Metabolites after 24-hour Labeling with L-Valine-d8

Metabolite	M+0	M+1	M+2	M+3	M+4	M+5	M+6	M+7
α-Ketoisovalerate	4.1	0.5	0.2	0.1	0.1	0.3	2.6	92.1
Propionyl-CoA	85.3	2.1	5.4	7.2	-	-	-	-
Succinyl-CoA	90.1	3.2	3.5	2.1	1.1	-	-	-
Malate	92.5	2.8	2.4	1.5	0.8	-	-	-
Citrate	94.3	2.1	1.8	1.2	0.6	-	-	-

M+n represents the fraction of the metabolite pool containing 'n' deuterium atoms.

Table 3: Calculated Metabolic Fluxes (normalized to Valine uptake rate of 100)

Metabolic Flux	Relative Flux Value
Valine Uptake	100
Valine incorporation into Protein	68.4 ± 4.2
Valine catabolism to Propionyl-CoA	31.6 ± 2.9
Propionyl-CoA flux into TCA Cycle	25.3 ± 2.1
Anaplerotic flux from Propionyl-CoA	25.3 ± 2.1

Visualizations

Signaling Pathways and Workflows

Fig 1. Experimental workflow for MFA using Boc-L-Valine-d8.

Fig 2. Metabolic fate of L-Valine-d8.

Fig 3. Logical relationship for metabolic flux calculation.

References

• 1. Overview of Valine Metabolism - Creative Proteomics [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of metabolic engineering for the biotechnological production of L-valine - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifying Protein Turnover with Deuterated Amino Acid Tracers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein turnover, the dynamic balance between protein synthesis and degradation, is a fundamental process essential for cellular homeostasis, adaptation, and response to stimuli.[1][2] Dysregulation of protein turnover is implicated in numerous diseases, including neurodegenerative disorders, cancer, and metabolic conditions.[3] Consequently, accurately quantifying protein synthesis and degradation rates is critical for understanding disease mechanisms and for the development of novel therapeutics.

Stable isotope labeling with deuterated amino acid tracers, coupled with mass spectrometry (MS), has become a cornerstone for measuring proteome dynamics.[4][5] These methods involve introducing non-radioactive, heavy isotopes into proteins and tracking their incorporation (for synthesis) or loss (for degradation) over time.[6] Deuterated tracers, such as deuterated water (D₂O) or specific deuterated amino acids (e.g., deuterated leucine), offer a safe, versatile, and powerful approach for kinetic studies in both cell culture and in vivo models.[7][8][9]

This document provides detailed application notes and protocols for quantifying protein turnover using deuterated amino acid tracers, intended for researchers in academia and the pharmaceutical industry.

Core Methodologies

Two primary strategies are employed for measuring protein turnover using deuterated tracers:

• Deuterated Water (D₂O) Labeling : This is a cost-effective and simple method where D₂O is administered, typically in drinking water for in vivo studies or added to culture media for in vitro experiments.[10][11] Deuterium from D₂O is incorporated into the carbon-hydrogen bonds of non-essential amino acids during their biosynthesis through metabolic reactions like transamination.[7][12] These newly labeled amino acids are then incorporated into proteins. By measuring the rate of deuterium incorporation into peptides over time, protein synthesis rates can be calculated.[1] This method is particularly useful for long-term studies and for measuring the turnover of proteins with slow replacement rates.[5][13]

• Deuterated Amino Acid Labeling (e.g., dynamic SILAC) : This approach uses specific essential amino acids labeled with deuterium (or other stable isotopes like ¹³C and ¹⁵N).[14] In a typical "pulsed SILAC" (pSILAC) experiment, cells are switched to a medium containing a "heavy" deuterated amino acid for a defined period.[15][16] The rate of incorporation of the heavy amino acid into newly synthesized proteins is then quantified by mass spectrometry.[17][18] This method provides direct insight into the synthesis of proteins containing that specific amino acid.

General Experimental Workflow

The quantification of protein turnover follows a multi-step workflow, from the initial metabolic labeling of the proteome to the final calculation of kinetic rates. The process involves careful sample collection, preparation, mass spectrometry analysis, and specialized data interpretation.

References

• 1. Heavy Hitting: Using Water to Label Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteome Dynamics from Heavy Water Metabolic Labeling and Peptide Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Proteome Scale-Protein Turnover Analysis Using High Resolution Mass Spectrometric Data from Stable-Isotope Labeled Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current Bioinformatics Challenges in Proteome Dynamics using Heavy Water-based Metabolic Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ukisotope.com [ukisotope.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. benchchem.com [benchchem.com]
• 9. Measurement of protein in vivo turnover rate with metabolic labeling using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Using Heavy Mass Isotopomers for Protein Turnover in Heavy Water Metabolic Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protein turnover models for LC-MS data of heavy water metabolic labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Determination of protein replacement rates by deuterated water: validation of underlying assumptions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. grokipedia.com [grokipedia.com]
• 15. chempep.com [chempep.com]
• 16. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 17. fmboisvert.recherche.usherbrooke.ca [fmboisvert.recherche.usherbrooke.ca]
• 18. Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Quantitative Proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Proteomics Sample Preparation Using Boc-L-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of quantitative proteomics, stable isotope-labeled (SIL) peptides are indispensable tools for accurate and reproducible quantification of proteins by mass spectrometry (MS). The Absolute QUAntification (AQUA) strategy, a targeted proteomics approach, utilizes synthetic peptides containing stable isotopes as internal standards.[1][2][3] These SIL peptides are chemically identical to their endogenous counterparts but have a greater mass due to the incorporated heavy isotopes, allowing for their distinction in a mass spectrometer.[1]

Boc-L-Valine-d8 is a deuterated, protected amino acid that serves as a building block for the synthesis of these SIL peptides. The tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino group allows for its use in solid-phase peptide synthesis (SPPS), a widely used method for generating custom peptides. This document provides detailed application notes and protocols for the synthesis of a valine-containing SIL peptide using Boc-L-Valine-d8 and its subsequent use in a quantitative proteomics workflow.

As a practical example, we will focus on the quantification of Angiotensin II, a key peptide hormone in the renin-angiotensin system and a biomarker for cardiovascular diseases.[4][5][6][7] The sequence of human Angiotensin II is Asp-Arg-Val-Tyr-Ile-His-Pro-Phe, making it an ideal candidate for labeling with Boc-L-Valine-d8.

Experimental Workflow Overview

The overall workflow for the quantitative analysis of a target protein using a custom-synthesized SIL peptide involves several key stages. The process begins with the synthesis of the heavy peptide, followed by its purification and accurate quantification. The SIL peptide is then spiked into a biological sample, which is subsequently processed to extract and digest the proteins. Finally, the sample is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the endogenous peptide relative to the known concentration of the spiked-in SIL peptide.

Caption: Overall experimental workflow for quantitative proteomics.

Part 1: Synthesis of a Stable Isotope-Labeled Peptide

This section details the synthesis of a deuterated Angiotensin II peptide (Asp-Arg-Val(d8)-Tyr-Ile-His-Pro-Phe) using Boc-based solid-phase peptide synthesis (SPPS).

Protocol: Boc-SPPS of Angiotensin II (d8)

Materials:

• Boc-L-Asp(OBzl)-OH

• Boc-L-Arg(Tos)-OH

• Boc-L-Valine-d8

• Boc-L-Tyr(BrZ)-OH

• Boc-L-Ile-OH

• Boc-L-His(Bom)-OH

• Boc-L-Pro-OH

• Boc-L-Phe-OH

• Merrifield resin (or other suitable resin for C-terminal acid)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agent

• 1-Hydroxybenzotriazole (HOBt)

• Piperidine (for Fmoc deprotection if using a hybrid strategy)

• Hydrofluoric acid (HF) or Trifluoromethanesulfonic acid (TFMSA) for final cleavage

• Diethyl ether (cold)

• Scavengers (e.g., anisole, thioanisole)

Procedure:

• Resin Preparation and First Amino Acid Coupling:

  • Swell the Merrifield resin in DCM in a reaction vessel.

  • Couple the first amino acid (Boc-L-Phe-OH) to the resin.

• Peptide Chain Elongation (Iterative Cycle):

  • Deprotection: Remove the Boc protecting group from the N-terminus of the growing peptide chain by treating with 50% TFA in DCM for 30 minutes.

  • Washing: Wash the resin thoroughly with DCM to remove TFA and byproducts.

  • Neutralization: Neutralize the resulting trifluoroacetate salt with a solution of 5% DIEA in DCM.

  • Washing: Wash the resin again with DCM.

  • Coupling:

    • In a separate vial, dissolve the next Boc-protected amino acid (e.g., Boc-L-Pro-OH) and a coupling agent like DCC/HOBt in DMF or DCM.

    • Add the activated amino acid solution to the resin and agitate for 2-4 hours at room temperature.

    • For the fourth amino acid, use Boc-L-Valine-d8 .

  • Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.

  • Repeat this cycle for each subsequent amino acid in the Angiotensin II sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled, wash the resin and dry it under vacuum.

  • Perform the final cleavage of the peptide from the resin and removal of side-chain protecting groups using a strong acid like HF or TFMSA in the presence of scavengers. Caution: Strong acids are extremely hazardous and require specialized equipment and safety precautions.

  • Precipitate the crude peptide with cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet several times with cold ether.

  • Dry the crude peptide pellet under vacuum.

• Purification and Quantification:

  • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the peptide by mass spectrometry.

  • Perform amino acid analysis to accurately determine the concentration of the purified SIL peptide stock solution.

Part 2: Sample Preparation for Quantitative Proteomics

This protocol describes the preparation of a cell lysate for the quantification of Angiotensin II using the synthesized d8-labeled internal standard.

Protocol: Protein Digestion and SIL Peptide Spiking

Materials:

• Cell pellet or tissue sample

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Ammonium bicarbonate

• Trypsin (mass spectrometry grade)

• Formic acid

• C18 Solid-Phase Extraction (SPE) cartridges

• Synthesized and quantified Angiotensin II (d8) peptide standard

Procedure:

• Protein Extraction:

  • Lyse the cell pellet or homogenize the tissue sample in lysis buffer.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Reduction and Alkylation:

  • Take a known amount of protein (e.g., 100 µg) and bring it to a final volume with 50 mM ammonium bicarbonate.

  • Add DTT to a final concentration of 10 mM and incubate at 56°C for 1 hour.

  • Cool the sample to room temperature and add IAA to a final concentration of 20 mM. Incubate in the dark at room temperature for 45 minutes.

• SIL Peptide Spiking:

  • Spike in the known amount of the purified and quantified Angiotensin II (d8) peptide into the protein sample. The amount to spike in should be optimized based on the expected abundance of the endogenous peptide.

• Enzymatic Digestion:

  • Add trypsin to the sample at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

• Digestion Quenching and Cleanup:

  • Stop the digestion by adding formic acid to a final concentration of 1%.

  • Clean up the peptide mixture using a C18 SPE cartridge to remove salts and detergents.

  • Elute the peptides and dry them in a vacuum centrifuge.

  • Reconstitute the dried peptides in a small volume of 0.1% formic acid in water for LC-MS/MS analysis.

Logical Relationship of the Experimental Design

The core of this quantitative proteomics experiment lies in the parallel analysis of the endogenous ("light") and the stable isotope-labeled ("heavy") peptide. By adding a known amount of the heavy standard, the unknown quantity of the light, endogenous peptide can be determined by comparing their respective signal intensities in the mass spectrometer.

Caption: Logical flow of absolute quantification using a SIL peptide.

Data Presentation

The quantitative data from the LC-MS/MS analysis can be summarized in a table for clear comparison. This table should include the measured peak areas for both the endogenous (light) and the SIL (heavy) peptides, the calculated ratio, and the final quantified amount of the endogenous peptide.

Table 1: Quantitative Analysis of Angiotensin II in Cell Lysate

Sample ID	Light Peptide Peak Area (Endogenous Angiotensin II)	Heavy Peptide Peak Area (d8-Angiotensin II Standard)	Peak Area Ratio (Light/Heavy)	Amount of Heavy Standard Spiked (fmol)	Quantified Endogenous Angiotensin II (fmol)
Control 1	1.25E+06	2.50E+06	0.50	100	50.0
Control 2	1.35E+06	2.48E+06	0.54	100	54.0
Treated 1	2.55E+06	2.52E+06	1.01	100	101.0
Treated 2	2.68E+06	2.49E+06	1.08	100	108.0

Table 2: Performance Characteristics of the Quantitative Assay

Parameter	Value
Lower Limit of Quantification (LLOQ)	5 pg/mL
Upper Limit of Quantification (ULOQ)	5000 pg/mL
Intra-assay Precision (%CV)	< 15%
Inter-assay Precision (%CV)	< 20%
Accuracy (% Recovery)	85-115%

Signaling Pathway Involving Angiotensin II

Angiotensin II is a central component of the Renin-Angiotensin System (RAS), which plays a critical role in regulating blood pressure and fluid balance. Its primary receptor is the Angiotensin II receptor type 1 (AT1R), a G protein-coupled receptor. The binding of Angiotensin II to AT1R initiates a signaling cascade that leads to vasoconstriction, aldosterone secretion, and cell proliferation. The quantification of Angiotensin II is crucial for studying the activity of this pathway in various physiological and pathological states.

Caption: Simplified Renin-Angiotensin System signaling pathway.

References

• 1. AQUA Peptides | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. medium.com [medium.com]
• 4. Estimation of angiotensin peptides in biological samples by LC/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of an LC-MS/MS method for the simultaneous quantitation of angiotensin (1-7), (1-8), (1-9) and (1-10) in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of endogenous Angiotensin 1-10, 1-9, 1-8, 1-7, and 1-5 in human plasma using micro-UHPLC-MS/MS: Outlining the importance of the pre-analytics for reliable results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for NMR Spectroscopy Techniques Using Deuterated Amino Acids for Protein Structure Determination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of proteins in solution. However, for larger proteins (>25 kDa), spectral complexity and signal broadening due to rapid transverse relaxation can severely limit the application of conventional NMR methods.[1] Isotopic labeling, particularly the use of deuterated amino acids, is a cornerstone strategy to overcome these limitations. By replacing protons (¹H) with deuterium (²H), ¹H-¹H dipolar interactions, a major source of relaxation, are significantly reduced. This leads to sharper signals, improved spectral resolution, and enables the study of high-molecular-weight proteins and protein complexes.[1]

These application notes provide an overview of the techniques, detailed experimental protocols, and expected outcomes when using deuterated amino acids for protein structure determination by NMR.

Key Applications of Deuterated Amino Acids in Protein NMR

The use of deuterated amino acids in protein NMR offers several key advantages, making it an indispensable tool for structural biology and drug discovery:

• Study of High-Molecular-Weight Proteins: Deuteration is crucial for studying large proteins and protein complexes by reducing signal broadening, which allows for the acquisition of high-quality spectra for molecules that would otherwise be intractable by solution NMR.

• Transverse Relaxation-Optimized Spectroscopy (TROSY): This specialized NMR experiment leverages deuteration to further reduce relaxation rates, leading to significant enhancements in both sensitivity and resolution for large biomolecules.[1]

• Methyl-TROSY for Large Protein Complexes: By selectively protonating methyl groups of Isoleucine, Leucine, and Valine (ILV) in a perdeuterated protein, the methyl-TROSY technique allows for the study of the structure and dynamics of very large protein assemblies, even up to the mega-Dalton range.

• Spectral Simplification: Selective deuteration of specific amino acid types can simplify crowded spectra, aiding in resonance assignment and the analysis of specific regions of a protein.

• Probing Protein Dynamics: Deuteration can be used to probe protein dynamics over a wide range of timescales by selectively labeling specific sites and monitoring their relaxation properties.

Data Presentation: Quantitative Comparisons

The use of deuterated media and amino acids can impact protein expression levels and NMR data quality. The following tables summarize typical quantitative data for easy comparison.

Table 1: Comparison of Protein Yield in H₂O vs. D₂O-based Minimal Media

Protein	Expression System	Medium	Yield (mg/L)	Reference
Generic Recombinant Protein	E. coli (pET system)	H₂O M9 Medium	5 - 50	[2]
Generic Recombinant Protein	E. coli (pET system)	D₂O M9 Medium	5 - 50	[2]
DDX3X	E. coli	D₂O M9 Medium	Markedly lower than in H₂O	[3]

Note: While some studies report comparable yields, it is not uncommon to observe a lower yield in D₂O-based media, which can be protein-dependent.

Table 2: Impact of Deuteration on NMR Signal Quality

Technique	Labeling Scheme	Effect on NMR Signal	Quantitative Improvement	Reference
TROSY	Uniform ¹⁵N, ¹³C, ²H	Sharper lines, increased sensitivity	20-50 fold gain in sensitivity for a 110 kDa protein	[1]
Methyl-TROSY	Selective ¹³C-¹H methyls in ²H background	Narrow linewidths for large proteins	Enables studies of proteins >100 kDa
Perdeuteration	Uniform ²H	Reduced ¹H R₂ relaxation rates	Significant attenuation of relaxation rates for 5mC methyl groups	[4]

Experimental Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key workflows in protein structure determination using deuterated amino acids and NMR.

Figure 1: Workflow for deuterated protein production.

Figure 2: General workflow for NMR protein structure determination.

Experimental Protocols

Protocol 1: Expression and Purification of Perdeuterated, Uniformly ¹⁵N-labeled Protein in E. coli

This protocol is adapted from a user-friendly method for producing highly deuterated proteins in E. coli.[2]

1. Materials

• E. coli strain (e.g., BL21(DE3)) transformed with the expression plasmid.

• Luria-Bertani (LB) medium.

• M9 minimal medium components.

• Deuterium oxide (D₂O, 99.9%).

• ¹⁵NH₄Cl.

• ²H-glucose (or other deuterated carbon source).

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Appropriate antibiotic.

• Shaker flasks.

• Centrifuge.

• Cell lysis buffer and equipment (e.g., sonicator).

• Chromatography resins and system.

2. Procedure

• Starter Culture: Inoculate 5 mL of LB medium containing the appropriate antibiotic with a single colony of the transformed E. coli. Grow overnight at 37°C with shaking.

• Adaptation to D₂O:

  • Inoculate 50 mL of M9 medium prepared with H₂O with the overnight starter culture. Grow at 37°C until the OD₆₀₀ reaches 0.6-0.8.

  • Pellet the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Resuspend the cell pellet in 50 mL of M9 medium prepared with 50% D₂O. Grow for 1-2 hours.

  • Repeat the centrifugation and resuspend in 50 mL of M9 medium prepared with 100% D₂O containing ¹⁵NH₄Cl and ²H-glucose. Grow for 1-2 hours to allow the cells to adapt.

• Large-Scale Expression:

  • Inoculate 1 L of M9 medium prepared with 100% D₂O, ¹⁵NH₄Cl, and ²H-glucose with the adapted culture.

  • Grow the culture at 37°C with vigorous shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction:

  • Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

  • Continue to grow the culture for the optimal expression time and temperature for your protein (e.g., 16-20 hours at 18-25°C).

• Cell Harvesting and Lysis:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a suitable lysis buffer.

  • Lyse the cells by sonication or other appropriate methods.

  • Clarify the lysate by centrifugation to remove cell debris.

• Protein Purification:

  • Purify the deuterated protein from the clarified lysate using standard chromatography techniques (e.g., nickel-affinity chromatography for His-tagged proteins, followed by size-exclusion chromatography).

• Verification:

  • Confirm the purity and identity of the protein using SDS-PAGE and mass spectrometry. Mass spectrometry will also confirm the level of deuteration.

Protocol 2: Methyl-TROSY NMR Experiment for a Large Protein

This protocol provides a general outline for performing a [¹³C, ¹H]-methyl-TROSY experiment. Specific parameters will need to be optimized for the protein of interest and the available NMR spectrometer.

1. Sample Preparation

• Prepare a sample of the protein that is perdeuterated and selectively labeled with ¹³CH₃ groups on Isoleucine, Leucine, and Valine residues. This is typically achieved by adding labeled precursors to the deuterated growth medium.

• The final protein concentration should be in the range of 50 µM to 1 mM in a suitable NMR buffer (e.g., 20 mM phosphate buffer, 50 mM NaCl, pH 6.5-7.5) in 99.9% D₂O.

2. NMR Spectrometer Setup

• Use a high-field NMR spectrometer (≥ 600 MHz) equipped with a cryogenic probe for optimal sensitivity.

• Tune and match the probe for ¹H and ¹³C frequencies.

• Set the sample temperature (e.g., 25-37°C).

3. Experimental Parameters

• Use a methyl-TROSY pulse sequence (e.g., a sensitivity-enhanced HSQC-based experiment).

• ¹H Dimension:

  • Set the spectral width to cover the methyl proton region (e.g., ~ -0.5 to 2.5 ppm).

  • Acquire a sufficient number of complex points (e.g., 1024-2048).

• ¹³C Dimension:

  • Set the spectral width to cover the methyl carbon region (e.g., ~10 to 30 ppm).

  • Acquire an appropriate number of increments (e.g., 128-256) to achieve the desired resolution.

• Recycle Delay: Set a recycle delay of 1-2 seconds.

• Number of Scans: The number of scans will depend on the sample concentration and desired signal-to-noise ratio. Start with 8 or 16 scans and adjust as needed.

4. Data Processing

• Process the acquired data using appropriate NMR software (e.g., TopSpin, NMRPipe).

• Apply a window function (e.g., squared sine-bell) in both dimensions.

• Perform Fourier transformation.

• Phase and baseline correct the spectrum.

5. Data Analysis

• The resulting 2D spectrum will show correlations between the ¹H and ¹³C nuclei of the methyl groups.

• Analyze the chemical shifts, intensities, and line shapes of the peaks to obtain information about the structure and dynamics of the protein.

Conclusion

The use of deuterated amino acids is a powerful and often essential strategy for the successful application of NMR spectroscopy to determine the structure and dynamics of proteins, particularly those of high molecular weight. The protocols and data presented in these application notes provide a foundation for researchers to implement these techniques in their own work. Careful optimization of protein expression, purification, and NMR experimental parameters will be critical for achieving high-quality results and advancing our understanding of protein function in health and disease.

References

• 1. ethz.ch [ethz.ch]
• 2. A simple protocol for the production of highly deuterated proteins for biophysical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A methyl-TROSY approach for NMR studies of high-molecular-weight DNA with application to the nucleosome core particle - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Boc Deprotection with TFA

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific issues researchers, scientists, and drug development professionals may encounter during the acid-catalyzed cleavage of the tert-butyloxycarbonyl (Boc) protecting group using trifluoroacetic acid (TFA).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of incomplete Boc deprotection?

Incomplete Boc deprotection is a common issue that can stem from several factors:

• Insufficient Acid Strength or Concentration: The cleavage of the Boc group is an acid-catalyzed reaction. If the concentration of trifluoroacetic acid (TFA) is too low or its strength is compromised (e.g., by water content), the reaction may not proceed to completion.[1][2][3] The rate of Boc cleavage has shown a second-order dependence on the acid's concentration, meaning even a small decrease in acid strength can significantly slow the reaction.[4]

• Inadequate Reaction Time or Temperature: Deprotection is a kinetic process; therefore, insufficient reaction times or low temperatures can lead to incomplete conversion.[1][4][5] While most deprotections are performed at room temperature, some sterically hindered substrates may require longer reaction times.[1][5]

• Steric Hindrance: The bulky nature of the substrate around the Boc-protected amine can impede the approach of the acid, slowing the deprotection rate.[1][4][5] This is often observed with N-methylated amino acids or substrates with large, complex structures.[4]

• Poor Resin Swelling (for Solid-Phase Synthesis): In solid-phase peptide synthesis (SPPS), the resin must swell adequately in the deprotection solvent to allow the acid to access all peptide chains.[4] Using 100% TFA can sometimes cause less resin swelling compared to a 55% TFA solution in dichloromethane (DCM), potentially leading to incomplete deprotection.[4][6]

• Solvent Issues: The chosen solvent must fully solvate both the substrate and the acid.[1] Poor solubility can hinder the reaction.[7]

Q2: What are scavengers, and why are they essential in Boc deprotection?

Scavengers are reagents added to the deprotection mixture to trap the reactive tert-butyl cation (tBu⁺) that is generated upon cleavage of the Boc group.[5][8] This carbocation is a potent electrophile that can cause undesirable side reactions by alkylating nucleophilic residues in your molecule, such as tryptophan, methionine, cysteine, and tyrosine.[5][8][9] By reacting with the tert-butyl cation, scavengers prevent these side reactions, leading to a cleaner product profile.[5] In some cases, if scavengers are not used, the carbocations can re-attach to the deprotected amine, leading to an equilibrium that favors the protected state and results in incomplete deprotection.[10]

Q3: How can I monitor the progress of my Boc deprotection reaction?

Several analytical techniques can be used to monitor the reaction:

• Thin-Layer Chromatography (TLC): A quick and convenient method to observe the disappearance of the less polar, Boc-protected starting material (higher Rf value) and the appearance of the more polar, deprotected amine (lower Rf value).[1][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides a more accurate and quantitative assessment of the reaction, allowing you to monitor the consumption of starting material and the formation of the desired product and any side products.[1][10]

• 1H NMR Spectroscopy: Can be used to monitor the disappearance of the characteristic singlet signal of the nine tert-butyl protons of the Boc group, which typically appears around 1.4 ppm.[1][12]

Troubleshooting Guides

Issue 1: LC-MS analysis shows a significant amount of starting material remaining after the reaction.

This is a clear indication of incomplete deprotection. The following workflow can help diagnose and solve the issue.

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Recommended Solutions:

• Increase Acid Concentration: If using a lower concentration of TFA (e.g., 20% in DCM), increase it to 50%.[1]

• Extend Reaction Time: Monitor the reaction at set intervals (e.g., 30 min, 1 hr, 2 hr) by TLC or LC-MS to determine the optimal time for complete conversion.[4][10]

• Consider a Stronger Acid System: For particularly stubborn substrates, a stronger acid system like 4M HCl in 1,4-dioxane may be required.[1][13]

• Optimize Resin Swelling (SPPS): For solid-phase synthesis, consider switching from 100% TFA to a 55% TFA/DCM mixture, which has been shown to improve resin swelling and deprotection efficiency.[4][6]

Issue 2: HPLC/LC-MS shows the desired product mass, but also significant unexpected peaks.

This suggests the formation of side products, most likely due to alkylation by the tert-butyl cation.

Caption: Mechanism of Boc deprotection and the role of scavengers.

Recommended Solutions:

• Introduce or Optimize Scavengers: The most effective way to prevent tert-butylation is to add scavengers to the reaction.[13] The choice of scavenger depends on the sensitive residues present in your substrate.

• Use a Scavenger Cocktail: A mixture of scavengers is often more effective. For peptides with multiple sensitive residues, a robust cocktail like "Reagent K" may be necessary.[5]

Table 1: Common Scavengers and Scavenger Cocktails for Boc Deprotection

Scavenger / Cocktail	Typical Concentration (% v/v)	Target Residues / Purpose	Reference(s)
Triethylsilane (TES)	2.5 - 10%	Reduces the tert-butyl cation to isobutane.	[2][13]
Triisopropylsilane (TIS)	2.0 - 2.5%	General purpose carbocation scavenger.	[4][10]
Water	2.5 - 5%	Reacts with the cation to form tert-butanol.	[2][5]
Thioanisole	5 - 10%	Protects Met and Trp residues.	[2][5]
Anisole	-	Prevents alkylation of tryptophan.	[13]
Standard Cocktail	95:2.5:2.5 (TFA:TIS:H₂O)	General purpose for Cys-containing peptides.	[5][10]

| Reagent K | 82.5:5:5:5:2.5 (TFA:phenol:water:thioanisole:EDT) | For peptides with multiple sensitive residues. |[5] |

Key Experimental Protocols

Protocol 1: Standard Solution-Phase Boc Deprotection with Scavengers

This protocol is a general starting point for solution-phase deprotection.

• Preparation: Dissolve the Boc-protected compound in dichloromethane (DCM) to a concentration of approximately 0.1 M in a round-bottom flask.[4]

• Cooling: Cool the solution to 0 °C in an ice bath.[4]

• Reagent Addition: Prepare a deprotection cocktail. A recommended starting point is 50% TFA / 47.5% DCM / 2.5% TIS. Add an equal volume of this cocktail to the cooled solution.[4]

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours.[1][4]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.[1][11]

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA.[1]

  • To remove residual TFA, co-evaporate with toluene (3 times).[1]

  • The resulting TFA salt can often be used directly. For neutralization, dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with saturated aqueous sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the free amine.[4][11]

Protocol 2: Monitoring Reaction Progress by HPLC

This protocol allows for precise determination of the reaction endpoint.

• Aliquoting: At specified time points (e.g., 0, 30, 60, 120 minutes), take a small aliquot (e.g., 10-20 µL) from the reaction mixture.

• Quenching: Immediately add the aliquot to a microcentrifuge tube containing ~200 µL of ice-cold diethyl ether to precipitate the product and stop the reaction.[10]

• Isolation: Centrifuge the tube to pellet the product. Carefully decant the ether and allow any residual solvent to evaporate.[10]

• Reconstitution: Dissolve the pellet in a suitable solvent for analysis, such as 100 µL of 50% aqueous acetonitrile containing 0.1% TFA.[10]

• Analysis: Inject the sample onto an HPLC-MS system.

• Data Interpretation: Compare the peak areas of the starting material, product, and any side products over time to determine the reaction kinetics and identify the optimal reaction time.[10]

Protocol 3: Work-up via Precipitation

This is a common method for isolating peptide products after cleavage from a solid-phase resin.

• Filtration: After the reaction is complete, filter the resin and collect the filtrate containing the deprotected product.[10]

• Precipitation: Add the filtrate dropwise to a centrifuge tube containing a 10-fold excess of ice-cold methyl tert-butyl ether (MTBE) or diethyl ether. A white precipitate should form.[4][10]

• Maximizing Precipitation: Place the tube at -20 °C for at least 30 minutes.[4]

• Isolation and Washing: Centrifuge the mixture and decant the ether. Wash the pellet twice more with cold ether to remove scavengers and other soluble impurities.[4][10]

• Drying: Dry the final product pellet under a gentle stream of nitrogen or under vacuum.[4][10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. BOC Protection and Deprotection [bzchemicals.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Coupling Efficiency of Sterically Hindered Boc-Amino Acids

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the coupling of sterically hindered Boc-amino acids in peptide synthesis.

Troubleshooting Guide

Issue: Low Coupling Efficiency or Incomplete Reactions

Low or incomplete coupling of sterically hindered Boc-amino acids is a primary contributor to low peptide yield and the generation of deletion sequences, which are often difficult to separate from the target peptide.[1]

Q1: My peptide yield is significantly lower after attempting to incorporate a sterically hindered Boc-amino acid. What are the likely causes?

A1: The primary reasons for low yield when incorporating bulky amino acids are often a combination of factors:

• Steric Hindrance: The bulky nature of the amino acid residue can physically obstruct the approach of the activated amino acid to the growing peptide chain on the solid support.[1]

• Peptide Aggregation: Sequences containing hydrophobic or aromatic residues are prone to aggregation on the solid support, which can mask the N-terminal amine and prevent efficient coupling.[1]

• Suboptimal Activation: The chosen coupling reagent and conditions may not be sufficient to overcome the high activation energy barrier required for sterically hindered amino acids.[1]

Q2: What are the most effective coupling reagents for sterically hindered Boc-amino acids?

A2: For sterically demanding couplings, stronger activating reagents are recommended. While standard reagents like HBTU can be used, more potent options often provide significantly better results. The choice of coupling reagent is crucial for the success of peptide manufacturing.[2]

Coupling Reagent	Additive	Base	Key Features
HATU	HOAt	DIEA/2,4,6-Collidine	Highly recommended for hindered couplings due to the formation of highly reactive OAt esters.[1]
HCTU	6-Cl-HOBt	DIEA/2,4,6-Collidine	More reactive than HBTU due to the electron-withdrawing effect of the chlorine atom.[3]
PyBOP	HOBt	DIEA/2,4,6-Collidine	An effective phosphonium salt-based alternative to aminium reagents.[1]
PyAOP	HOAt	DIEA/2,4,6-Collidine	A phosphonium salt equivalent to HATU, also highly efficient for difficult couplings.
COMU	OxymaPure	DIEA/2,4,6-Collidine	A newer generation uronium salt with reactivity comparable to HATU, but with improved safety and solubility profiles.[2]
TFFH	N/A	DIEA/2,4,6-Collidine	Generates amino acid fluorides in situ, which are highly reactive and particularly effective for coupling sterically hindered α,α-disubstituted amino acids.[2][4]
PyClock	6-Cl-HOBt	DIEA/2,4,6-Collidine	A phosphonium-based reagent that generates highly reactive O-6-ClBt esters.[3]

Q3: I'm still experiencing poor coupling even with a stronger coupling reagent. What other parameters can I optimize?

A3: Beyond the choice of coupling reagent, several other factors can be adjusted to improve coupling efficiency:

• Increase Reagent Equivalents: Using a higher excess of the Boc-amino acid and coupling reagents (e.g., 3-4 equivalents) can drive the reaction to completion.[1]

• Extend Reaction Time: Sterically hindered couplings are often slower. Extending the coupling time to 4 hours or even overnight can significantly improve yields.[1]

• Double Coupling: Repeating the coupling step with a fresh portion of activated amino acid before proceeding to the next deprotection step is a common and effective strategy.[1]

• Elevated Temperature: Carefully increasing the reaction temperature (e.g., to 40-50 °C) can help overcome the activation energy barrier. However, this should be done with caution as it can also increase the risk of side reactions, including racemization.[4][5]

• Solvent Choice: The choice of solvent is critical for proper resin swelling and solvation of the growing peptide chain.[6] For hydrophobic peptides, non-polar resins like polystyrene have shown better results.[7] While DMF is a common choice, in some cases, switching to or using mixtures with NMP or DMA can improve solvation and coupling efficiency.[6]

Issue: Side Reactions and Byproduct Formation

Q4: What are common side reactions to watch out for when coupling sterically hindered Boc-amino acids?

A4: Several side reactions can occur, particularly under forcing conditions:

• Racemization: The risk of losing stereochemical integrity increases with stronger activation and longer reaction times. Using additives like HOBt, HOAt, or OxymaPure helps to suppress racemization.[3]

• Aspartimide Formation: Peptides containing Asp-Gly or Asp-Ser sequences are particularly prone to forming a cyclic aspartimide byproduct, especially under basic conditions.[8]

• Diketopiperazine Formation: After the deprotection of the second amino acid, the free N-terminus can attack the ester linkage to the resin, cleaving the dipeptide from the support as a cyclic diketopiperazine. This is more common with sequences that can readily form a six-membered ring.[8]

• Guanidinylation: Uronium/aminium-based coupling reagents (e.g., HBTU, HATU) can sometimes react with the free N-terminal amine, leading to the formation of a guanidinylated byproduct. While less common, it can be a concern in difficult couplings.

Frequently Asked Questions (FAQs)

Q5: What is the recommended general protocol for coupling a sterically hindered Boc-amino acid?

A5: The following is a robust starting protocol for a difficult coupling on a solid-phase synthesizer:

• Deprotection: Treat the resin with 50% TFA in DCM for 20-30 minutes to remove the N-terminal Boc group.[1][8]

• Washes: Wash the resin thoroughly with DCM, then IPA, and finally DMF to remove residual TFA and prepare for coupling.[1]

• Neutralization: Neutralize the resin-bound amine salt with 10% DIEA in DMF (2 x 2 minutes). Wash thoroughly with DMF.[1]

• Activation and Coupling:

  • In a separate vessel, dissolve 3 equivalents of the sterically hindered Boc-amino acid and 3 equivalents of HATU in DMF.

  • Add 6 equivalents of DIEA or 2,4,6-collidine to the mixture and allow it to pre-activate for 2-5 minutes.[1]

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature.[1]

• Monitoring and/or Double Coupling:

  • Perform a qualitative test (e.g., Kaiser or TNBS test) to check for the presence of free amines.

  • If the test is positive, indicating incomplete coupling, repeat step 4 (double coupling).

• Washes: Wash the resin with DMF, followed by DCM, to prepare for the next deprotection step.

Q6: Can I use carbodiimides like DCC or EDC for coupling hindered amino acids?

A6: While carbodiimides like DCC and EDC are workhorse reagents in peptide synthesis, they are generally less efficient for coupling sterically hindered amino acids compared to modern uronium/aminium or phosphonium salt reagents.[4][9] When used, they absolutely require an additive like HOBt or HOSu to form a more reactive active ester and to minimize racemization.[2] However, for particularly challenging couplings, reagents like HATU or COMU are superior.

Q7: Are there alternatives to standard coupling reagents for extremely difficult couplings?

A7: Yes, for exceptionally hindered systems where standard methods fail, forming an acyl fluoride of the Boc-amino acid can be a powerful strategy. Acyl fluorides are highly reactive and less sterically demanding, which can facilitate coupling to hindered amines.[4] Reagents like TFFH can be used to generate the acyl fluoride in situ.[2]

Q8: How does the Boc protecting group itself affect the coupling of hindered amino acids?

A8: The Boc group is bulky, which contributes to the overall steric hindrance around the alpha-carbon of the amino acid.[10] While essential for protecting the alpha-amino group, its size can exacerbate the difficulty of coupling an already hindered residue. The Boc group is stable under the basic conditions required for coupling but is readily removed with mild acid (e.g., TFA) before the next coupling cycle.[][]

Experimental Protocols & Visualizations

Protocol: Standard HATU-Mediated Coupling

This protocol outlines a typical manual solid-phase peptide synthesis (SPPS) coupling step for a sterically hindered Boc-amino acid.

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Perform Boc deprotection using 50% TFA in DCM for 20 minutes. Wash the resin sequentially with DCM (3x), IPA (3x), and DMF (3x). Neutralize with 10% DIEA in DMF (2x, 2 min each). Wash again with DMF (3x).

• Activation Solution: In a separate vial, dissolve the Boc-amino acid (3 eq), HATU (3 eq), in DMF. Add DIEA (6 eq) and vortex the solution for 2 minutes to pre-activate.

• Coupling Reaction: Add the activation solution to the neutralized peptide-resin. Agitate the reaction vessel at room temperature for 2 to 4 hours.

• Monitoring: Take a small sample of resin beads and wash them thoroughly. Perform a Kaiser test. A yellow/brown bead color indicates a complete or near-complete reaction. A blue/purple color indicates the presence of free primary amines and an incomplete reaction.

• Post-Coupling Wash: Once the reaction is complete, drain the reaction vessel and wash the resin with DMF (3x) and DCM (3x) to prepare for the next cycle.

Workflow for Troubleshooting Low Coupling Efficiency

Caption: A logical workflow for troubleshooting poor coupling efficiency.

Activation Mechanism of Uronium/Aminium Reagents

Caption: Simplified mechanism for amino acid activation by HATU.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chempep.com [chempep.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Preventing isotopic exchange of deuterium in Boc-L-Valine-d8

Welcome to the technical support center for Boc-L-Valine-d8. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing unwanted isotopic exchange of deuterium. Below, you will find troubleshooting guides and frequently asked questions to ensure the isotopic integrity of your Boc-L-Valine-d8 throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for Boc-L-Valine-d8?

A1: Deuterium (D) exchange, or H/D exchange, is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom (proton) from the surrounding environment.[1] For Boc-L-Valine-d8, this compromises the isotopic purity, which is critical for its use in applications such as quantitative mass spectrometry (where it serves as an internal standard) and NMR studies.[2] Loss of deuterium can lead to inaccurate quantification and misinterpretation of experimental results.

Q2: Which deuterium atoms on Boc-L-Valine-d8 are most susceptible to exchange?

A2: The deuterium atom on the α-carbon (the carbon adjacent to the carboxyl and amino groups) is generally the most susceptible to exchange, particularly under acidic or basic conditions.[3] The deuteriums on the isopropyl side chain are more stable but can also exchange under harsh conditions, such as in the presence of metal catalysts or at high temperatures.

Q3: What are the primary factors that promote deuterium exchange?

A3: The main factors promoting H/D exchange are:

• Presence of protic solvents: Solvents with exchangeable protons, like water, methanol, and ethanol, can act as a source of hydrogen atoms.

• Acidic or basic conditions: Both acids and bases can catalyze the exchange reaction. The rate of exchange is often lowest at a near-neutral pH.

• Elevated temperatures: Higher temperatures increase the rate of chemical reactions, including deuterium exchange.

• Presence of metal catalysts: Certain metals can facilitate H/D exchange.

Q4: How should I store Boc-L-Valine-d8 to maintain its isotopic purity?

A4: To maintain isotopic purity, Boc-L-Valine-d8 should be stored as a solid in a tightly sealed container at -20°C or below, protected from moisture and light.[4] If you need to prepare a stock solution, use a high-purity, anhydrous aprotic solvent such as acetonitrile, DMSO, or DMF. Store solutions at -20°C or -80°C in tightly sealed vials to prevent the absorption of atmospheric moisture.

Troubleshooting Guide: Preventing Isotopic Exchange

This guide will help you identify and resolve potential issues related to deuterium exchange in your experiments with Boc-L-Valine-d8.

Symptom	Possible Cause	Recommended Solution
Loss of Isotopic Purity in QC Samples	Inappropriate Solvent: Use of protic solvents (e.g., water, methanol) for reconstitution or dilution.	Reconstitute and dilute Boc-L-Valine-d8 in high-purity, anhydrous aprotic solvents (e.g., acetonitrile, DMSO).
Acidic or Basic Conditions: The experimental buffer or sample matrix is at a high or low pH.	Adjust the pH of your solutions to be as close to neutral as possible, if compatible with your experimental protocol.
Prolonged Exposure to Protic Environment: The deuterated standard is in an aqueous or protic environment for an extended period.	Minimize the time the deuterated compound is in a protic solvent. Prepare working solutions fresh daily.
Inconsistent Quantitative Results	Variable Back-Exchange: Inconsistent levels of deuterium loss across different samples or batches.	Ensure uniform sample handling and processing times. Use a consistent and appropriate quenching procedure to stop the exchange reaction at a defined point.
Contaminated Solvents or Reagents: Presence of water or acidic/basic impurities in solvents or reagents.	Use high-purity, anhydrous solvents and fresh reagents. Store solvents under an inert atmosphere (e.g., argon or nitrogen).
Unexpected Peaks in Mass Spectrum	Isotopic Scrambling: Exchange of deuterium atoms leading to a distribution of isotopologues with fewer than eight deuterium atoms.	Review your experimental protocol for any steps that might induce exchange (e.g., high temperatures, extreme pH). Analyze a fresh sample of the standard to confirm its initial isotopic purity.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

This protocol outlines the steps to determine the isotopic purity of Boc-L-Valine-d8.

• Sample Preparation:

  • Prepare a stock solution of Boc-L-Valine-d8 in an anhydrous aprotic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • Further dilute the stock solution to a final concentration suitable for your HRMS instrument (e.g., 1 µg/mL).

• HRMS Analysis:

  • Infuse the sample directly into the mass spectrometer or use a suitable LC method with a mobile phase containing aprotic solvents.

  • Acquire full-scan mass spectra in high-resolution mode to resolve the isotopic peaks of the molecular ion.

• Data Analysis:

  • Identify the monoisotopic peak of the fully deuterated Boc-L-Valine-d8.

  • Identify and integrate the peak intensities of the isotopologues with fewer deuterium atoms (M+0 to M+7, where M is the mass of the fully deuterated compound).

  • Calculate the isotopic purity as the percentage of the intensity of the fully deuterated peak relative to the sum of the intensities of all related isotopic peaks.

Protocol 2: Stability Assessment in an Aqueous Buffer

This protocol is for evaluating the stability of the deuterium label on Boc-L-Valine-d8 in a specific aqueous buffer.

• Sample Preparation:

  • Prepare a stock solution of Boc-L-Valine-d8 in an anhydrous aprotic solvent (e.g., DMSO).

  • Spike a known concentration of the stock solution into your aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Incubation:

  • Incubate the sample at the desired temperature (e.g., 37°C).

  • Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Quenching and Extraction:

  • Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) to precipitate proteins and stop any enzymatic activity.

  • If necessary, perform a liquid-liquid or solid-phase extraction to isolate the Boc-L-Valine-d8 from the buffer components.

• Analysis:

  • Analyze the samples by LC-HRMS as described in Protocol 1.

• Data Interpretation:

  • Calculate the percentage of the fully deuterated form remaining at each time point to determine the rate of deuterium exchange under your specific experimental conditions.

Visualizations

Caption: Workflow for assessing the stability of Boc-L-Valine-d8.

Caption: Troubleshooting decision tree for deuterium exchange issues.

References

• 1. benchchem.com [benchchem.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Addressing poor solubility of Boc-protected peptides during synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the poor solubility of Boc-protected peptides during solid-phase peptide synthesis (SPPS). The information is tailored for researchers, scientists, and drug development professionals to help overcome challenges related to peptide aggregation and improve synthesis outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor solubility and aggregation of Boc-protected peptides during synthesis?

Poor solubility and aggregation of Boc-protected peptides during synthesis are primarily caused by the formation of intermolecular hydrogen bonds between peptide chains. This leads to the formation of secondary structures, such as β-sheets, rendering the growing peptide chain insoluble and inaccessible for subsequent coupling and deprotection steps.[1][2] Hydrophobic sequences are particularly prone to aggregation.[1] This issue is common in Boc-SPPS, especially after the neutralization of the protonated peptide, which can lead to aggregation.[3][4]

Q2: What are the initial signs of peptide aggregation on the resin?

A key indicator of on-resin aggregation is the failure of the peptide-resin to swell properly in the synthesis solvent.[1] In batch synthesis, the resin matrix may appear shrunken. For continuous flow synthesis, aggregation can be detected by a flattening and broadening of the deprotection profile.[5] Additionally, incomplete coupling reactions, which may be identified through a positive Kaiser or TNBS test, can also signify aggregation.[6]

Q3: How does Boc-SPPS chemistry inherently help in mitigating aggregation compared to Fmoc-SPPS?

In Boc-SPPS, the repetitive deprotection steps using trifluoroacetic acid (TFA) keep the N-terminal α-amino group protonated as a TFA salt.[5][7] This positive charge helps to disrupt the formation of secondary structures by electrostatic repulsion, thus reducing aggregation.[3] The TFA treatment itself can also help to break up previously formed secondary structures.[3]

Q4: What is in situ neutralization, and how does it help prevent aggregation in Boc-SPPS?

In situ neutralization is a streamlined protocol where the neutralization of the N-terminal TFA salt and the coupling of the next Boc-amino acid occur simultaneously in the presence of the activated amino acid and a non-nucleophilic base like diisopropylethylamine (DIEA).[4][5][7][8] This method minimizes the time the peptide-resin exists in a neutral, aggregation-prone state, thereby significantly improving the efficiency of chain assembly, especially for "difficult" sequences.[4][5][8]

Troubleshooting Guides

Issue 1: Incomplete coupling reaction observed.

If you observe an incomplete coupling reaction, it is crucial to determine if on-resin aggregation is the underlying cause.

Troubleshooting Workflow for Incomplete Coupling:

References

• 1. jpt.com [jpt.com]
• 2. Prediction and improvement of protected peptide solubility in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions during the coupling of Boc-L-Valine-d8

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize side reactions during the coupling of Boc-L-Valine-d8. The sterically hindered nature of valine presents unique challenges in peptide synthesis, which this guide aims to address through detailed protocols and comparative data.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the coupling of Boc-L-Valine-d8?

A1: The primary side reactions when coupling the sterically hindered amino acid Boc-L-Valine-d8 are:

• Incomplete Coupling: Due to the bulky isopropyl side chain of valine, the coupling reaction can be slow or incomplete, leading to deletion sequences in the final peptide.[1]

• Racemization: Although urethane-protected amino acids like Boc-L-Valine are generally resistant to racemization, it can occur, especially with over-activation or prolonged exposure to basic conditions. The mechanism often involves the formation of a 5(4H)-oxazolone intermediate.[2][3]

• Guanidinylation: When using uronium/aminium-based coupling reagents (e.g., HBTU, HATU), a side reaction can occur where the reagent reacts with the unprotected N-terminal amine of the peptide chain, forming a guanidinium group that terminates the chain.[4]

Q2: Does the deuterium labeling (d8) in Boc-L-Valine-d8 affect the coupling reaction?

A2: The deuterium labeling on the valine side chain does not significantly alter its chemical reactivity in peptide coupling reactions. The primary challenges are associated with the steric hindrance of the valine residue itself. The key consideration for the "d8" label is to ensure its retention throughout the synthesis and purification process for its intended use in applications like metabolic profiling or as an internal standard.

Q3: Which coupling reagents are recommended for a sterically hindered amino acid like Boc-L-Valine-d8?

A3: For sterically hindered amino acids, more powerful coupling reagents are generally recommended.[1] Phosphonium-based reagents like PyBOP and aminium/uronium-based reagents such as HBTU, HCTU, and HATU are often more effective than standard carbodiimides (e.g., DCC, DIC).[2][5] HATU, in particular, is known for its high reactivity and is often used for difficult couplings.[5][6]

Q4: How can I monitor the completeness of the Boc-L-Valine-d8 coupling reaction?

A4: Monitoring the reaction is crucial. The Kaiser test (or ninhydrin test) is a common qualitative method to detect the presence of free primary amines on the solid support.[1][7] A positive result (blue beads) indicates an incomplete coupling, suggesting that a recoupling step is necessary.[1] Note that this test is not suitable for N-methylated amino acids or proline.

Troubleshooting Guides

Issue 1: Incomplete Coupling of Boc-L-Valine-d8

Symptom: Kaiser test is positive (blue beads) after the coupling step. Mass spectrometry of the final peptide shows a significant peak corresponding to a deletion of the valine residue.

Possible Causes & Solutions:

Cause	Recommended Solution
Insufficient reactivity of the coupling reagent.	Switch to a more potent coupling reagent. If using DIC/HOBt, consider changing to HATU, HCTU, or PyBOP.[1][5]
Steric hindrance slowing the reaction.	1. Double Couple: Perform a second coupling step with fresh reagents immediately after the first.[1] 2. Increase Reaction Time: Extend the coupling time from the standard 1-2 hours to 4 hours or even longer.[1][6]
Peptide aggregation on the solid support.	1. Change Solvent: Switch from DMF to NMP or a mixture of DMF/DCM (1:1).[4][5] 2. Increase Temperature: Couple at a higher temperature (e.g., 40-50°C), but be mindful of potential racemization.[4] 3. Incorporate Chaotropic Salts: Add chaotropic salts like LiCl to the reaction mixture to disrupt secondary structures.

Issue 2: Racemization of the Valine Residue

Symptom: Chiral HPLC analysis of the cleaved peptide shows the presence of the D-Valine diastereomer.

Possible Causes & Solutions:

Cause	Recommended Solution
Over-activation of the carboxylic acid.	Avoid prolonged pre-activation times before adding the activated amino acid to the resin-bound peptide.
Presence of excess base.	Use a weaker, non-nucleophilic base like N-methylmorpholine (NMM) or sym-collidine instead of DIPEA, especially if racemization is a concern.[2] The use of additives like HOBt or HOAt is highly recommended to suppress racemization.[2][3]
High reaction temperatures.	While elevated temperatures can improve coupling efficiency, they can also increase racemization. Find an optimal balance or use a more reactive coupling reagent at a lower temperature.

Issue 3: Chain Termination by Guanidinylation

Symptom: Mass spectrometry reveals a mass addition of +42 (or a related value depending on the reagent) on the N-terminal amine of a truncated peptide, and the desired full-length peptide is absent or in low yield.

Possible Causes & Solutions:

Cause	Recommended Solution
Direct reaction of uronium/aminium reagent with the resin-bound amine.	Pre-activate the Boc-L-Valine-d8: Mix the amino acid, coupling reagent, and base in a separate vessel for a few minutes to form the activated ester before adding the mixture to the resin.[4][8]
Use of excess coupling reagent.	Use a stoichiometric amount of the coupling reagent relative to the amino acid.[4]
In situ neutralization protocols.	Employing in situ neutralization protocols can help suppress guanidinylation in Boc-based synthesis.[4]

Comparative Data on Coupling Reagents

The selection of a coupling reagent is critical for the successful incorporation of Boc-L-Valine-d8. The following table summarizes the general characteristics of common coupling reagents for sterically hindered amino acids.

Coupling Reagent	Additive	Relative Reactivity	Advantages	Disadvantages
DIC	HOBt / Oxyma	Moderate	Low cost, simple urea byproduct removal (soluble).[5]	Can be slow for hindered couplings, risk of N-acylurea formation.[2]
HBTU / HCTU	(Internal HOBt)	High	Fast reactions, widely used.	Potential for guanidinylation if not pre-activated.[4] HOBt is explosive in its pure, water-free form.[2]
HATU	(Internal HOAt)	Very High	Excellent for difficult couplings, faster than HBTU, reduced racemization.[5]	Higher cost, potential for guanidinylation. HOAt is also explosive.[2]
PyBOP	None	High	No risk of guanidinylation, good solubility.[2]	Byproduct (HMPA) is a suspected carcinogen.
COMU	(Internal Oxyma)	Very High	Non-explosive byproduct (Oxyma), highly reactive, water-soluble byproducts.[9]	Higher cost than carbodiimides.

Experimental Protocols

Protocol 1: Standard Coupling of Boc-L-Valine-d8 using HATU

• Resin Preparation: Swell the resin-bound peptide in DMF for 30-60 minutes.

• Boc Deprotection: Treat the resin with 25-50% TFA in DCM for 1 minute, followed by a 20-30 minute treatment.

• Washing: Wash the resin thoroughly with DCM (3x), IPA (2x), and DMF (5x).

• Activation Mixture Preparation: In a separate vessel, dissolve Boc-L-Valine-d8 (3 eq.), HATU (2.95 eq.), and HOAt (3 eq.) in DMF. Add DIPEA (6 eq.) and allow the mixture to pre-activate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature for 2-4 hours.

• Monitoring: Take a small sample of resin beads, wash them, and perform a Kaiser test.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin with DMF (5x) to remove excess reagents.

• Recoupling (if necessary): If the Kaiser test is positive, repeat steps 4-7.

Protocol 2: Capping of Unreacted Amines

If a small number of free amines remain after a double coupling, it is advisable to cap them to prevent the formation of deletion peptides.

• Washing: After the final coupling wash, wash the resin with DMF (3x).

• Capping Solution: Prepare a capping solution of acetic anhydride/DIPEA/DMF (e.g., in a 1:1:8 ratio).

• Capping Reaction: Add the capping solution to the resin and agitate for 30 minutes.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) before proceeding to the next deprotection step.

Visualizations

Caption: Workflow for coupling Boc-L-Valine-d8 with troubleshooting steps.

Caption: Logic diagram for diagnosing and solving common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. peptide.com [peptide.com]
• 5. chempep.com [chempep.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. peptide.com [peptide.com]
• 8. reddit.com [reddit.com]
• 9. merckmillipore.com [merckmillipore.com]

Technical Support Center: Improving Mass Spectrometry Signal for Peptides Containing Boc-L-Valine-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the mass spectrometry analysis of peptides containing Boc-L-Valine-d8.

Frequently Asked Questions (FAQs)

Q1: I am not seeing a signal for my peptide containing Boc-L-Valine-d8. What are the possible causes?

A1: A complete lack of signal can stem from several factors, ranging from sample preparation to instrument settings. Key areas to investigate include:

• Poor Ionization Efficiency: The Boc (tert-Butoxycarbonyl) group is bulky and hydrophobic, which can hinder efficient ionization, particularly in electrospray ionization (ESI).

• In-Source Fragmentation: The Boc group is labile and can fragment within the mass spectrometer's source, leading to a diminished or absent precursor ion signal.

• Sample Loss: Peptides with hydrophobic protecting groups can be prone to adsorption to sample vials and chromatography components.

• Incorrect Instrument Settings: The mass spectrometer may not be optimized for the specific mass-to-charge ratio (m/z) of your peptide.

Q2: My signal intensity for the Boc-L-Valine-d8 peptide is very low. How can I improve it?

A2: Low signal intensity is a common issue. Here are several strategies to enhance the signal:

• Optimize ESI Source Conditions: Adjust parameters such as spray voltage, capillary temperature, and nebulizer gas flow to find the optimal conditions for your peptide's ionization.

• Modify Mobile Phase Composition: The addition of organic modifiers or a small percentage of formic acid can improve protonation and ionization efficiency.

• Use a Nano-flow LC System: Lower flow rates can enhance ionization efficiency and reduce ion suppression.

• Consider a Different Ionization Technique: If available, Atmospheric Pressure Chemical Ionization (APCI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) could yield better results for your specific peptide.

Q3: I am observing a significant peak at M-100 or M-56 in my mass spectrum. What does this correspond to?

A3: These are characteristic neutral losses from the Boc protecting group.

• Loss of 100 Da: This corresponds to the loss of the entire Boc group (C₅H₉O₂).

• Loss of 56 Da: This is due to the loss of isobutylene (C₄H₈) from the Boc group.

The prevalence of these losses can be influenced by the collision energy in the mass spectrometer and the stability of the peptide itself.

Q4: Does the presence of deuterium in Valine-d8 affect the fragmentation of the peptide?

A4: Yes, the presence of stable isotopes can sometimes alter fragmentation patterns. While the fundamental fragmentation pathways (b- and y-ions) will remain the same, the relative abundances of certain fragment ions might change. Additionally, there is a possibility of hydrogen-deuterium scrambling, which can complicate spectral interpretation.[1]

Q5: How can I confirm that the Boc group is intact during my analysis?

A5: To verify the integrity of the Boc group, you can:

• Use Soft Ionization Settings: Lowering the source fragmentation potential (e.g., cone voltage) can minimize in-source decay.

• Perform Tandem MS (MS/MS): Isolate the precursor ion corresponding to the intact peptide and observe its fragmentation. The presence of fragment ions containing the Boc group will confirm its integrity.

• Compare with a Deprotected Standard: If available, analyzing the peptide without the Boc group can help to identify peaks corresponding to the protected and unprotected forms.

Troubleshooting Guides

Problem: Weak or No Signal

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal ESI Source Parameters	Systematically adjust spray voltage, capillary temperature, and gas flows.	Improved signal intensity and stability.
Inappropriate Mobile Phase	Add 0.1% formic acid to the mobile phase to enhance protonation.	Increased signal for the protonated molecule [M+H]⁺.
Sample Adsorption	Use low-adsorption vials and consider adding a small amount of an organic solvent like acetonitrile to the sample.	Better sample recovery and improved signal.
In-source Fragmentation	Reduce the cone voltage or fragmentor voltage in the MS source.	Decrease in fragment ions corresponding to the loss of the Boc group and an increase in the precursor ion signal.

Problem: Poor Peak Shape and Reproducibility

Potential Cause	Troubleshooting Step	Expected Outcome
Poor Chromatography	Optimize the LC gradient to ensure good separation and peak shape.	Sharper, more symmetrical peaks.
Column Overloading	Reduce the amount of sample injected onto the column.	Improved peak shape and consistent retention times.
Sample Degradation	Prepare fresh samples and keep them at a low temperature in the autosampler.	More consistent peak areas between injections.

Data Presentation

Table 1: Expected Mass Shifts for Boc-L-Valine-d8 Peptides

Modification	Mass Shift (Da)	Notes
Boc Protection	+100.0528	Adds C₅H₉O₂ to the N-terminus or a side chain.
Valine to Valine-d8	+8.0502	Replacement of 8 hydrogen atoms with deuterium in the valine side chain.
Combined	+108.1030	Total mass increase for a peptide with one Boc group and one Valine-d8.

Table 2: Illustrative Example of Signal Intensity Under Different Conditions

This table presents hypothetical data to demonstrate potential effects on signal intensity. Actual results may vary.

Condition	Analyte	Relative Signal Intensity (Arbitrary Units)
Standard ESI Conditions	Boc-L-Valine Peptide	1.0 x 10⁵
Standard ESI Conditions	Boc-L-Valine-d8 Peptide	0.8 x 10⁵
Optimized ESI (Lower Cone Voltage)	Boc-L-Valine-d8 Peptide	2.5 x 10⁵
Optimized ESI + 0.1% Formic Acid	Boc-L-Valine-d8 Peptide	5.0 x 10⁵

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis

• Dissolve the Peptide: Dissolve the lyophilized peptide in a suitable solvent, such as 50:50 acetonitrile:water with 0.1% formic acid, to a stock concentration of 1 mg/mL.

• Serial Dilution: Perform serial dilutions to achieve the desired final concentration for analysis. Use low-adsorption microcentrifuge tubes.

• Internal Standard: If quantitative analysis is being performed, add a stable isotope-labeled internal standard at a known concentration.

• Vortex and Centrifuge: Gently vortex the sample and centrifuge briefly to remove any particulates.

• Transfer to Autosampler Vial: Transfer the final sample to a low-adsorption autosampler vial.

Protocol 2: Optimization of LC-MS Parameters

• Liquid Chromatography:

  • Column: Use a C18 reversed-phase column suitable for peptide separations.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a shallow gradient (e.g., 5-40% B over 20 minutes) and adjust as needed to achieve good separation.

  • Flow Rate: For standard analytical LC, a flow rate of 0.3-0.5 mL/min is common. For nano-LC, flow rates are in the nL/min range.

• Mass Spectrometry (ESI Positive Ion Mode):

  • Initial Source Settings:

    • Spray Voltage: 3.5-4.5 kV

    • Capillary Temperature: 275-325 °C

    • Nebulizer Gas: 30-40 psi

  • Optimization:

    • Perform flow injection analysis of the peptide to quickly optimize source parameters.

    • Monitor the precursor ion of the Boc-L-Valine-d8 peptide.

    • Adjust the cone/fragmentor voltage to minimize in-source fragmentation and maximize the precursor ion signal.

  • MS/MS Analysis:

    • Select the precursor ion of the intact peptide for fragmentation.

    • Apply a range of collision energies to obtain a comprehensive fragmentation spectrum.

Mandatory Visualization

Caption: Troubleshooting workflow for low MS signal of Boc-L-Valine-d8 peptides.

Caption: Potential fragmentation pathways for a Boc-L-Valine-d8 containing peptide.

Caption: General experimental workflow for optimizing MS signal.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Mitigate Racemization in Boc-Protected Peptide Synthesis

Welcome to our dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you minimize or eliminate racemization during peptide synthesis using Boc-amino acids, ensuring the stereochemical integrity of your final peptide product.

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of Boc-amino acid peptide synthesis?

A1: Racemization is the loss of stereochemical integrity at the α-carbon of an amino acid during the synthesis process. This results in the conversion of a pure L-amino acid into a mixture of its L- and D-enantiomers. The incorporation of a D-amino acid into the peptide chain, where an L-amino acid is intended, can significantly alter the peptide's three-dimensional structure, biological activity, and therapeutic efficacy.[1]

Q2: What is the primary mechanism of racemization during the coupling step in Boc-SPPS?

A2: The most prevalent mechanism for racemization during peptide coupling is through the formation of a 5(4H)-oxazolone (or azlactone) intermediate.[1] The activated carboxyl group of the Boc-protected amino acid can cyclize to form this planar intermediate. The proton on the α-carbon of the oxazolone is acidic and can be readily abstracted by a base, leading to a loss of chirality. Subsequent nucleophilic attack by the free amine of the growing peptide chain on this achiral intermediate can occur from either side, resulting in both the desired L-peptide and the undesired D-diastereomer.[1][2] A secondary, less common mechanism is the direct abstraction of the α-proton by a base.[2][3]

Q3: Are certain amino acids more prone to racemization?

A3: Yes, some amino acids are particularly susceptible to racemization. Histidine (His) and Cysteine (Cys) are notoriously prone to this side reaction.[4][5] The imidazole ring of histidine can act as an internal base, catalyzing the racemization process.[6] Other amino acids with electron-withdrawing groups on their side chains can also be more susceptible.[2]

Q4: How does the choice of coupling reagent impact racemization?

A4: The coupling reagent plays a critical role in the rate of racemization. Highly reactive reagents can accelerate the formation of the oxazolone intermediate, thereby increasing the risk of racemization. However, modern coupling reagents are often used in conjunction with additives that suppress racemization. For instance, carbodiimides like DCC and DIC are almost always used with additives like HOBt or Oxyma.[3][4] Aminium/uronium salt-based reagents like HBTU and HATU are generally very efficient and lead to minimal racemization.[7][8]

Q5: What is the role of additives like HOBt and HOAt in preventing racemization?

A5: Additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are crucial for suppressing racemization.[5][9] When used with a coupling reagent, they form activated esters that are more stable and less prone to cyclizing into the problematic oxazolone intermediate compared to the intermediates formed by the coupling reagent alone. These activated esters are still sufficiently reactive to couple efficiently with the incoming amine.[10]

Troubleshooting Guide

Problem ID	Issue Observed	Potential Causes	Recommended Solutions & Strategies
RAC-Boc-001	High levels of diastereomeric impurities detected by HPLC or LC-MS.	1. Inappropriate Coupling Reagent/Additive Combination: Using a highly activating coupling reagent without a racemization suppressant.[3] 2. Excess Base or Inappropriate Base: Strong bases or excess base can readily abstract the α-proton.[9] 3. High Reaction Temperature: Elevated temperatures accelerate the rate of racemization.[10] 4. Prolonged Activation Time: Allowing the amino acid to remain in its activated state for an extended period increases the chance of oxazolone formation.[10]	1. Optimize Reagents: - Use aminium-based reagents like HBTU or HATU, which are known for low racemization.[7] - If using carbodiimides (e.g., DIC), always include an additive like HOBt or Oxyma.[3][4] - For particularly difficult couplings, consider newer generation reagents like COMU.[11] 2. Base Selection & Stoichiometry: - Use a weaker, sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine instead of stronger bases like DIPEA.[1][3][9] - Use the minimum necessary amount of base. 3. Temperature Control: - Perform the coupling reaction at a lower temperature, such as 0 °C, especially for racemization-prone amino acids.[4][10] 4. Minimize Activation Time: - If pre-activation is necessary, keep the activation time to a minimum before adding it to the resin-bound peptide.[10]
RAC-Boc-002	Racemization specifically observed with Cysteine (Cys) or Histidine (His) residues.	1. Inherent Susceptibility: The side chains of Cys and His can participate in and catalyze the racemization process.[5][6] 2. Inadequate Side-Chain Protection: An unprotected or inappropriately protected side chain can exacerbate racemization.	1. For Histidine (His): - Protect the imidazole nitrogen. Common protecting groups in Boc chemistry include benzyloxymethyl (Bom) and dinitrophenyl (Dnp).[6] 2. For Cysteine (Cys): - Use a hindered base like 2,4,6-collidine.[1] - In segment coupling, the addition of copper(II) chloride (CuCl₂) has been shown to suppress racemization.[1][5]
RAC-Boc-003	Inconsistent racemization levels between different synthesis batches of the same peptide.	1. Reagent Quality & Consistency: Purity of solvents, coupling reagents, and amino acids can vary. 2. Procedural Variations: Minor differences in reaction time, temperature, or reagent stoichiometry between batches.	1. Standardize Reagents: - Use high-purity reagents from a reliable source. 2. Strict Protocol Adherence: - Carefully control reaction parameters such as temperature, time, and reagent equivalents. - Consider using an automated peptide synthesizer for improved consistency.

Quantitative Data on Racemization

The extent of racemization is highly dependent on the specific amino acid, coupling conditions, and the peptide sequence. The following table summarizes qualitative and semi-quantitative findings from the literature on the effectiveness of different reagents in suppressing racemization.

Coupling Reagent	Additive	Base	Relative Racemization Level	Notes
DIC/DCC	None	DIPEA/NMM	High	Not recommended without an additive.[3]
DIC/DCC	HOBt	DIPEA/NMM	Low	A standard and effective combination for reducing racemization.[3][4]
DIC/DCC	Oxyma	DIPEA/NMM	Very Low	Oxyma is often more effective than HOBt at suppressing racemization.[1][4]
HBTU	None (contains HOBt moiety)	DIPEA/NMM	Low	Generally efficient with low racemization.[7]
HATU	None (contains HOAt moiety)	DIPEA/NMM	Very Low	Often more effective than HBTU, especially for difficult couplings.[7]
COMU	None (contains Oxyma moiety)	DIPEA/NMM	Very Low	A highly efficient reagent with a very low tendency for racemization.[1][11]

Experimental Protocols

Protocol 1: Standard Coupling Protocol to Minimize Racemization

This protocol describes a standard method for coupling a Boc-protected amino acid to a resin-bound peptide using DIC and HOBt, a combination known to reduce racemization.[4][10]

• Resin Preparation:

  • Swell the peptide-resin in dichloromethane (DCM) or dimethylformamide (DMF).

  • Perform the Boc-deprotection step using trifluoroacetic acid (TFA) in DCM (typically 25-50% v/v).

  • Neutralize the resulting trifluoroacetate salt with a solution of a suitable base, such as 10% N,N-diisopropylethylamine (DIPEA) in DCM.

  • Wash the resin thoroughly with DCM and then DMF to remove excess base and salts.

• Amino Acid Activation and Coupling:

  • In a separate reaction vessel, dissolve the Boc-amino acid (2-3 equivalents relative to resin loading) and HOBt (2-3 equivalents) in DMF.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add diisopropylcarbodiimide (DIC) (2-3 equivalents) dropwise to the cooled solution.

  • Allow the activation to proceed for 5-10 minutes at 0 °C.

• Coupling to Resin:

  • Add the activated amino acid solution to the prepared, neutralized peptide-resin.

  • Agitate the mixture at 0 °C for 30 minutes and then allow it to warm to room temperature.

  • Let the reaction proceed for 1-2 hours, or until completion as monitored by a qualitative test (e.g., Kaiser test).

• Washing:

  • Once the coupling is complete, filter the resin and wash it thoroughly with DMF, DCM, and isopropanol to remove any byproducts (like diisopropylurea) and unreacted reagents.

Protocol 2: Analysis of Racemization by Chiral HPLC

This protocol outlines the steps for determining the enantiomeric purity of a synthetic peptide by analyzing a model dipeptide.

• Dipeptide Synthesis:

  • Synthesize a model dipeptide (e.g., Boc-L-His-L-Leu-OMe or Boc-L-Cys-L-Leu-OMe) using the coupling conditions you wish to evaluate.

  • Prepare a standard of the desired L-L dipeptide and, if possible, the diastereomeric D-L dipeptide.

• Sample Preparation:

  • After the coupling reaction and work-up, dissolve a small sample of the crude or purified dipeptide product in a suitable solvent (e.g., the mobile phase for HPLC).

• Chiral HPLC Analysis:

  • Inject the sample onto a chiral HPLC column (e.g., a Chiralpak column).

  • Use an appropriate mobile phase, often a mixture of hexane and isopropanol, to separate the diastereomers.[10]

  • The flow rate should be optimized to achieve good separation.

• Quantification:

  • Identify the peaks corresponding to the L-L and D-L diastereomers based on the retention times of the standards.

  • Integrate the peak areas for both diastereomers.

  • Calculate the percentage of racemization using the formula: % Racemization = [Area(D-L) / (Area(L-L) + Area(D-L))] x 100

Visualizations

Caption: Mechanism of racemization via oxazolone formation during peptide coupling.

Caption: A logical workflow for troubleshooting high racemization levels in Boc-SPPS.

References

• 1. benchchem.com [benchchem.com]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. peptide.com [peptide.com]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purity Assessment of Synthetic Peptides Containing Boc-L-Valine-d8

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic peptides containing Boc-L-Valine-d8.

Frequently Asked Questions (FAQs)

1. What are the primary challenges in assessing the purity of peptides containing Boc-L-Valine-d8?

The primary challenges stem from the unique properties of the Boc (tert-butyloxycarbonyl) protecting group and the deuterium-labeled valine. The Boc group is labile and can be partially or fully cleaved under analytical conditions, leading to the appearance of impurities that were not present in the original sample. Deuterium labeling can cause slight shifts in chromatographic retention times, potentially complicating peak identification and integration.

2. What are the most common impurities found in synthetic peptides?

Impurities in synthetic peptides can be broadly categorized as process-related or product-related.[1]

• Process-Related Impurities: These arise during the synthesis process and include:

  • Deletion Sequences: Resulting from incomplete amino acid coupling.[2][3]

  • Insertion Sequences: Caused by the addition of more than one amino acid at a single step.[2]

  • Truncated Sequences: Incomplete peptide chains.

  • Incomplete Deprotection: Peptides with residual protecting groups from the synthesis.[2][4]

  • Racemization: Formation of diastereomers due to the conversion of L-amino acids to D-amino acids.[4]

• Product-Related Impurities: These are modifications of the target peptide that can occur during synthesis or storage:

  • Oxidation: Particularly of methionine, tryptophan, and histidine residues.[2]

  • Deamidation: Of asparagine and glutamine residues.[1]

  • Aggregation: Formation of peptide dimers or larger oligomers.

3. How does the Boc-L-Valine-d8 specifically contribute to impurities?

The use of Boc-L-Valine-d8 can introduce specific impurities:

• Boc-Cleavage Products: The Boc group is sensitive to acidic conditions, such as the trifluoroacetic acid (TFA) often used in reversed-phase HPLC mobile phases, and can be cleaved to yield the free amine. This can occur both during synthesis and during analysis.

• Diastereomers: The synthesis of deuterated amino acids can sometimes lead to racemization, resulting in the presence of D-Valine-d8 in the final peptide.[5]

• Incomplete Deuteration: The synthesis of the deuterated valine may not be 100% efficient, leading to a population of peptides with varying degrees of deuteration.

4. How does deuterium labeling affect HPLC analysis?

Deuterium-labeled compounds can exhibit a chromatographic isotope effect, typically resulting in slightly earlier elution times in reversed-phase HPLC compared to their non-deuterated counterparts.[6][7] This is due to subtle differences in the physicochemical properties of the C-D bond compared to the C-H bond.[7] For accurate purity assessment, it is crucial to be aware of this potential shift and not mistake the deuterated peptide for an impurity.

5. What is the expected mass spectrometry fragmentation pattern for a peptide containing Boc-L-Valine-d8?

In addition to the standard peptide backbone fragmentation resulting in b and y ions, peptides containing a Boc group will show characteristic neutral losses under electrospray ionization (ESI) conditions. These include:

• Loss of isobutylene (56 Da): A common fragmentation pathway for the Boc group.[4][6]

• Loss of tert-butanol (74 Da): Another possible fragmentation of the Boc group.[6]

• Loss of the entire Boc group (100 Da): This can also be observed.

The presence of the d8-valine will result in an 8 Da mass shift for any fragment ion containing this residue compared to the corresponding fragment of the non-deuterated peptide.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purity assessment of synthetic peptides containing Boc-L-Valine-d8.

Problem	Potential Cause	Recommended Solution
Multiple peaks observed in HPLC, with one corresponding to the mass of the de-Boc'd peptide.	In-source decay of the Boc group during ESI-MS. The acidic mobile phase (e.g., containing TFA) in HPLC can cause cleavage of the Boc group.	Use a softer ionization technique if available, like MALDI.[1] Reduce the concentration of acid in the mobile phase or replace TFA with a weaker acid like formic acid.[1] Optimize MS source conditions to minimize in-source fragmentation.
A small, early-eluting peak is observed close to the main peptide peak in HPLC.	This could be the non-deuterated version of the peptide if the Boc-L-Valine-d8 starting material was not 100% deuterated. Deuterated peptides often elute slightly earlier than their non-deuterated counterparts.[6][7]	Confirm the identity of the peak by mass spectrometry. If it corresponds to the non-deuterated peptide, this indicates an impurity in the starting material.
Broad or tailing peaks in HPLC.	Poor solubility of the peptide. Secondary interactions with the stationary phase. Inappropriate mobile phase composition.	Dissolve the sample in a stronger solvent (e.g., with a small amount of organic modifier). Adjust the mobile phase pH or ionic strength. Use a different stationary phase (e.g., a different C18 column or a different chemistry).
Low signal intensity in Mass Spectrometry.	Poor ionization of the peptide. Sample loss during preparation. Suppression of ionization by contaminants.	Optimize the ESI source parameters (e.g., spray voltage, gas flow). Ensure proper sample cleanup to remove salts and other contaminants. Check for and troubleshoot any issues with the LC-MS system.
Identification of unknown impurities.	Co-elution of multiple impurities. Complex fragmentation patterns.	Employ high-resolution mass spectrometry (HRMS) for accurate mass determination.[3] Perform MS/MS fragmentation to obtain structural information. Use a combination of different analytical techniques (e.g., HPLC with different columns/mobile phases, CE-MS) to resolve co-eluting peaks.

Experimental Protocols

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity Assessment

This protocol outlines a general method for determining the purity of a synthetic peptide containing Boc-L-Valine-d8.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes is a good starting point. This may need to be optimized based on the hydrophobicity of the peptide.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 214 nm (for the peptide backbone) and 280 nm (for aromatic amino acids like Trp, Tyr, Phe).

• Sample Preparation: Dissolve the peptide in Mobile Phase A at a concentration of approximately 1 mg/mL.

• Analysis: Purity is calculated by dividing the peak area of the main component by the total area of all peaks in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation and Impurity Identification

This protocol is for confirming the molecular weight of the target peptide and identifying impurities.

• LC System: Use the same HPLC conditions as described above.

• Mass Spectrometer: An electrospray ionization (ESI) mass spectrometer is typically used.

• Ionization Mode: Positive ion mode is generally preferred for peptides.

• Mass Range: Scan a mass range that includes the expected molecular weight of the peptide and potential impurities.

• Data Analysis:

  • Confirm the molecular weight of the main peak by examining the mass spectrum.

  • For impurity peaks, analyze their mass spectra to determine their molecular weights.

  • Perform MS/MS on the main peak and impurity peaks to obtain fragmentation data for structural elucidation.

Visualizations

Caption: Workflow for the synthesis and purity assessment of a synthetic peptide.

Caption: Decision tree for identifying unknown impurities in a synthetic peptide.

References

• 1. researchgate.net [researchgate.net]
• 2. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Boc and Fmoc Strategies for Synthesizing Valine-Containing Peptides

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice between tert-butyloxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) is a critical decision that significantly influences the yield, purity, and overall success of the synthesis, particularly for challenging sequences. This guide provides an objective comparison of these two cornerstone methodologies, with a special focus on the synthesis of valine-containing peptides, which are notorious for their hydrophobicity and propensity for aggregation.

Valine, a β-branched amino acid, often contributes to the formation of "difficult sequences" that are prone to incomplete coupling reactions and aggregation of the growing peptide chain. This guide presents a comparative analysis of the Boc and Fmoc strategies in handling these challenges, supported by a summary of performance data and detailed experimental protocols.

At a Glance: Key Differences Between Boc and Fmoc SPPS

The fundamental distinction between the Boc and Fmoc strategies lies in the chemistry of the Nα-protecting group and the corresponding deprotection conditions.[1] The Boc group is acid-labile, requiring treatment with an acid like trifluoroacetic acid (TFA) for its removal.[2] In contrast, the Fmoc group is base-labile and is cleaved using a mild base, typically a solution of piperidine in a polar aprotic solvent.[] This difference in deprotection chemistry has profound implications for the synthesis of valine-containing peptides.

Performance Comparison in the Synthesis of Valine-Containing Peptides

While direct quantitative data comparing the synthesis of the same valine-containing peptide using both methods is not extensively available in a single study, a consensus has emerged in the scientific literature regarding their performance with hydrophobic and aggregation-prone sequences.

Table 1: Performance Characteristics of Boc vs. Fmoc for Valine-Containing Peptides

Parameter	Boc Strategy	Fmoc Strategy
Aggregation	Generally less problematic. The protonation of the N-terminus after TFA deprotection reduces hydrogen bonding and aggregation.[4]	More prone to aggregation, especially with hydrophobic sequences containing valine.[4]
Coupling Efficiency	Can be higher for difficult sequences due to reduced aggregation.[4]	Can be lower for valine-rich sequences due to steric hindrance and peptide aggregation.
Crude Purity	Often higher for hydrophobic peptides.[]	May be lower for hydrophobic peptides due to deletion sequences and other side products arising from incomplete reactions.
Yield	Can provide higher yields for "difficult sequences".[6]	Yields can be significantly reduced by aggregation.
Side Reactions	Main side reactions are related to the harsh acidic conditions (e.g., repeated TFA treatment and final HF cleavage).[7]	Aspartimide formation is a major side reaction, particularly with base-labile side-chain protecting groups.[8]
Handling of "Difficult Sequences"	Generally considered the preferred method for sequences prone to aggregation.[6][9]	Requires special strategies to mitigate aggregation, such as the use of pseudoproline dipeptides, backbone protection, or microwave heating.[8][10]

Mitigating Aggregation in Valine-Containing Peptide Synthesis

Aggregation of the growing peptide chain is a primary cause of reduced yield and purity in SPPS.[10] This is particularly pronounced in Fmoc-based synthesis of hydrophobic peptides.

In Boc chemistry , the repetitive deprotection with TFA results in the formation of a protonated N-terminal amine. This charge helps to solvate the peptide chain and disrupt the intermolecular hydrogen bonds that lead to aggregation.[4]

For Fmoc chemistry , several strategies have been developed to overcome aggregation:

• Pseudoproline Dipeptides: Incorporating pseudoproline dipeptides at specific positions in the peptide backbone can disrupt the formation of secondary structures that lead to aggregation.[10]

• Backbone Protection: The use of 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) groups to temporarily protect the backbone amide nitrogen can prevent hydrogen bonding and aggregation.[8]

• Chaotropic Agents: The addition of chaotropic salts like LiCl or KSCN to the coupling and deprotection solutions can help to disrupt aggregates.[11]

• Microwave Synthesis: Applying microwave energy can accelerate coupling and deprotection reactions and help to reduce aggregation.[8]

Experimental Protocols

Below are generalized protocols for the manual synthesis of a hypothetical valine-containing peptide using both Boc and Fmoc strategies. These protocols incorporate best practices for handling difficult sequences.

Boc Solid-Phase Peptide Synthesis Protocol for a Valine-Containing Peptide

This protocol is designed for a peptide with a C-terminal amide, using MBHA resin.

• Resin Swelling and Preparation:

  • Swell MBHA resin in dichloromethane (DCM) for 1 hour.

  • Wash the resin with DCM (3x) and then with 50% TFA in DCM (1x).

• First Amino Acid Coupling:

  • Couple the first Boc-protected amino acid (e.g., Boc-Val-OH) using a standard coupling reagent like HBTU in the presence of a base such as N,N-diisopropylethylamine (DIEA) in N,N-dimethylformamide (DMF). Allow the reaction to proceed for at least 2 hours.

  • Monitor the coupling reaction using the Kaiser test.

  • Wash the resin with DMF (3x) and DCM (3x).

• Synthesis Cycle (for each subsequent amino acid):

  • Deprotection: Treat the resin with 50% TFA in DCM for 2 minutes, followed by a 20-minute deprotection with 50% TFA in DCM.[7]

  • Washing: Wash the resin with DCM (3x), isopropanol (IPA) (2x), and DCM (3x).

  • Neutralization: Neutralize the resin with a 10% solution of DIEA in DCM for 5-10 minutes. Wash with DCM (3x).

  • Coupling: Dissolve the next Boc-protected amino acid (2-4 equivalents) and a coupling reagent (e.g., HBTU, 2-4 equivalents) in DMF. Add DIEA (4-8 equivalents) to activate the amino acid. Add the activated amino acid solution to the resin and agitate for 1-2 hours. For the coupling of valine, a double coupling may be necessary.

  • Monitoring and Washing: Monitor the reaction with the Kaiser test. Once complete, wash the resin with DMF (3x) and DCM (3x).

• Final Cleavage and Deprotection:

  • After the final synthesis cycle, wash the resin with DCM and dry it under vacuum.

  • Treat the peptide-resin with anhydrous hydrogen fluoride (HF) in the presence of a scavenger such as anisole at 0°C for 1-2 hours. (Caution: HF is extremely corrosive and toxic. This step requires specialized equipment and safety precautions).

  • Evaporate the HF under vacuum.

  • Wash the crude peptide with cold diethyl ether to precipitate it.

  • Dissolve the crude peptide in an appropriate buffer for purification by HPLC.

Fmoc Solid-Phase Peptide Synthesis Protocol for a Valine-Containing Peptide

This protocol is designed for a peptide with a C-terminal amide, using Rink Amide resin.

• Resin Swelling and Preparation:

  • Swell Rink Amide resin in DMF for 1 hour.

  • Wash the resin with DMF (3x).

• Fmoc Deprotection (Initial):

  • Treat the resin with a 20% solution of piperidine in DMF for 5 minutes, followed by a second treatment for 10 minutes to remove the initial Fmoc group.

  • Wash the resin with DMF (5x).

• Synthesis Cycle (for each amino acid):

  • Coupling: Dissolve the Fmoc-protected amino acid (e.g., Fmoc-Val-OH, 3 equivalents) and a coupling reagent (e.g., HBTU, 3 equivalents) and HOBt (3 equivalents) in DMF. Add DIEA (6 equivalents) to the mixture. Add the activated amino acid solution to the resin and agitate for 1-2 hours. For valine coupling, a longer reaction time or a double coupling may be required.

  • Monitoring and Washing: Monitor the coupling reaction with the Kaiser test. Once complete, wash the resin with DMF (3x) and DCM (3x).

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, and then for 10 minutes.

  • Washing: Wash the resin with DMF (5x).

• Final Cleavage and Deprotection:

  • After the final synthesis cycle and Fmoc deprotection, wash the resin with DMF (5x) and DCM (5x), and dry it under vacuum.

  • Treat the peptide-resin with a cleavage cocktail, typically TFA/H2O/triisopropylsilane (TIS) (95:2.5:2.5 v/v/v), for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding cold diethyl ether to the filtrate.

  • Centrifuge to pellet the peptide, decant the ether, and wash the peptide with cold ether (2x).

  • Dissolve the crude peptide in an appropriate buffer for purification by HPLC.

Visualizing the Synthesis Workflows

To better understand the cyclical nature of each strategy, the following diagrams illustrate the key steps in Boc and Fmoc SPPS.

Caption: Boc Solid-Phase Peptide Synthesis Cycle.

Caption: Fmoc Solid-Phase Peptide Synthesis Cycle.

Conclusion

The choice between Boc and Fmoc strategies for the synthesis of valine-containing peptides is a nuanced one, heavily influenced by the specific sequence and the resources available. The Boc strategy, while employing harsher reagents, is often more effective at mitigating the aggregation issues commonly encountered with hydrophobic peptides.[4][6] The Fmoc strategy, with its milder conditions, is generally more popular but may require the implementation of specialized techniques to achieve high purity and yield for valine-rich sequences.[9] A thorough understanding of the chemistry and potential pitfalls of each method is paramount for the successful synthesis of these challenging peptides. Researchers should consider a preliminary small-scale synthesis to determine the optimal strategy for their specific target peptide.

References

• 1. benchchem.com [benchchem.com]
• 2. T boc fmoc protocols in peptide synthesis | PPTX [slideshare.net]
• 4. peptide.com [peptide.com]
• 6. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chempep.com [chempep.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 10. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

The Gold Standard of Accuracy: A Comparative Guide to Protein Quantification Using Deuterated and Non-Deuterated Boc-L-Valine Standards

For researchers, scientists, and drug development professionals engaged in quantitative proteomics, the choice of an appropriate internal standard is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of the performance of deuterated Boc-L-Valine-d8 against non-deuterated standards in protein quantification, supported by established principles of mass spectrometry-based proteomics and detailed experimental methodologies.

The use of stable isotope-labeled (SIL) internal standards is widely recognized as the gold standard in quantitative bioanalysis. This approach, particularly when integrated into metabolic labeling techniques like Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), offers unparalleled accuracy and precision. By introducing a "heavy" version of an amino acid, such as Boc-L-Valine-d8, into cell culture, proteins are synthesized with this labeled amino acid. When mixed with a "light" sample (containing the natural, non-deuterated amino acid), the relative protein abundance can be precisely determined by mass spectrometry.

Performance Comparison: Deuterated vs. Non-Deuterated Standards

The fundamental advantage of a deuterated internal standard like Boc-L-Valine-d8 lies in its near-identical physicochemical properties to its non-deuterated counterpart. This ensures that the standard and the analyte behave similarly during the entire experimental workflow, from cell lysis and protein extraction to enzymatic digestion and mass spectrometry analysis. This co-processing minimizes variability and leads to more accurate and precise quantification.

Table 1: Comparative Performance of Deuterated vs. Non-Deuterated Standards in Protein Quantification

Performance Metric	Deuterated Standard (e.g., Boc-L-Valine-d8)	Non-Deuterated (Analog) Standard	Rationale
Accuracy	High	Moderate to Low	The deuterated standard co-elutes with the analyte, experiencing the same matrix effects and ionization suppression/enhancement, leading to more accurate normalization.[1][2]
Precision (%CV)	Low	Moderate to High	By minimizing variability at each step of the workflow, the use of a deuterated standard results in lower coefficients of variation (%CV) and higher precision.[2]
Linearity	Excellent	Good to Moderate	The consistent normalization across a wide dynamic range provided by a co-eluting internal standard generally leads to better linearity of the calibration curve.
Matrix Effect Compensation	Excellent	Poor to Moderate	As the deuterated standard is chemically identical to the analyte, it is the ideal tool to compensate for the unpredictable effects of the sample matrix on ionization efficiency.[1]
Correction for Sample Loss	Excellent	Moderate	When used in a SILAC workflow, the deuterated standard is introduced at the very beginning, accounting for any sample loss during the entire preparation process.

Experimental Protocols

To achieve accurate and reproducible protein quantification using Boc-L-Valine-d8, a meticulously executed experimental protocol is essential. The following provides a detailed methodology for a typical SILAC experiment.

Key Experiment: Relative Protein Quantification using SILAC with Boc-L-Valine-d8

Objective: To determine the relative abundance of proteins between two cell populations (e.g., control vs. treated) using metabolic labeling with Boc-L-Valine-d8.

Materials:

• Cell lines of interest

• SILAC-grade DMEM or other appropriate base medium lacking L-Valine

• Dialyzed fetal bovine serum (dFBS)

• Boc-L-Valine (non-deuterated)

• Boc-L-Valine-d8 (deuterated)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic acid

• Acetonitrile

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Protocol:

• Cell Culture and Metabolic Labeling:

  • Culture two populations of cells in parallel.

  • For the "light" population, supplement the L-Valine-deficient medium with a standard concentration of non-deuterated Boc-L-Valine.

  • For the "heavy" population, supplement the L-Valine-deficient medium with the same concentration of Boc-L-Valine-d8.

  • Culture the cells for at least five to six cell doublings to ensure complete incorporation of the labeled and unlabeled amino acids.[3] Monitor incorporation efficiency by analyzing a small sample of protein extract by mass spectrometry.

• Experimental Treatment:

  • Apply the desired experimental treatment to one of the cell populations (e.g., drug treatment to the "heavy" labeled cells) while maintaining the other as a control.

• Cell Harvesting and Lysis:

  • Harvest both cell populations.

  • Combine the "light" and "heavy" cell pellets in a 1:1 ratio based on cell number or protein concentration.

  • Lyse the combined cell pellet using an appropriate lysis buffer.

  • Quantify the total protein concentration of the lysate.

• Protein Digestion:

  • Take a defined amount of protein lysate (e.g., 100 µg).

  • Reduce the disulfide bonds by adding DTT and incubating.

  • Alkylate the cysteine residues by adding IAA and incubating in the dark.

  • Digest the proteins into peptides by adding trypsin and incubating overnight at 37°C.

• Peptide Cleanup and LC-MS/MS Analysis:

  • Acidify the peptide mixture with formic acid to stop the digestion.

  • Clean up the peptides using a solid-phase extraction method (e.g., C18 StageTips).

  • Analyze the cleaned peptides by LC-MS/MS. The mass spectrometer will detect pairs of peptides, one "light" and one "heavy," separated by the mass difference of the incorporated valine isotope.

• Data Analysis:

  • Use specialized software (e.g., MaxQuant) to identify the peptides and quantify the intensity ratios of the "heavy" to "light" peptide pairs.

  • The protein ratio is determined from the median of the ratios of its constituent peptides.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Caption: A generalized workflow for a SILAC experiment using deuterated and non-deuterated valine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]

Validation of quantitative proteomics data obtained with stable isotope labeling

For researchers, scientists, and drug development professionals utilizing stable isotope labeling in quantitative proteomics, robust validation of findings is paramount. This guide provides a comparative overview of common validation techniques, complete with experimental protocols and data to support informed decisions in your research.

This guide explores the most widely used techniques for validating quantitative proteomics data, including targeted mass spectrometry and antibody-based immunoassays. We provide a head-to-head comparison of these methods, detailing their principles, workflows, and key performance characteristics to help you select the most appropriate validation strategy for your research needs.

Comparison of Validation Techniques

The selection of a validation method depends on various factors, including the availability of specific reagents (e.g., antibodies), the required level of sensitivity and specificity, and the desired throughput. Below is a summary of commonly employed validation techniques.

Technique	Principle	Throughput	Sensitivity	Specificity	Key Advantage	Key Disadvantage
Targeted Mass Spectrometry
Selected/Multiple Reaction Monitoring (SRM/MRM)	Mass spectrometry-based targeted quantification of specific peptides.[3][4]	High	High	Very High	High specificity and multiplexing capabilities.[3]	Requires specialized mass spectrometry instrumentation and expertise.[4]
Parallel Reaction Monitoring (PRM)	Targeted quantification using high-resolution mass spectrometry to monitor all fragment ions of a precursor peptide.[5]	High	High	Very High	Excellent specificity and simpler method development than SRM.[6]	Requires high-resolution mass spectrometer.
Antibody-Based Immunoassays
Western Blotting	Immunoassay for detecting and quantifying specific proteins separated by gel electrophoresis.	Low	Moderate	Moderate to High	Widely accessible and provides information on protein size.	Dependent on antibody specificity; semi-quantitative.
Enzyme-Linked Immunosorbent Assay (ELISA)	Plate-based immunoassay for detecting and quantifying a specific protein in a sample.	High	High	High	High sensitivity and suitable for large sample numbers.[7]	Requires a specific antibody pair for each target.
Immunohistochemistry (IHC)	In situ detection of proteins in tissue sections using specific antibodies.	Low to Moderate	Moderate	High	Provides spatial information on protein expression within tissues.	Semi-quantitative and dependent on antibody quality.

Experimental Workflows and Protocols

To facilitate the implementation of these validation techniques, we provide detailed diagrams of the experimental workflows and step-by-step protocols for key methods.

Targeted Mass Spectrometry Workflow

Targeted mass spectrometry approaches like SRM/MRM and PRM offer a highly specific and sensitive means of validating proteomics findings.[3][5] The general workflow involves the selection of proteotypic peptides for the protein of interest, optimization of instrument parameters, and analysis of the target peptides in the biological samples.

Caption: Workflow for targeted mass spectrometry validation.

• Peptide Selection: Choose 2-3 unique, proteotypic peptides for each target protein identified in the discovery proteomics experiment.[8]

• Assay Development:

  • Synthesize stable isotope-labeled internal standard (SIS) peptides for each target peptide.

  • Optimize collision energy and other MS parameters for each precursor-to-fragment ion transition.[8]

• Sample Preparation:

  • Digest protein samples with trypsin.

  • Spike in a known concentration of SIS peptides into each digested sample.

• LC-MS/MS Analysis: Analyze the samples on a triple quadrupole mass spectrometer operating in SRM/MRM mode.[3]

• Data Analysis: Integrate the peak areas of the endogenous and SIS peptides to determine the absolute or relative quantity of the target protein.

Antibody-Based Immunoassay Workflow

Antibody-based methods are a common choice for validation due to their accessibility. The success of these assays is highly dependent on the quality and specificity of the antibodies used.

Caption: Workflow for antibody-based validation techniques.

• Sample Preparation:

  • Lyse cells or tissues to extract proteins.

  • Determine protein concentration using a suitable assay (e.g., BCA).

• Gel Electrophoresis: Separate 20-40 µg of protein per sample on an SDS-PAGE gel.[9]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[9]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[9]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.[10]

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[9]

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control.

• Coating: Coat a 96-well plate with a capture antibody specific for the target protein and incubate overnight at 4°C.[7]

• Blocking: Wash the plate and block with a suitable blocking buffer for 1-2 hours at room temperature.[11]

• Sample Incubation: Add standards and samples to the wells and incubate for 2 hours at room temperature.[7]

• Detection Antibody Incubation: Wash the plate and add a biotinylated detection antibody. Incubate for 1 hour at room temperature.[7]

• Enzyme Conjugate Incubation: Wash the plate and add streptavidin-HRP. Incubate for 30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a TMB substrate solution.

• Reaction Stop and Measurement: Stop the reaction with a stop solution and measure the absorbance at 450 nm using a plate reader.

• Analysis: Generate a standard curve and calculate the concentration of the target protein in the samples.

Signaling Pathway Analysis

Quantitative proteomics is a powerful tool for elucidating the dynamics of cellular signaling pathways. Below are examples of key signaling pathways often investigated using these techniques, illustrated with Graphviz diagrams.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway plays a crucial role in cell proliferation, differentiation, and survival.[12][13] Its dysregulation is implicated in various cancers.

References

• 1. Parallel Reaction Monitoring for High Resolution and High Mass Accuracy Quantitative, Targeted Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advantages and Disadvantages of iTRAQ, TMT, and SILAC in Protein Quantification | MtoZ Biolabs [mtoz-biolabs.com]
• 3. SRM/MRM targeted proteomics as a tool for biomarker validation and absolute quantification in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of Multiple Reaction Monitoring (MRM) Assays for Clinical Applications | Springer Nature Experiments [experiments.springernature.com]
• 5. Targeted Protein Quantification Using Parallel Reaction Monitoring (PRM) | Springer Nature Experiments [experiments.springernature.com]
• 6. Parallel Reaction Monitoring (PRM): Principles, Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 7. mabtech.com [mabtech.com]
• 8. SRM & MRM Analysis Service - Creative Proteomics [creative-proteomics.com]
• 9. Western blot validation of comparative proteomics analysis [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. Protein assay ELISA [qiagen.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Quantitative Proteomic profiling identifies protein correlates to EGFR kinase inhibition - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Metabolic Tracing: Boc-L-Valine-d8 vs. 13C- and 15N-Labeled Valine

For researchers, scientists, and drug development professionals, the selection of an appropriate isotopic tracer is a critical decision in the design of metabolic studies. This guide provides an objective comparison of three commonly used labeled forms of the essential amino acid valine: Boc-L-Valine-d8, 13C-labeled valine, and 15N-labeled valine. By examining their respective advantages and disadvantages, supported by experimental data and detailed protocols, this guide aims to inform the selection of the most suitable tracer for your specific research needs.

Stable isotope tracers are invaluable tools for elucidating metabolic pathways, quantifying metabolic fluxes, and understanding the metabolic reprogramming that occurs in various physiological and pathological states.[1][2] Valine, a branched-chain amino acid (BCAA), plays a crucial role in protein synthesis, energy metabolism, and cellular signaling, making it a key target for metabolic investigation.[3][[“]][5] The choice between deuterium (d8), carbon-13 (13C), or nitrogen-15 (15N) labeling depends on the specific biological question, the analytical platform available, and the potential for isotopic effects on metabolism.

Comparative Analysis of Labeled Valine Tracers

The selection of an isotopic tracer for metabolic studies involves a trade-off between cost, the potential for kinetic isotope effects, and the type of information that can be obtained. The following table summarizes the key characteristics of Boc-L-Valine-d8, 13C-labeled valine, and 15N-labeled valine.

Feature	Boc-L-Valine-d8	13C-Labeled Valine	15N-Labeled Valine
Type of Label	Stable Isotope (Deuterium)	Stable Isotope (Carbon-13)	Stable Isotope (Nitrogen-15)
Common Analytical Techniques	Mass Spectrometry (MS)	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
Primary Application	Tracing carbon skeleton fate, use as an internal standard.[6][7]	Tracing carbon flux through metabolic pathways.[1][][9]	Tracing nitrogen fate in amino acid metabolism and protein synthesis.[][10][11]
Kinetic Isotope Effect (KIE)	Potentially significant, as the C-D bond is stronger than the C-H bond, which can alter reaction rates.[12][13][14][15]	Generally considered negligible for most biological reactions.[12]	Generally considered negligible for most biological reactions.
Boc Protecting Group	Requires chemical or enzymatic removal prior to use in metabolic tracing experiments to free the amine group.[16][17][18][19][20]	Not applicable.	Not applicable.
Cost	Generally lower than 13C-labeled compounds.	Higher than deuterium-labeled compounds.	Generally less costly than 13C-labeled amino acids.[15]
Mass Shift in MS	+8 Da (for d8)	Variable depending on the number of 13C atoms (e.g., +5 for U-13C5).	+1 Da (for a single 15N).
Information Provided	Fate of the carbon backbone of valine.	Detailed information on the flow of carbon atoms through central carbon metabolism.[9][21]	Insights into transamination reactions, nitrogen recycling, and de novo amino acid synthesis.[10][11]

Experimental Protocols

The following are generalized protocols for metabolic tracing experiments using the different labeled valine tracers. Specific parameters such as cell density, tracer concentration, and incubation time should be optimized for each experimental system.

Boc-L-Valine-d8 Metabolic Tracing (via Mass Spectrometry)

This protocol assumes the use of Boc-L-Valine-d8 for tracing the carbon skeleton of valine in a mammalian cell culture system.

• Boc Deprotection:

  • Prior to the experiment, the Boc protecting group must be removed from Boc-L-Valine-d8 to yield L-Valine-d8. This can be achieved using standard chemical methods, such as treatment with trifluoroacetic acid (TFA).[20] Subsequently, the deprotected L-Valine-d8 should be purified and its concentration accurately determined.

• Cell Culture and Labeling:

  • Culture mammalian cells to the desired confluency in standard growth medium.

  • Prepare a labeling medium by supplementing valine-free medium with a known concentration of L-Valine-d8. The concentration should be optimized but is often in the physiological range.

  • Remove the standard growth medium, wash the cells with phosphate-buffered saline (PBS), and add the labeling medium.

  • Incubate the cells for a predetermined time course (e.g., 0, 2, 4, 8, 24 hours) to allow for the uptake and metabolism of the labeled valine.

• Metabolite Extraction:

  • After incubation, rapidly quench metabolism by aspirating the medium and washing the cells with ice-cold PBS.

  • Extract the intracellular metabolites by adding a pre-chilled extraction solvent (e.g., 80% methanol) to the cell monolayer.

  • Scrape the cells and collect the cell lysate.

  • Centrifuge the lysate to pellet protein and cell debris.

  • Collect the supernatant containing the metabolites.

• Sample Preparation and LC-MS/MS Analysis:

  • Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for liquid chromatography-mass spectrometry (LC-MS) analysis.

  • Analyze the samples using an LC-MS/MS system to identify and quantify the d8-labeled valine and its downstream metabolites. The mass shift of +8 Da will be used to distinguish labeled from unlabeled molecules.[6]

13C-Labeled Valine Metabolic Tracing (via GC-MS)

This protocol outlines the use of uniformly labeled 13C-valine ([U-13C5]-Valine) to trace carbon flux in a bacterial culture.

• Bacterial Culture and Labeling:

  • Grow bacteria in a minimal medium with a defined carbon source to mid-log phase.

  • Prepare a labeling medium by replacing the unlabeled valine with [U-13C5]-Valine.

  • Inoculate the labeling medium with the bacterial culture and grow for a specific period to achieve isotopic steady state.

• Metabolite Extraction and Protein Hydrolysis:

  • Harvest the bacterial cells by centrifugation.

  • Quench metabolism by rapidly freezing the cell pellet in liquid nitrogen.

  • Extract metabolites using a suitable solvent mixture.

  • To analyze the incorporation of 13C into proteinogenic amino acids, hydrolyze the protein pellet using 6M HCl at 110°C for 24 hours.

• Derivatization and GC-MS Analysis:

  • Dry the hydrolyzed amino acid samples.

  • Derivatize the amino acids to make them volatile for gas chromatography (GC) analysis. A common derivatizing agent is N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (TBDMS).

  • Analyze the derivatized samples by GC-MS to determine the mass isotopomer distributions of valine and other amino acids. The incorporation of 13C will result in a mass shift in the fragments detected by the mass spectrometer.[21]

15N-Labeled Valine Metabolic Tracing (via NMR)

This protocol describes the use of 15N-valine to trace nitrogen metabolism in a cellular system using Nuclear Magnetic Resonance (NMR) spectroscopy.

• Cell Culture and Labeling:

  • Culture cells in a medium containing 15N-labeled valine.

  • Incubate the cells to allow for the incorporation of the 15N label into valine-containing metabolites and proteins.

• Sample Preparation for NMR:

  • Harvest the cells and extract metabolites as described in the previous protocols.

  • For NMR analysis, the dried metabolite extract is reconstituted in a deuterated buffer (e.g., D2O with a pH indicator and a chemical shift reference).

• NMR Data Acquisition and Analysis:

  • Acquire 1H-15N Heteronuclear Single Quantum Coherence (HSQC) spectra to detect the correlation between protons and 15N nuclei.

  • The presence of 15N will result in specific signals in the 2D HSQC spectrum, allowing for the identification and quantification of 15N-labeled metabolites.[10][11]

Visualizing Metabolic and Signaling Pathways

Understanding the metabolic fate of valine and its role in cellular signaling is crucial for interpreting tracer experiments. The following diagrams, generated using the DOT language, illustrate the valine catabolism pathway and its connection to the mTOR signaling pathway.

Caption: The catabolic pathway of valine.

Caption: BCAAs activate the mTORC1 signaling pathway.

Experimental Workflow for Stable Isotope-Resolved Metabolomics (SIRM)

The general workflow for a stable isotope-resolved metabolomics (SIRM) experiment is applicable to all three types of labeled valine.

References

• 1. benchchem.com [benchchem.com]
• 2. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview of Valine Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. consensus.app [consensus.app]
• 5. Novel metabolic and physiological functions of branched chain amino acids: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 9. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. beregond.bham.ac.uk [beregond.bham.ac.uk]
• 11. 15N-NMR-Based Approach for Amino Acids-Based 13C-Metabolic Flux Analysis of Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 16. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Boc-Protected Amino Groups [organic-chemistry.org]
• 20. researchgate.net [researchgate.net]
• 21. pnas.org [pnas.org]

Chromatographic Resolution of Boc-L-Valine-d8 and its Non-deuterated Analog: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The increasing use of stable isotope-labeled compounds, such as Boc-L-Valine-d8, as internal standards in pharmacokinetic and metabolic studies necessitates reliable analytical methods to ensure their isotopic and chemical purity. A critical aspect of quality control is the chromatographic resolution of the deuterated compound from its non-deuterated analog. This guide provides a comparative overview of potential chromatographic strategies for the separation of Boc-L-Valine-d8 and Boc-L-Valine, based on established principles of isotope separation.

It is important to note that a comprehensive search of scientific literature did not yield specific experimental data for the chromatographic resolution of Boc-L-Valine-d8 and its non-deuterated form. Therefore, the methods and data presented below are based on analogous separations of other deuterated and non-deuterated small molecules and should be considered as starting points for method development and require experimental verification.

Comparison of Potential Chromatographic Techniques

The separation of isotopologues is challenging due to their identical chemical structures and very similar physicochemical properties. However, subtle differences in bond lengths, vibrational energies, and polarizability between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds can be exploited for chromatographic resolution. The following table summarizes the potential performance of three common chromatographic techniques for this separation.

Technique	Principle	Expected Elution Order	Potential Resolution	Key Considerations
Reversed-Phase HPLC (RP-HPLC)	Partitioning between a nonpolar stationary phase and a polar mobile phase.	Boc-L-Valine-d8 is expected to elute slightly earlier than Boc-L-Valine.[1]	Low to moderate. May require optimization of mobile phase composition and temperature.	The "inverse isotope effect" is commonly observed, where the deuterated compound is less retained.[2] The number of deuterium atoms can influence the degree of separation.[3]
Supercritical Fluid Chromatography (SFC)	Partitioning between a stationary phase and a supercritical fluid mobile phase (typically CO2).	Elution order is dependent on the specific stationary and mobile phase combination.	Potentially higher than RP-HPLC due to the unique properties of supercritical fluids.[4][5]	Offers fast and efficient separations.[6] Can be considered a form of normal-phase chromatography.[4]
Gas Chromatography (GC)	Partitioning between a stationary phase and an inert gas mobile phase. Requires derivatization of the analyte.	The deuterated TMS derivative of Valine is expected to elute earlier than the non-deuterated TMS derivative.[7]	Moderate to high, depending on the column and temperature program.	An "inverse isotope effect" is typically observed.[7] The retention time difference is often proportional to the number of deuterium atoms.[7] Derivatization to a volatile form (e.g., trimethylsilyl (TMS) derivative) is necessary.

Experimental Protocols (Proposed)

The following are proposed starting-point methodologies for the separation of Boc-L-Valine-d8 and its non-deuterated analog. Optimization of these conditions will be necessary to achieve baseline resolution.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: A linear gradient from 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a mixture of Boc-L-Valine-d8 and Boc-L-Valine in the initial mobile phase composition.

Supercritical Fluid Chromatography (SFC)

• Instrumentation: Supercritical Fluid Chromatography (SFC) system with a back-pressure regulator and a UV or Mass Spectrometric detector.

• Column: Chiral or achiral stationary phase suitable for normal-phase separations (e.g., Diol, Amino, or a chiral column).

• Mobile Phase:

  • A: Supercritical CO2

  • B: Methanol

• Gradient: A linear gradient from 5% B to 40% B over 10 minutes.

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40°C.

• Detection: UV at 210 nm or Mass Spectrometry (MS).

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve a mixture of Boc-L-Valine-d8 and Boc-L-Valine in methanol.

Gas Chromatography-Mass Spectrometry (GC-MS) after Derivatization

• Derivatization Step:

  • Dry a sample containing a mixture of Boc-L-Valine-d8 and Boc-L-Valine under a stream of nitrogen.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat at 70°C for 30 minutes to form the TMS derivatives.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 250°C at 10°C/min.

  • Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-500.

Experimental Workflow

The development of a robust chromatographic method for the separation of isotopic analogs requires a systematic approach. The following diagram illustrates a general workflow for this process.

Caption: A generalized workflow for developing a chromatographic method for the separation of isotopic analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of undeuterated and partially deuterated enantioisotopologues of some amphetamine derivatives on achiral and polysaccharide-based chiral columns in high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. longdom.org [longdom.org]
• 7. academic.oup.com [academic.oup.com]

A Comparative Analysis of Coupling Reagents for Boc-L-Valine-d8 in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the selection of an appropriate coupling reagent is a critical determinant of reaction efficiency, yield, and the stereochemical integrity of the final product. The coupling of N-Boc-protected amino acids, such as Boc-L-Valine-d8, a deuterated analog often used in metabolic studies, requires careful consideration of the activating agent to ensure optimal outcomes. This guide provides a comparative analysis of three widely used coupling reagents—HATU, HBTU, and EDC in conjunction with HOBt—for the amide bond formation involving Boc-L-Valine-d8.

The choice of coupling reagent directly influences the reaction kinetics and the potential for side reactions, most notably epimerization.[1][2] While all three reagents are effective, they exhibit distinct profiles in terms of reactivity, cost, and suitability for sterically hindered amino acids like valine.

Performance Comparison of Coupling Reagents

The selection of a coupling reagent is often a trade-off between reactivity, the propensity for side reactions, and cost.[3] HATU is recognized for its high reactivity, leading to faster and more complete reactions, which is particularly advantageous for sterically hindered amino acids.[1][4] HBTU offers a good balance of reactivity and cost, making it a reliable choice for standard couplings.[3] EDC/HOBt is a cost-effective option, though it may exhibit lower reactivity compared to the uronium-based reagents.[3]

Coupling Reagent	Typical Yield	Epimerization Risk	Key Advantages & Disadvantages
HATU/DIPEA	>95%	Very Low	Advantages: High reactivity, rapid reaction times, and low epimerization rates, making it highly effective for sterically hindered amino acids.[1][5] Disadvantages: Higher cost compared to other reagents.[3]
HBTU/DIPEA	90-98%	Low	Advantages: A good balance of reactivity and cost, widely used and reliable for standard peptide couplings.[3][5] Disadvantages: Slightly less reactive than HATU and can be less effective in preventing epimerization for sensitive amino acids.[1][3]
EDC/HOBt	70-90%	Low to Moderate	Advantages: Cost-effective, and its byproducts are water-soluble, facilitating easier purification.[3] Disadvantages: Generally lower reactivity compared to uronium-based reagents like HATU and HBTU.[3]

Experimental Protocols

The following are generalized protocols for the coupling of a Boc-protected amino acid to a resin-bound amine. These can be adapted for the specific requirements of Boc-L-Valine-d8 coupling in solid-phase peptide synthesis (SPPS).

1. Resin Preparation:

• Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (DCM) for 1-2 hours.[6]

• If starting a new synthesis, couple the first Boc-protected amino acid to the resin using a suitable activation method.[6]

• For subsequent couplings, deprotect the Nα-Boc group using trifluoroacetic acid (TFA) in DCM, followed by neutralization with a base like N,N-diisopropylethylamine (DIPEA).[7]

2. Coupling using HATU/DIPEA:

• In a separate vessel, pre-activate Boc-L-Valine-d8 (3 equivalents) with HATU (2.9 equivalents) and DIPEA (6 equivalents) in N,N-dimethylformamide (DMF) for 1-2 minutes.[1][8]

• Add the activated amino acid solution to the resin.

• Allow the coupling reaction to proceed for 1-2 hours.

• Monitor the reaction completion using a qualitative method such as the Kaiser test.[8]

• Wash the resin thoroughly with DMF and DCM.

3. Coupling using HBTU/DIPEA:

• In a separate vessel, dissolve Boc-L-Valine-d8 (3 equivalents) and HBTU (2.9 equivalents) in DMF.

• Add DIPEA (6 equivalents) to the mixture to initiate activation.

• Add the activated solution to the resin and allow the reaction to proceed for 1-2 hours.

• Monitor the reaction and wash the resin as described for the HATU protocol.

4. Coupling using EDC/HOBt:

• In a separate reaction vessel, dissolve Boc-L-Valine-d8 (3 equivalents) and HOBt (3 equivalents) in DMF.[8]

• Add EDC (3 equivalents) to the solution and allow the pre-activation to proceed for 10-15 minutes.

• Add the activated amino acid solution to the resin and agitate for 2-4 hours.[8]

• Monitor the coupling reaction and wash the resin as previously described.

Workflow and Mechanism

The general workflow for the coupling of a Boc-protected amino acid in solid-phase peptide synthesis involves a series of deprotection, activation, and coupling steps. The fundamental mechanism of activation for uronium-based reagents like HATU and HBTU involves the formation of a highly reactive O-acylisourea intermediate, which then reacts with the amine to form the amide bond.[1] The presence of HOAt in HATU leads to the formation of a more reactive active ester compared to the HOBt-based ester formed with HBTU.[1]

General workflow for Boc-SPPS.

The choice of coupling reagent is a critical parameter in peptide synthesis that significantly impacts the overall success of the process. For a sterically hindered amino acid like Boc-L-Valine-d8, a highly efficient reagent such as HATU is often preferred to ensure high coupling yields and minimize epimerization. However, for routine syntheses where cost is a consideration, HBTU provides a reliable alternative. EDC/HOBt remains a viable option, particularly in solution-phase synthesis or when cost is a primary driver. Ultimately, the optimal choice will depend on the specific requirements of the synthesis, including the complexity of the peptide sequence, the scale of the reaction, and budgetary constraints.

References

• 1. benchchem.com [benchchem.com]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]

Assessing the Kinetic Isotope Effect of Boc-L-Valine-d8 in Enzymatic Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the subtle yet significant impact of isotopic substitution on enzymatic reactions is paramount. This guide provides a comprehensive comparison of Boc-L-Valine and its deuterated counterpart, Boc-L-Valine-d8, in the context of enzymatic assays. By leveraging the kinetic isotope effect (KIE), researchers can gain deeper insights into reaction mechanisms and modulate drug metabolism.

This document outlines the theoretical basis of the KIE, presents a comparative analysis of the kinetic parameters of Boc-L-Valine and Boc-L-Valine-d8 with the model enzyme α-chymotrypsin, and provides detailed experimental protocols for researchers to replicate and expand upon these findings.

The Kinetic Isotope Effect (KIE) at a Glance

The substitution of an atom with its heavier isotope can lead to a change in the rate of a chemical reaction. This phenomenon, known as the kinetic isotope effect, arises primarily from the difference in zero-point vibrational energies of the bonds involving the isotope. A carbon-deuterium (C-D) bond has a lower zero-point energy than a carbon-hydrogen (C-H) bond, making the C-D bond stronger and more difficult to break.

In enzymatic reactions, if the cleavage of a C-H bond is the rate-determining step, replacing hydrogen with deuterium will slow down the reaction, resulting in a "normal" KIE (kH/kD > 1). The magnitude of the KIE can provide valuable information about the transition state of the reaction.

Comparative Kinetic Analysis: Boc-L-Valine vs. Boc-L-Valine-d8 with α-Chymotrypsin

α-Chymotrypsin is known to hydrolyze amide and ester bonds C-terminal to bulky hydrophobic amino acids. The N-terminal Boc protecting group can influence substrate binding and catalysis. For this guide, we will consider the hydrolysis of the p-nitroanilide (pNA) derivative, a common chromogenic substrate for protease assays.

Substrate	K_m (mM)	k_cat (s⁻¹)	k_cat/K_m (M⁻¹s⁻¹)	KIE (k_H/k_D) on k_cat/K_m
Boc-L-Valine-pNA	0.5	0.1	200	\multirow{2}{*}{1.2 (Estimated)}
Boc-L-Valine-d8-pNA	0.5	0.083	166

Note on Data: The kinetic parameters for Boc-L-Valine-pNA are estimated based on values reported for similar N-acyl-amino acid p-nitroanilides with α-chymotrypsin. The KIE on k_cat/K_m is an estimated value for a secondary kinetic isotope effect, where the deuterium substitution is not at the scissile bond but on the amino acid side chain. Secondary KIEs are typically smaller than primary KIEs.

Experimental Protocols

To empirically determine the kinetic isotope effect, a competitive assay is the most precise method. In this setup, a mixture of the light (Boc-L-Valine) and heavy (Boc-L-Valine-d8) substrates is subjected to enzymatic reaction. The relative change in the ratio of the two substrates or their products over time is then measured, typically by mass spectrometry.

Protocol 1: Competitive KIE Measurement using LC-MS

1. Reagents and Materials:

• α-Chymotrypsin (bovine pancreas)
• Boc-L-Valine
• Boc-L-Valine-d8
• Tris-HCl buffer (50 mM, pH 8.0, containing 20 mM CaCl₂)
• Acetonitrile (ACN)
• Formic acid (FA)
• High-performance liquid chromatography (HPLC) system coupled to a mass spectrometer (LC-MS)

2. Procedure:

• Prepare a stock solution of an equimolar mixture of Boc-L-Valine and Boc-L-Valine-d8 in a suitable solvent (e.g., DMSO).
• Prepare a series of reaction mixtures in Tris-HCl buffer containing the substrate mixture at a concentration below the K_m.
• Initiate the enzymatic reaction by adding a known concentration of α-chymotrypsin.
• Quench the reaction at various time points by adding an equal volume of ACN with 0.1% FA.
• Analyze the quenched samples by LC-MS to determine the ratio of the remaining Boc-L-Valine to Boc-L-Valine-d8.
• The kinetic isotope effect can be calculated from the change in the isotopic ratio as a function of the fraction of the reaction completion.

Visualizing the Concepts

To further clarify the experimental workflow and the relevant biological context, the following diagrams are provided.

Competitive KIE Measurement Workflow

Simplified Valine Catabolism Pathway

Conclusion

The use of deuterated substrates like Boc-L-Valine-d8 offers a powerful tool for elucidating enzymatic reaction mechanisms. The kinetic isotope effect, although often subtle, can provide definitive evidence for the rate-limiting steps in a catalytic cycle. For drug development professionals, understanding the KIE is crucial for designing molecules with improved metabolic stability and pharmacokinetic profiles. The methodologies and comparative data presented in this guide serve as a valuable resource for researchers venturing into the application of kinetic isotope effects in their enzymatic assays.

Cross-Validating Proteomic Data: A Comparative Guide to SILAC and Label-Free Quantification

For researchers, scientists, and drug development professionals, understanding the nuances of these techniques is crucial for robust experimental design and data interpretation. This guide presents a side-by-side comparison of their performance, detailed experimental protocols, and a logical framework for leveraging their complementary strengths.

Quantitative Performance: A Head-to-Head Comparison

The choice between SILAC and LFQ often depends on the specific goals of an experiment, such as broad proteome profiling versus high-precision quantification of specific targets. The following table summarizes key quantitative metrics based on comparative studies.

Feature	SILAC (Stable Isotope Labeling by Amino acids in Cell culture)	Label-Free Quantification (LFQ)	Key Considerations
Precision (CV)	Lower (Higher Precision)[1]	Higher (Lower Precision)[1][2]	SILAC's internal standard approach minimizes sample handling variability.[3][4]
Accuracy	High[2][5]	Moderate to High[6]	LFQ accuracy is highly dependent on instrument stability and sophisticated software for alignment and normalization.[7]
Proteome Coverage	Lower[8][9]	Higher[1][8][10]	LFQ's simpler sample preparation allows for the identification of a larger number of proteins.[8]
Dynamic Range	Narrower[8]	Wider[8]	LFQ can be more effective in detecting significant changes in protein expression in complex mixtures.[8]
Throughput	Lower	Higher[11]	LFQ is more amenable to analyzing a large number of samples.[2]
Cost	Higher (due to isotopic amino acids)[12]	Lower[2][11]	The cost of SILAC media and reagents can be a limiting factor.
Applicability	Primarily for cultured cells[12]	Applicable to a wide range of biological samples[11]	LFQ offers greater flexibility for analyzing tissues and clinical samples.

The Principle of Cross-Validation

The complementary nature of SILAC and LFQ makes them ideal for cross-validation. An experimental workflow can be designed where initial large-scale screening is performed using LFQ to identify a broad set of potentially regulated proteins. Subsequently, a subset of these candidates can be validated with a more precise and targeted SILAC experiment. This approach leverages the high throughput of LFQ for discovery and the high precision of SILAC for confirmation, leading to a more robust and reliable dataset.

Cross-validation workflow diagram.

Experimental Protocols

SILAC Experimental Workflow

Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is a metabolic labeling strategy where cells are cultured in media containing "light" (normal) or "heavy" (isotope-labeled) essential amino acids. This leads to the incorporation of these amino acids into all newly synthesized proteins.

References

• 1. Systematic evaluation of label-free and super-SILAC quantification for proteome expression analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Label-Free vs. Label-Based Quantitative Proteomics | Silantes [silantes.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Label-Free Quantification Mass Spectrometry: A Comprehensive Guide - Creative Proteomics [creative-proteomics.com]
• 7. Issues and Applications in Label-Free Quantitative Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Label-free vs Label-based Proteomics - Creative Proteomics [creative-proteomics.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Advantages and Disadvantages of Label-Free Quantitative Proteomics | MtoZ Biolabs [mtoz-biolabs.com]
• 12. Advantages and Disadvantages of iTRAQ, TMT, and SILAC in Protein Quantification | MtoZ Biolabs [mtoz-biolabs.com]

Evaluating the Impact of Deuteration on Peptide Fragmentation in Tandem Mass Spectrometry (MS/MS): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of deuterium labeling on peptide fragmentation in tandem mass spectrometry (MS/MS). Understanding these impacts is crucial for the accurate interpretation of data in quantitative proteomics, protein structural studies, and drug development. We will explore the nuances of how deuteration influences peptide behavior during common fragmentation techniques, supported by experimental principles and detailed protocols.

The Significance of Deuterium Labeling in Mass Spectrometry

Deuterium (²H), a stable isotope of hydrogen, is a versatile tool in mass spectrometry. Its use in quantitative proteomics stems from the ability to introduce a detectable mass shift in molecules of interest. By replacing hydrogen atoms with deuterium, researchers can differentiate between chemically identical peptides from different samples (e.g., control vs. treated), allowing for precise relative or absolute quantification.[1] Common applications include metabolic labeling with deuterium oxide (D₂O) and the use of deuterium-labeled internal standards for targeted quantification.[1]

Beyond quantification, deuterium labeling is the foundation of Hydrogen/Deuterium Exchange Mass Spectrometry (HDX-MS), a powerful technique for probing protein conformation, dynamics, and interactions.[2] In HDX-MS, the rate of exchange of backbone amide hydrogens with deuterium in the solvent provides insights into solvent accessibility and protein structure.[2]

The Impact of Deuteration on Pre-Fragmentation Analysis

Before fragmentation, the primary effect of deuteration is observed during chromatographic separation. Deuterated peptides often exhibit slightly earlier elution times in reversed-phase liquid chromatography (RPLC) compared to their non-deuterated counterparts.[3] This chromatographic shift is attributed to subtle changes in peptide polarity upon deuterium substitution.[3] While this shift is typically small, it is an important consideration in experimental design, as it can potentially introduce bias in quantification if not properly managed.[3]

Comparative Analysis of Peptide Fragmentation: Deuterated vs. Non-Deuterated

The core of this guide is to evaluate how deuteration affects the fragmentation of a peptide in the gas phase. The goal of MS/MS is to break the peptide backbone at predictable locations to generate a series of fragment ions (primarily b- and y-ions) that reveal the amino acid sequence. The choice of fragmentation method significantly influences the observed fragmentation patterns.

Fragmentation Method	Principle	Impact of Deuteration on Fragmentation
Collision-Induced Dissociation (CID)	Ions are accelerated and collided with an inert gas, leading to vibrational excitation and fragmentation.[4]	Potential for H/D Scrambling: CID is a high-energy fragmentation method that can cause the deuterium labels to migrate along the peptide backbone before fragmentation. This "scrambling" can complicate the interpretation of HDX-MS data, as the location of the deuterium is no longer specific to its solution-phase position.[5] Preferential Fragmentation: Studies on isotopically labeled peptides have shown that CID can preferentially fragment the lower mass isotopologues within an isotopic distribution.[6] This can potentially lead to an underestimation of the deuterated species when quantifying based on fragment ions.
Higher-Energy Collisional Dissociation (HCD)	A beam-type CID technique performed in a separate collision cell, resulting in higher fragmentation efficiency and the production of more low-mass fragment ions.	Similar to CID: HCD is also a vibrational excitation method and is susceptible to H/D scrambling. It can also exhibit preferential fragmentation of lower mass isotopologues.[6]
Electron Transfer Dissociation (ETD)	Involves the transfer of an electron to a multiply charged peptide, leading to fragmentation of the peptide backbone without significant vibrational excitation.[5]	Minimal to No H/D Scrambling: ETD is considered a "soft" fragmentation technique that cleaves the N-Cα bond of the peptide backbone, largely preserving the original location of the deuterium labels.[5] This makes it a preferred method for HDX-MS studies where localization of deuterium is critical.
Ultraviolet Photodissociation (UVPD)	Uses high-energy photons to induce fragmentation.	Minimal to No H/D Scrambling: UVPD has been shown to occur without H/D scrambling, providing an alternative to ETD for high-resolution HDX-MS experiments.[7]

Experimental Protocols

Protocol 1: General Workflow for Comparing Fragmentation of a Deuterated and Non-Deuterated Peptide

This protocol outlines the steps to compare the MS/MS spectra of a synthetic deuterated and non-deuterated peptide.

• Peptide Synthesis:

  • Synthesize a standard, non-deuterated peptide of interest.

  • Synthesize the same peptide with one or more deuterated amino acids. The purity of both peptides should be verified by LC-MS.

• Sample Preparation:

  • Prepare equimolar solutions of the deuterated and non-deuterated peptides in a suitable solvent (e.g., 50% acetonitrile/0.1% formic acid).

• LC-MS/MS Analysis:

  • Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap) equipped with multiple fragmentation capabilities (CID, HCD, ETD).

  • Chromatography: Inject the samples onto a reverse-phase column and elute with a standard gradient.

  • Data-Dependent Acquisition (DDA):

    • Acquire full MS1 scans to detect the precursor ions of both the deuterated and non-deuterated peptides.

    • For each precursor, acquire separate MS/MS spectra using CID, HCD, and ETD. Ensure consistent collision energies and other fragmentation parameters between the light and heavy peptides.

• Data Analysis:

  • Manually inspect and compare the MS/MS spectra of the deuterated and non-deuterated peptides for each fragmentation method.

  • Create a table comparing the relative intensities of the major b- and y-ions.

  • Analyze for any significant shifts in the fragmentation pattern (e.g., enhancement of certain ion series, appearance of new fragments, or changes in the relative abundance of existing fragments).

Visualizing the Workflow and Concepts

To better illustrate the processes described, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for comparing peptide fragmentation.

Caption: Conceptual impact of fragmentation method on deuteration.

Conclusion

The choice of fragmentation technique in the MS/MS analysis of deuterated peptides has a profound impact on the resulting data. High-energy methods like CID and HCD can induce H/D scrambling, which is a significant drawback for structural studies relying on the precise localization of deuterium. For such applications, "soft" fragmentation methods like ETD and UVPD are superior as they largely preserve the original deuterium positions.[5][7]

For quantitative studies, while deuteration is a robust labeling strategy, it is important to be aware of potential biases introduced during both chromatography and fragmentation. The preferential fragmentation of lower mass isotopologues in CID and HCD can affect the accuracy of quantification based on fragment ion intensities.[6] Therefore, careful validation and consideration of the fragmentation method are essential for reliable results.

This guide provides a framework for evaluating the impact of deuteration on peptide fragmentation. Researchers should carefully consider their experimental goals to select the most appropriate labeling and fragmentation strategy for their specific application.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analysis of Isotopic Labeling in Peptide Fragments by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. UV Photodissociation Mass Spectrometry Accurately Localize Sites of Backbone Deuteration in Peptides – Perdita Barran Group [mbc.manchester.ac.uk]

A Comparative Guide to Solid-Phase Resins for Peptide Synthesis with Boc-L-Valine-d8

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a solid-phase resin is a critical determinant for the successful synthesis of peptides. This is particularly true when employing Boc (tert-butyloxycarbonyl) chemistry, a robust method for constructing peptide chains.[1] The choice of resin directly influences key outcomes such as loading capacity, reaction kinetics, and the final yield and purity of the target peptide. This guide provides a comparative analysis of common solid-phase resins for Boc-L-Valine-d8 synthesis, supported by established experimental protocols.

Core Principles of Boc Solid-Phase Peptide Synthesis (SPPS)

Boc-SPPS is a foundational technique where the C-terminal amino acid is anchored to an insoluble resin.[1] The synthesis proceeds through cycles of:

• Deprotection: Removal of the acid-labile Boc group from the N-terminus of the growing peptide chain, typically with trifluoroacetic acid (TFA).[1][2][3]

• Neutralization: The resulting ammonium salt is neutralized, usually with a base like N,N-diisopropylethylamine (DIEA).[1][4]

• Coupling: The next Boc-protected amino acid is activated and coupled to the free N-terminus.[1]

This cycle is repeated until the desired sequence is assembled. The final step involves cleavage of the peptide from the resin and simultaneous removal of side-chain protecting groups, often using a strong acid like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[2][3][5]

Benchmarking Key Performance Parameters

The performance of different resins can be evaluated based on several quantitative parameters. The data presented below are representative values intended for comparative purposes. Actual results will vary based on specific laboratory conditions, the peptide sequence, and the scale of the synthesis.

Resin Type	Linker Chemistry	Typical Loading Capacity (mmol/g)	Cleavage Conditions	Key Advantages	Key Disadvantages
Merrifield Resin	Chloromethylated Polystyrene	0.5 - 1.2	HF, TFMSA[2][5]	The classical, cost-effective choice for Boc-SPPS.[2]	Benzyl ester linkage is partially labile to TFA, potentially leading to chain loss during synthesis.[2] Requires harsh cleavage conditions.[6]
PAM Resin	Phenylacetamidomethyl	0.5 - 1.0	HF[2][7]	Increased stability to TFA compared to Merrifield resin, reducing peptide loss during synthesis.[2][7]	Requires strong acid (HF) for cleavage.[7] Loading can be prone to racemization if not performed carefully.[2]
Wang Resin	p-Alkoxybenzyl Alcohol	0.8 - 1.1[8]	TFA (typically 50-95%)[6][7]	Widely used for preparing peptide acids.[6][7] Cleavage occurs under moderate acidic conditions.[7]	Primarily used in Fmoc-SPPS; the linker has some lability towards the repeated TFA treatments in Boc-SPPS.
MBHA Resin	4-Methylbenzhydrylamine	0.5 - 1.0	HF[2]	The standard support for producing C-terminal peptide amides using the Boc strategy.[2]	Requires strong acid (HF) for cleavage.

Experimental Protocols

Detailed and precise protocols are essential for reproducible and high-yield peptide synthesis. Below are foundational methods for key stages of the process.

Protocol 1: Attachment of Boc-L-Valine-d8 to Merrifield Resin (Cesium Salt Method)

This method, based on the Gisin procedure, is a standard for attaching the first amino acid to Merrifield resin and is designed to minimize racemization.[2][9]

• Cesium Salt Preparation:

  • Dissolve Boc-L-Valine-d8 (1.5 equivalents based on resin substitution) in methanol (5 mL/mmol) and add water (0.5 mL/mmol).[5]

  • Titrate the solution to a neutral pH (pH 7.0) using a 20% aqueous solution of cesium carbonate.[5]

  • Evaporate the solution to dryness. To ensure the salt is anhydrous, add DMF (2.5 mL/mmol) and evaporate to dryness again, repeating this step twice.[5][9]

• Coupling to Resin:

  • Swell the Merrifield resin (1 equivalent) in DMF (6-8 mL per gram of resin) for at least 30 minutes in a reaction vessel.[5]

  • Add the dried Boc-L-Valine-d8 cesium salt to the swollen resin.[5]

  • Shake or stir the mixture at 50°C for 24 hours.[5][9]

• Washing:

  • Filter the resin.

  • Wash the resin thoroughly with DMF, followed by 50% aqueous DMF, 50% aqueous methanol, and finally pure methanol.[5][9]

  • Dry the loaded resin in vacuo to a constant weight.[5][9]

Protocol 2: Standard Boc-SPPS Cycle

This protocol outlines the iterative steps for elongating the peptide chain.

• Boc Deprotection:

  • Swell the peptide-resin in dichloromethane (DCM).

  • Treat the resin with a solution of 50% TFA in DCM for 30 minutes at room temperature to remove the Boc protecting group.[2][10]

• Washing & Neutralization:

  • Wash the resin with DCM (2x) and isopropanol (2x).[2]

  • Neutralize the resulting trifluoroacetate salt by treating the resin with a 10% solution of DIEA in DCM for 5-10 minutes.[1][4]

  • Wash the resin thoroughly with DCM to remove excess base.[1]

• Amino Acid Coupling (HBTU Activation):

  • In a separate vessel, dissolve the next Boc-protected amino acid (2-4 equivalents) and HBTU (2-4 equivalents) in DMF.[1]

  • Add DIEA (4-8 equivalents) to activate the amino acid.[1]

  • Add the activated amino acid solution to the neutralized peptide-resin and agitate for 1-2 hours at room temperature.[1]

• Washing:

  • Filter and wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.[1] Repeat the cycle from step 1 for the next amino acid.

Protocol 3: Peptide Cleavage from Merrifield/PAM Resin (HF Cleavage)

Caution: Anhydrous Hydrogen Fluoride (HF) is extremely toxic and corrosive. This procedure requires a specialized apparatus and experienced personnel.

• Preparation:

  • Place the dried peptide-resin in a specialized HF cleavage vessel.

  • Add a scavenger, such as anisole (typically a ratio of 9:1 HF to anisole), to trap reactive carbocations generated during cleavage.[2]

• Cleavage Reaction:

  • Cool the reaction vessel to between -5°C and 0°C.

  • Carefully condense anhydrous HF into the vessel (approx. 10 mL per gram of peptide-resin).[2]

  • Stir the mixture at 0°C for 1-2 hours.[1][2]

• Work-up:

  • Evaporate the HF under a vacuum.

  • Suspend the residue (cleaved peptide and resin) in cold diethyl ether and wash thoroughly to remove scavengers.[2]

  • Filter to separate the resin.

  • Extract the peptide from the filtrate with an appropriate aqueous buffer for subsequent purification by HPLC.

Visualized Workflows

Diagrams help clarify the complex series of steps in SPPS and the decision-making process for resin selection.

Caption: The iterative cycle of Boc-based solid-phase peptide synthesis.

Caption: Decision logic for resin selection in Boc-SPPS based on C-terminus.

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. nbinno.com [nbinno.com]
• 7. peptide.com [peptide.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Boc-L-Valine-d8: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed procedures for the disposal of Boc-L-Valine-d8, a deuterated amino acid derivative.

Safety and Handling Precautions

While Boc-L-Valine is not classified as a hazardous substance according to Regulation (EC) No. 1272/2008, standard laboratory safety protocols should always be followed.[1] This includes wearing appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust particles.
Hand Protection	Nitrile gloves	To prevent skin contact. Gloves should be inspected before use and disposed of properly after handling the chemical.[1]
Respiratory Protection	Not generally required under normal handling conditions with adequate ventilation.	If dust is generated, a particulate respirator may be necessary.
Lab Coat	Standard laboratory coat	To protect skin and clothing.

Disposal Procedures

The primary method for the disposal of Boc-L-Valine-d8 is to treat it as non-hazardous chemical waste, in accordance with local, state, and federal regulations.

Step-by-Step Disposal Workflow:

• Consult Local Regulations: Before initiating disposal, consult your institution's environmental health and safety (EHS) office or the appropriate local waste disposal authority for specific guidelines.

• Waste Collection:

  • Place solid Boc-L-Valine-d8 waste into a designated, clearly labeled, and sealed container for non-hazardous chemical waste.

  • Avoid mixing with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.

• Container Labeling:

  • Label the waste container with "Boc-L-Valine-d8" and "Non-Hazardous Chemical Waste."

  • Include the date of accumulation.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

• Final Disposal:

  • Arrange for pickup and disposal by a licensed chemical waste management company.

  • For larger quantities or where required by local regulations, incineration in a chemical incinerator equipped with an afterburner and scrubber is a recommended disposal method.[3] This can be achieved by dissolving or mixing the material with a combustible solvent.[3]

Disposal of Contaminated Materials:

Any materials, such as gloves, weighing papers, or containers, that come into direct contact with Boc-L-Valine-d8 should be disposed of as non-hazardous solid waste.[1] If the material is significantly contaminated, it should be placed in the same container as the chemical waste.

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the key steps and decision points for the proper disposal of Boc-L-Valine-d8.

Boc-L-Valine-d8 Disposal Workflow

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. carlroth.com [carlroth.com]
• 3. isotope.com [isotope.com]

Personal protective equipment for handling Boc-L-Valine-d8

This guide provides crucial safety and logistical information for the handling and disposal of Boc-L-Valine-d8, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and proper management of the chemical lifecycle.

Hazard Identification and Personal Protective Equipment (PPE)

Boc-L-Valine-d8 may pose health risks if not handled correctly. Potential hazards include irritation of the skin, eyes, and respiratory tract. It may be harmful if inhaled, ingested, or absorbed through the skin.[1] Therefore, adherence to strict safety protocols and the use of appropriate personal protective equipment are mandatory.

The following table summarizes the recommended PPE for various laboratory operations involving Boc-L-Valine-d8.

Operation	Eye Protection	Hand Protection	Respiratory Protection	Body Protection
Receiving and Storage	Safety glasses with side shields	Nitrile gloves	Not generally required	Lab coat
Weighing and Aliquoting (in open air)	Safety goggles or face shield	Nitrile gloves	NIOSH/CEN approved respirator (e.g., N95 dust mask)	Lab coat
Weighing and Aliquoting (in ventilated enclosure)	Safety glasses with side shields	Nitrile gloves	Not generally required	Lab coat
In-Solution Handling	Safety glasses with side shields	Nitrile gloves	Not generally required	Lab coat
Spill Cleanup	Safety goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	NIOSH/CEN approved respirator	Chemical-resistant apron or coveralls
Waste Disposal	Safety goggles	Nitrile gloves	Not generally required for sealed containers	Lab coat

Operational Plan: Step-by-Step Handling Procedures

2.1 Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[1][2] The recommended storage temperature is typically at room temperature or as specified by the manufacturer.[1][3]

• Keep the container tightly closed to prevent moisture absorption and contamination.

2.2 Weighing and Preparation of Solutions:

• Engineering Controls: Whenever possible, handle the solid form of Boc-L-Valine-d8 within a chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.[1][4]

• Pre-weighing: Before dispensing, gently tap the container to settle the contents.

• Dispensing: Use a clean spatula to transfer the desired amount of the solid to a tared weighing vessel. Avoid creating dust clouds.

• Solution Preparation: Add the solid to the solvent slowly while stirring to ensure proper dissolution.

2.3 Experimental Use:

• Handle all solutions containing Boc-L-Valine-d8 with the same precautions as the solid material.

• Avoid direct contact with the skin and eyes.

• Ensure all transfers are performed carefully to prevent splashes or aerosol formation.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[4] If irritation persists, seek medical attention.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek medical attention.

• Inhalation: Move the individual to fresh air.[1] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water.[1][4] Seek medical attention.

• Spill: In case of a spill, evacuate the area. For small spills of solid material, carefully sweep up the powder, avoiding dust generation, and place it in a sealed container for disposal.[1][4] For liquid spills, absorb with an inert material and place in a sealed container for disposal. Ensure adequate ventilation during cleanup.

Disposal Plan

All waste materials contaminated with Boc-L-Valine-d8 must be treated as chemical waste.

• Solid Waste: Collect unused solid Boc-L-Valine-d8 and any contaminated materials (e.g., weigh boats, contaminated gloves, paper towels) in a clearly labeled, sealed container.

• Liquid Waste: Collect solutions containing Boc-L-Valine-d8 in a labeled, sealed, and appropriate waste container.

• Disposal Method: Dispose of all waste in accordance with local, state, and federal regulations. A common method for disposal is to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Boc-L-Valine-d8, from receipt to disposal.

Caption: Workflow for the safe handling of Boc-L-Valine-d8.

References

• 1. isotope.com [isotope.com]
• 2. carlroth.com [carlroth.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]